Ponatinib mono-hcl

Core Science & Biosynthesis

Overcoming the Gatekeeper: A Technical Whitepaper on the Mechanism and Application of Ponatinib Mono-HCl in BCR-ABL1 T315I Malignancies

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Executive Summary

The development of tyrosine kinase inhibitors (TKIs) revolutionized the treatment landscape for Chronic Myeloid Leukemia (CML) and Philadelphia chromosome-positive Acute Lymphoblastic Leukemia (Ph+ ALL). However, the emergence of the T315I "gatekeeper" mutation within the BCR-ABL1 kinase domain presented a formidable clinical challenge, conferring absolute resistance to first- and second-generation TKIs (imatinib, dasatinib, nilotinib, and bosutinib).

As a Senior Application Scientist, I present this technical guide to deconstruct the structural biology, physicochemical properties, and experimental validation of ponatinib mono-hydrochloride —a rationally designed, third-generation pan-BCR-ABL inhibitor. By examining the precise molecular causality of its mechanism of action (MoA) and detailing self-validating experimental workflows, this whitepaper provides drug development professionals with a comprehensive framework for understanding and evaluating ponatinib's efficacy against the T315I mutant.

Structural Biology & Mechanism of Action

The T315I Gatekeeper Mutation: Steric Clash and Bond Disruption

In the native BCR-ABL1 kinase, Threonine 315 resides at the entrance of the hydrophobic pocket within the ATP-binding site. The hydroxyl group of threonine provides a critical hydrogen bond required for the high-affinity binding of early-generation TKIs 1.

When mutated to isoleucine (T315I), two catastrophic structural changes occur for TKI binding:

• Loss of Hydrogen Bonding: Isoleucine is a hydrophobic amino acid lacking a hydroxyl group, permanently eliminating the anchoring hydrogen bond [[1]]().

• Steric Hindrance: Isoleucine possesses a bulky hydrocarbon side chain that protrudes into the ATP-binding cleft, physically blocking access to the hydrophobic pocket for imatinib and dasatinib [[2]]().

Ponatinib's Rational Design: The Ethynyl Linker

Ponatinib was computationally engineered to bypass this exact steric clash. The defining structural feature of ponatinib is its carbon-carbon triple bond (ethynyl linker) .

• Causality of the Ethynyl Linker: This linear, rigid, and sterically undemanding triple bond threads directly past the bulky isoleucine side chain at position 315 without requiring a hydrogen bond. Instead, it engages in highly favorable van der Waals interactions with the mutant residue 2.

• DFG-Out Conformation: Ponatinib binds to the inactive (DFG-out) conformation of the BCR-ABL1 kinase. It establishes an extensive network of optimized molecular contacts across the kinase domain, distributing binding energy so efficiently that the loss of any single interaction (via point mutations) cannot abolish its inhibitory potency 3.

Structural logic of Ponatinib overcoming the T315I steric clash via its ethynyl linker.

Physicochemical Properties of Ponatinib Mono-HCl

In drug formulation, the free base of ponatinib exhibits highly pH-dependent solubility, which can lead to erratic oral bioavailability in the acidic environment of the stomach versus the neutral pH of the intestines. To engineer a reliable pharmacokinetic profile, the drug is formulated as a mono-hydrochloride salt .

The addition of the HCl salt significantly improves aqueous solubility at lower pH levels, ensuring rapid dissolution in gastric fluids before systemic absorption 4.

Table 1: Physicochemical and Pharmacokinetic Data

Property	Value / Description
Chemical Name	3-(imidazo[1,2-b]pyridazin-3-ylethynyl)-4-methyl-N-{4-[(4-methylpiperazin-1-yl)methyl]-3-(trifluoromethyl)phenyl}benzamide hydrochloride
Molecular Formula	C29H28ClF3N6O
Molecular Weight	569.02 g/mol
pKa Values	2.77 and 7.8
Solubility (pH 1.7)	7.79 mg/mL (Highly soluble in acidic environments)
Solubility (pH 7.5)	0.00016 mg/mL (Precipitation risk in neutral/basic environments)
Organic Solubility	~11 mg/mL in DMSO (Crucial for in vitro assay preparation)

(Data synthesized from 5, [[4]](), 6)

Experimental Methodologies: Self-Validating Systems

To rigorously validate the potency of ponatinib against the T315I mutant, researchers utilize highly controlled in vitro kinase assays. The ADP-Glo™ Kinase Assay is the gold standard for this application because it operates as a self-validating system: it actively depletes unconsumed ATP before measuring ADP, ensuring that any luminescent signal is strictly the result of kinase activity, thereby eliminating false positives from background ATP [[7]]().

Protocol: In Vitro BCR-ABL1 T315I Kinase Assay (ADP-Glo)

Step 1: Reagent Preparation & Kinase Reaction Setup

• Action: Combine 1.4 ng of purified BCR-ABL1 T315I enzyme, 0.2 µg/µL Abltide substrate, and 5 µM ATP in Kinase Buffer (40 mM Tris pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT) 7.

• Causality: The ATP concentration is kept at 5 µM (near or below the Km​ for ATP) to ensure the assay remains highly sensitive to competitive ATP-binding inhibitors like ponatinib. Mg2+ is essential for coordinating the ATP phosphates, while DTT maintains a reducing environment to prevent kinase oxidation.

Step 2: Inhibitor Titration

• Action: Add ponatinib mono-HCl (serially diluted in DMSO) to the reaction wells. Ensure the final DMSO concentration remains below 1%.

• Causality: Serial dilution allows for the mathematical modeling of a dose-response curve to calculate the precise IC50. Capping DMSO at <1% prevents solvent-induced denaturation of the T315I kinase.

Step 3: Primary Incubation

• Action: Incubate the microplate at room temperature for 60 minutes.

• Causality: This duration allows the enzymatic transfer of phosphate from ATP to the Abltide substrate to reach steady-state kinetics, generating a proportional amount of ADP.

Step 4: ATP Depletion (The Self-Validating Step)

• Action: Add 5 µL of ADP-Glo™ Reagent and incubate for 40 minutes 7.

• Causality: This reagent actively halts the kinase reaction and depletes all remaining unconsumed ATP. If this step fails, background ATP will cause a massive false-positive signal. Complete depletion validates that subsequent signals are derived only from the kinase-generated ADP.

Step 5: Luminescence Generation & Readout

• Action: Add 10 µL of Kinase Detection Reagent, incubate for 30 minutes, and record luminescence (0.5-1 sec integration time) 7.

• Causality: This reagent converts the isolated ADP back into ATP, which is immediately utilized by Ultra-Glo™ Luciferase to emit light. The luminescent intensity is inversely proportional to ponatinib's inhibitory efficacy.

Self-validating ADP-Glo Kinase Assay workflow for measuring BCR-ABL1 T315I inhibition.

Quantitative Data Summary

The structural advantages of ponatinib translate directly into profound biochemical potency. While the T315I mutation increases the IC50 of imatinib to clinically unachievable levels (>10,000 nM), ponatinib maintains low-nanomolar efficacy against the mutant strain 5, 8.

Table 2: Comparative IC50 Values of TKIs against Native and Mutant BCR-ABL1

Kinase Target	Ponatinib IC50 (nM)	Imatinib IC50 (nM)	Clinical Implication
Native BCR-ABL1	0.37 - 0.5	~260	Ponatinib is ~500x more potent against native kinase.
BCR-ABL1 T315I	2.0	>10,000	Ponatinib fully overcomes the gatekeeper mutation resistance.

(Data synthesized from 5 and [[8]]())

References

• [2] Clinical Insights into Structure, Regulation, and Targeting of ABL Kinases in Human Leukemia, MDPI.

• [3] Structural mechanism of the Pan-BCR-ABL inhibitor ponatinib (AP24534): lessons for overcoming kinase inhibitor resistance, PubMed/NIH.

• [5] PRODUCT INFORMATION - Ponatinib (hydrochloride), Cayman Chemical.

• [4] Ponatinib hydrochloride, wikidoc.

• [6] Ponatinib Hydrochloride, PubChem/NIH.

• [1] Structure and Dynamics of the ABL1 Tyrosine Kinase and Its Important Role in Chronic Myeloid Leukemia, PMC/NIH.

• [7] ABL (T315I) Kinase Assay, Promega Corporation.

• [8] T315I mutation of BCR-ABL1 into human Philadelphia chromosome-positive leukemia cell lines..., PMC/NIH.

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Pharmacological Profiling of Ponatinib Mono-HCl: IC50 Determination for FGFR and VEGFR Kinase Families

Executive Summary

Ponatinib (AP24534) mono-hydrochloride is an orally bioavailable, multi-targeted receptor tyrosine kinase (RTK) inhibitor. While originally rationally designed to overcome the T315I "gatekeeper" mutation in BCR-ABL for the treatment of chronic myeloid leukemia (CML), comprehensive kinase profiling has revealed profound, low-nanomolar potency against the Fibroblast Growth Factor Receptor (FGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR) families[1]. This technical guide explores the mechanistic rationale, quantitative pharmacodynamics, and self-validating experimental methodologies required to accurately determine the half-maximal inhibitory concentration (IC 50​ ) of ponatinib against FGFR and VEGFR targets.

Mechanistic Rationale: Dual Targeting of FGFR and VEGFR

The structural hallmark of ponatinib is its rigid carbon-carbon triple bond (ethynyl linker). This linear moiety was engineered to bypass the steric bulk of the isoleucine side chain in the BCR-ABL T315I mutant. However, this unique topography serendipitously allows ponatinib to dock deeply into the ATP-binding cleft of other kinases in the inactive "DFG-out" conformation[2].

By binding to the hinge region of FGFR1–4 and VEGFR1–3, ponatinib acts as a potent Type II competitive inhibitor. This blockade prevents the auto-phosphorylation of the receptor's intracellular kinase domain, thereby severing the downstream signal transduction pathways—specifically the PI3K/AKT, RAS/MAPK, and JAK/STAT cascades—that drive tumor proliferation and angiogenesis[3].

Fig 1. Ponatinib-mediated inhibition of FGFR/VEGFR and downstream signaling cascades.

Quantitative Pharmacodynamics: IC50 Profiling

In cell-free biochemical assays, ponatinib demonstrates exceptional affinity for the FGFR and VEGFR families. The table below synthesizes the established IC 50​ values, highlighting its potential as a pan-FGFR and anti-angiogenic therapeutic agent[2][4].

Kinase Target	IC50 Value (nM)	Kinase Family	Clinical Relevance
FGFR1	2.2	Receptor Tyrosine Kinase	Amplified in squamous cell lung and breast cancers.
FGFR2	2.0	Receptor Tyrosine Kinase	Mutated/amplified in gastric and endometrial cancers.
FGFR3	18.0	Receptor Tyrosine Kinase	Mutated in bladder cancer and multiple myeloma.
FGFR4	8.0	Receptor Tyrosine Kinase	Overexpressed in hepatocellular carcinoma.
VEGFR2 (KDR)	1.5	Receptor Tyrosine Kinase	Primary driver of tumor angiogenesis and endothelial survival.

Note: Data aggregated from standardized in vitro radiometric kinase assays.

Experimental Methodology: Self-Validating Protocols for IC50 Determination

To ensure data integrity and reproducibility, the determination of IC 50​ values must rely on orthogonal, self-validating assay systems. The following protocols outline the gold-standard methodologies for biochemical and cellular profiling.

Cell-Free Radiometric Kinase Assay (Biochemical IC50)

Causality & Rationale: While fluorescence resonance energy transfer (FRET) assays are common, radiometric assays using [γ−33P]-ATP remain the gold standard. They directly measure the stoichiometric transfer of the terminal phosphate to the substrate, eliminating artifacts caused by auto-fluorescent compounds or ATP depletion by contaminating ATPases.

Step-by-Step Protocol:

• Reagent Preparation: Prepare 1X Kinase Buffer (20 mM HEPES pH 7.5, 10 mM MgCl 2​ , 1 mM EGTA, 0.02% Brij35, 0.02 mg/mL BSA, 0.1 mM Na 3​ VO 4​ , 2 mM DTT).

• Compound Titration: Prepare a 10-point, 3-fold serial dilution of ponatinib mono-HCl in 100% DMSO. Transfer to the assay plate to achieve a final DMSO concentration of 1% (vehicle control).

• Enzyme-Substrate Mix: Add recombinant human kinase domains (e.g., FGFR1 or VEGFR2) and the appropriate peptide substrate (e.g., Poly(Glu,Tyr) 4:1) to the reaction wells.

• Reaction Initiation: Initiate the kinase reaction by adding a mixture of unlabeled ATP and trace [γ−33P]-ATP . Critical Step: The unlabeled ATP concentration must be set at the empirical Km​ for each specific kinase to ensure true competitive inhibition kinetics.

• Incubation & Termination: Incubate at room temperature for 2 hours. Terminate the reaction by adding 3% phosphoric acid, which quenches kinase activity and protonates the peptide for binding.

• Filtration & Readout: Transfer the reaction to a P81 phosphocellulose filter plate. Wash extensively with 1% phosphoric acid to remove unreacted ATP. Add scintillation cocktail and quantify radioactivity (CPM) using a microplate scintillation counter.

• Data Analysis: Normalize raw CPM against DMSO (100% activity) and no-enzyme (0% activity) controls. Fit the data using a 4-parameter logistic (4PL) nonlinear regression model to derive the absolute IC 50​ .

Fig 2. Step-by-step workflow for radiometric determination of kinase IC50 values.

Target Engagement in Engineered Ba/F3 Cells (Cellular IC50)

Causality & Rationale: Biochemical potency does not always translate to cellular efficacy due to membrane permeability barriers and high intracellular ATP concentrations (~1-5 mM). To bridge this gap, we utilize murine Ba/F3 pro-B cells. Parental Ba/F3 cells are inherently dependent on Interleukin-3 (IL-3) for survival. By stably transfecting these cells with TEL-FGFR or TEL-VEGFR fusion constructs, they become IL-3 independent and "addicted" to the introduced kinase[1]. This creates a self-validating system: if ponatinib inhibits the target, the cells die; if IL-3 is added back and the cells survive, it proves the drug's toxicity is on-target rather than generally cytotoxic.

Step-by-Step Protocol:

• Cell Culture: Maintain TEL-FGFR/VEGFR transformed Ba/F3 cells in RPMI-1640 medium supplemented with 10% FBS, lacking IL-3.

• Compound Treatment: Seed cells at 1×104 cells/well in a 96-well plate. Add ponatinib mono-HCl in a serial dilution range (0.1 nM to 10 μM).

• Incubation: Incubate for 72 hours at 37°C, 5% CO 2​ .

• Viability Readout: Add a tetrazolium-based reagent (e.g., MTS) or an ATP-luminescence reagent (e.g., CellTiter-Glo) to quantify metabolically active cells.

• Counter-Screen (Validation): Run a parallel plate with parental Ba/F3 cells supplemented with 10 ng/mL IL-3 to confirm that ponatinib does not induce off-target cytotoxicity at the determined IC 50​ concentrations. Engineered Ba/F3 cells expressing activated FGFR1–4 typically show potent inhibition with ponatinib treatment at IC 50​ values of <40 nmol/L[1].

Conclusion & Translational Perspectives

The rigorous evaluation of ponatinib mono-HCl reveals a highly potent, multi-targeted kinase profile. Its low-nanomolar IC 50​ values against FGFR1-4 (2–18 nM)[2] and VEGFR2 (1.5 nM)[4] position it as a formidable agent not only in BCR-ABL driven leukemias but also in solid tumors characterized by FGFR amplifications and VEGFR-driven angiogenesis[5]. Utilizing self-validating radiometric and engineered cellular assays ensures that these pharmacodynamic metrics are both accurate and translationally relevant for future drug development pipelines.

References

• Ponatinib | AP24534 | multi-targeted kinase inhibitor - TargetMol , targetmol.com. 4

• Ponatinib: a novel multi-tyrosine kinase inhibitor against human malignancies , nih.gov. 1

• Full article: Ponatinib: a novel multi-tyrosine kinase inhibitor against human malignancies , tandfonline.com. 5

• Ponatinib (AP24534), a Multitargeted Pan-FGFR Inhibitor with Activity in Multiple FGFR-Amplified or Mutated Cancer Models , aacrjournals.org. 2

• Novel multiple tyrosine kinase inhibitor ponatinib inhibits bFGF-activated signaling in neuroblastoma cells and suppresses neuroblastoma growth in vivo , nih.gov. 3

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• 4. Ponatinib | AP24534 | multi-targeted kinase inhibitor | TargetMol [targetmol.com]
• 5. tandfonline.com [tandfonline.com]

A Technical Guide to the Chemical and Physical Properties of Ponatinib Monohydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ponatinib, marketed as Iclusig®, is a potent, orally bioavailable, multi-targeted tyrosine kinase inhibitor (TKI).[1][2] It was specifically designed to overcome resistance to earlier-generation TKIs in the treatment of chronic myeloid leukemia (CML) and Philadelphia chromosome-positive acute lymphoblastic leukemia (Ph+ ALL).[1][3] Its efficacy is particularly notable against the highly resistant T315I "gatekeeper" mutation in the BCR-ABL kinase, a common mechanism of acquired resistance.[4][5] This guide provides an in-depth analysis of the chemical structure, molecular weight, and essential physicochemical properties of ponatinib in its commonly used monohydrochloride salt form. A detailed protocol for the preparation of a standard stock solution is also provided to facilitate its practical application in a research setting.

Chemical Identity and Structural Analysis

From a medicinal chemistry perspective, the structure of ponatinib is a sophisticated construct, engineered to achieve potent and broad-spectrum kinase inhibition.

IUPAC Name: 3-(2-imidazo[1,2-b]pyridazin-3-ylethynyl)-4-methyl-N-[4-[(4-methylpiperazin-1-yl)methyl]-3-(trifluoromethyl)phenyl]benzamide;hydrochloride[6]

Synonyms: AP24534, Iclusig®[1][6]

2D Chemical Structure

The chemical structure of ponatinib monohydrochloride is presented below.

Caption: 2D structure of Ponatinib Monohydrochloride.

Key Structural Features and Rationale

The molecular architecture of ponatinib is a prime example of rational drug design, with each component contributing to its overall efficacy and pharmacological profile.

• Imidazo[1,2-b]pyridazine Core: This rigid, bicyclic aromatic system serves as a key scaffold, orienting other functional groups for optimal interaction within the kinase ATP-binding pocket.

• Ethynyl Linker: The carbon-carbon triple bond provides a rigid and linear connection between the imidazopyridazine core and the central benzamide ring. This specific linker was crucial in achieving potency against the T315I mutant, as it avoids the steric clash that hinders older inhibitors.

• 3-(trifluoromethyl)phenyl Group: The trifluoromethyl (CF3) group is a strong electron-withdrawing group that can influence the electronic properties of the molecule and enhance binding affinity through specific interactions.

• N-methylpiperazine Moiety: This group is critical for the compound's solubility and pharmacokinetic properties.[4][6] As a basic nitrogen, it allows for the formation of a hydrochloride salt, which improves the drug's solubility and stability for formulation as an oral medication.[7]

Molecular Formula, Weight, and Physicochemical Properties

A precise understanding of the molecular weight is fundamental for all quantitative experimental work, including preparing solutions of known molarity, performing dose-response analyses, and conducting pharmacokinetic studies. It is crucial to distinguish between the free base and the salt form.

Property	Ponatinib (Free Base)	Ponatinib Mono-HCl	Data Source(s)
Molecular Formula	C₂₉H₂₇F₃N₆O	C₂₉H₂₈ClF₃N₆O	[4][6]
Molecular Weight ( g/mol )	532.57	569.02	[1][8]
Exact Mass (Da)	532.2198	568.1965	[4][6]
CAS Number	943319-70-8	1114544-31-8	[1][8]

Causality Note: Researchers must use the molecular weight of the hydrochloride salt (569.02 g/mol ) when working with the commercially available form of the drug (Iclusig® or research-grade equivalents), as this is the form typically supplied.[5][7] Using the free base weight will result in a ~6.5% error in all concentration calculations, compromising experimental accuracy and reproducibility.

Practical Application: Preparation of a Standard Stock Solution

The following protocol details a self-validating system for preparing a high-concentration stock solution of ponatinib mono-HCl, a common first step in many in vitro and in vivo experimental workflows.

Experimental Workflow: 10 mM Stock Solution Preparation

Caption: Workflow for preparing a ponatinib stock solution.

Step-by-Step Protocol

Objective: To prepare a 10 mM stock solution of Ponatinib Mono-HCl in DMSO.

Materials:

• Ponatinib Mono-HCl (MW: 569.02 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Appropriate personal protective equipment (PPE): gloves, lab coat, safety glasses

• Sterile microcentrifuge tubes or cryovials

Methodology:

• Mass Calculation: Determine the desired volume of stock solution. For this example, we will prepare 1 mL.

  • Mass (mg) = Molarity (mM) * Volume (mL) * Molecular Weight ( g/mol ) / 1000

  • Mass (mg) = 10 mM * 1 mL * 569.02 g/mol / 1000 = 5.69 mg

• Weighing: Carefully weigh out approximately 5.69 mg of Ponatinib Mono-HCl powder using an analytical balance and place it into a sterile vial of appropriate size. Record the exact mass.

  • Trustworthiness Check: Using a calibrated balance is critical. Ensure the balance is level and has passed its daily or weekly calibration check.

• Solvent Calculation (Self-Validation): Recalculate the exact volume of DMSO required based on the actual mass weighed. This step ensures the final concentration is precise, regardless of minor weighing inaccuracies.

  • Volume (mL) = [Mass (mg) / Molecular Weight ( g/mol )] / Molarity (mM) * 1000

  • Example: If 5.72 mg was weighed, Volume (mL) = [5.72 / 569.02] / 10 * 1000 = 1.005 mL

• Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the ponatinib powder.[9]

  • Expertise Note: DMSO is hygroscopic (absorbs water from the air). Use a fresh, unopened bottle or a properly stored anhydrous grade to prevent compound precipitation over time.

• Solubilization: Cap the vial tightly and vortex thoroughly. If necessary, use a brief sonication in a water bath to ensure the compound is fully dissolved. Visually inspect the solution against a light source to confirm there are no visible particulates.

• Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes in sterile cryovials. Store the aliquots at -20°C for short-term storage or -80°C for long-term stability.[2]

Conclusion

Ponatinib monohydrochloride is a structurally complex and highly effective tyrosine kinase inhibitor. A thorough understanding of its chemical structure provides insight into its mechanism of action, particularly its ability to overcome the T315I resistance mutation. For the researcher, precise knowledge of its molecular formula and weight—specifically that of the monohydrochloride salt—is non-negotiable for ensuring the accuracy, validity, and reproducibility of experimental data. The provided protocol offers a reliable and self-validating method for preparing stock solutions, forming a foundational step for further scientific inquiry.

References

• PubChem. (n.d.). Ponatinib. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). Ponatinib Hydrochloride. National Center for Biotechnology Information. Retrieved from [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). ponatinib. Retrieved from [Link]

• Wikipedia. (2024). Ponatinib. Retrieved from [Link]

• Blood Cancer United. (n.d.). Ponatinib. Retrieved from [Link]

• Drugs.com. (n.d.). Ponatinib hydrochloride: uses, dosing, warnings, adverse events, interactions. Retrieved from [Link]

• Cancer Research UK. (n.d.). Ponatinib. Retrieved from [Link]

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Ponatinib Mono-HCl: A Comprehensive In Vitro Efficacy Analysis in Chronic Myeloid Leukemia (CML) Cell Lines

An In-Depth Technical Guide

This guide provides a detailed framework for researchers, scientists, and drug development professionals to evaluate the in vitro efficacy of ponatinib mono-HCl, a potent multi-targeted tyrosine kinase inhibitor, in Chronic Myeloid Leukemia (CML) cell lines. The methodologies described herein are grounded in established scientific principles to ensure robust and reproducible outcomes.

Introduction: The Challenge of BCR-ABL and Ponatinib's Role

Chronic Myeloid Leukemia (CML) is a myeloproliferative neoplasm characterized by the Philadelphia chromosome, a genetic translocation that creates the BCR-ABL1 fusion gene.[1] This gene encodes the BCR-ABL protein, a constitutively active tyrosine kinase that drives uncontrolled cell proliferation and is the hallmark of CML.[2]

While first and second-generation tyrosine kinase inhibitors (TKIs) like imatinib and dasatinib have revolutionized CML treatment, their efficacy can be compromised by resistance, most notably through point mutations in the ABL kinase domain.[3] The "gatekeeper" T315I mutation, in particular, confers resistance to most approved TKIs.[4][5]

Ponatinib is a third-generation, pan-BCR-ABL TKI, rationally designed to overcome these limitations.[5] Its unique structure allows it to bind effectively to the ATP-binding site of both native (unmutated) BCR-ABL and all clinically relevant single-mutant forms, including the formidable T315I mutant.[4][6][7] This guide outlines the essential in vitro assays to quantify ponatinib's potent anti-leukemic activity.

Mechanism of Action: Inhibiting the Engine of CML

Ponatinib's primary mechanism involves binding to the ATP-binding pocket of the BCR-ABL kinase, blocking its catalytic activity.[2][4] This inhibition halts the downstream signaling cascades responsible for leukemic cell growth and survival, ultimately leading to apoptosis (programmed cell death).[2][8] Its efficacy extends beyond BCR-ABL, as it also inhibits other tyrosine kinases such as VEGFR, FGFR, and PDGFR.[2][9]

Caption: Overview of the experimental workflow for assessing ponatinib efficacy.

Cell Viability and Proliferation Assays

The foundational experiment is to determine the concentration of ponatinib that inhibits CML cell growth. The half-maximal inhibitory concentration (IC50) is a key quantitative measure of a drug's potency.

Scientific Rationale

Cell viability assays, such as the MTT or XTT assay, measure the metabolic activity of a cell population. [8]In viable cells, mitochondrial dehydrogenases convert a tetrazolium salt (e.g., MTT) into a colored formazan product, the amount of which is directly proportional to the number of living cells. [8][10]By exposing cells to a range of ponatinib concentrations, we can generate a dose-response curve and calculate the IC50 value.

Expected Outcomes

Ponatinib is highly potent against CML cell lines, with IC50 values typically in the low nanomolar range. [11]It effectively inhibits both imatinib-sensitive and resistant cell lines, including those harboring the T315I mutation. [11]

Cell Line	BCR-ABL Status	Typical Ponatinib IC50 (nM)	Reference
K562	Native	~6	[11]
LAMA-84	Native	~1-2	[11][12]
KCL22	Native	~1-2	[12]
Ba/F3	Expressing Native BCR-ABL	~0.5 - 1.0	[8][11]
Ba/F3	Expressing T315I-mutant BCR-ABL	~8 - 11	[11]

| Ba/F3 | Expressing G250E-mutant BCR-ABL | ~8 | [11]|

Detailed Protocol: MTT Assay

• Cell Seeding:

  • Culture CML cells (e.g., K562, LAMA-84) in appropriate media (e.g., RPMI-1640 + 10% FBS).

  • Harvest cells during the logarithmic growth phase and ensure viability is >90% via Trypan Blue exclusion.

  • Seed cells into a 96-well flat-bottom plate at a density of 5,000-10,000 cells/well in 100 µL of media. [8]Incubate for 24 hours to allow cells to acclimate.

• Drug Preparation and Treatment:

  • Prepare a 10 mM stock solution of ponatinib mono-HCl in anhydrous DMSO. [13]Store in single-use aliquots at -20°C or -80°C.

  • Perform serial dilutions of the ponatinib stock solution in culture medium to create 2X working concentrations. A typical final concentration range for the dose-response curve would be 0.1 nM to 1000 nM.

  • Causality Check: Always include a "vehicle control" (DMSO only) at the highest concentration used for drug dilution to ensure the solvent itself has no effect on cell viability.

  • Add 100 µL of the 2X ponatinib working solutions to the appropriate wells, bringing the final volume to 200 µL.

• Incubation:

  • Incubate the plate for 48 to 72 hours at 37°C in a humidified, 5% CO₂ incubator. [11][14]

• MTT Reagent Addition:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • Add 20 µL of the MTT solution to each well.

  • Incubate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into purple formazan crystals.

• Formazan Solubilization & Absorbance Reading:

  • Centrifuge the plate (for suspension cells) and carefully aspirate the supernatant.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate gently for 10 minutes on an orbital shaker to ensure complete dissolution.

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Normalize the absorbance values of treated wells to the vehicle control wells (representing 100% viability).

  • Plot the normalized viability (%) against the log of the ponatinib concentration.

  • Use non-linear regression (log[inhibitor] vs. response -- variable slope) in a suitable software package (e.g., GraphPad Prism) to calculate the IC50 value.

Apoptosis Induction Assays

A key consequence of BCR-ABL inhibition is the induction of apoptosis. Quantifying this effect confirms that ponatinib is not merely inhibiting proliferation (cytostatic) but is actively killing the cancer cells (cytotoxic).

Scientific Rationale

During the early stages of apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein that has a high affinity for PS and, when conjugated to a fluorophore (like FITC), can be used to identify apoptotic cells via flow cytometry. [15]Propidium Iodide (PI) is a fluorescent nuclear stain that is impermeant to live cells and early apoptotic cells but can enter late apoptotic or necrotic cells with compromised membranes. [11]Dual staining with Annexin V and PI allows for the differentiation between viable, early apoptotic, and late apoptotic/necrotic cells.

Detailed Protocol: Annexin V / PI Staining

• Cell Treatment:

  • Seed CML cells in 6-well plates at a density that will not exceed confluency after the treatment period.

  • Treat cells with ponatinib at concentrations around the predetermined IC50 and at a higher concentration (e.g., 1x, 5x, and 10x IC50) for 36-48 hours. [15]Include a vehicle control.

• Cell Harvesting and Staining:

  • Harvest both adherent and suspension cells. For suspension cells, gently collect the medium. For adherent cells, detach with trypsin-free buffer. Combine all cells from each well to ensure apoptotic bodies are included.

  • Wash the cells twice with cold PBS and centrifuge at a low speed (~300 x g) for 5 minutes.

  • Resuspend the cell pellet in 1X Annexin V Binding Buffer to a concentration of ~1 x 10⁶ cells/mL.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution to 100 µL of the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each sample.

  • Analyze the samples by flow cytometry within one hour.

  • Self-Validation: Use unstained, PI-only, and Annexin V-only stained cells as controls to set up proper compensation and gating.

  • Data will typically be displayed on a dot plot with Annexin V fluorescence on the x-axis and PI fluorescence on the y-axis, separating the cell population into four quadrants:

    • Lower-left (Annexin V- / PI-): Live cells

    • Lower-right (Annexin V+ / PI-): Early apoptotic cells

    • Upper-right (Annexin V+ / PI+): Late apoptotic/necrotic cells

    • Upper-left (Annexin V- / PI+): Necrotic cells (often debris)

Target Engagement and Pathway Inhibition

To confirm that the observed cytotoxicity is a direct result of ponatinib's intended mechanism, it is crucial to measure its effect on the BCR-ABL protein and its immediate downstream signaling.

Scientific Rationale

Western blotting allows for the detection of specific proteins and their phosphorylation status. Since ponatinib inhibits the kinase activity of BCR-ABL, we expect to see a dose-dependent decrease in the phosphorylation of BCR-ABL itself (autophosphorylation) and its key substrates, such as CrkL (Crk-like protein). [11]A reduction in the phosphorylated forms of these proteins (p-BCR-ABL, p-CrkL) serves as a direct biomarker of target engagement and inhibition.

Detailed Protocol: Western Blot Analysis

• Cell Treatment and Lysis:

  • Treat CML cells with ponatinib as described for the apoptosis assay. A shorter incubation time (e.g., 2-6 hours) is often sufficient to observe changes in phosphorylation.

  • After treatment, harvest cells, wash with ice-cold PBS, and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Causality Check: Phosphatase inhibitors are critical to preserve the phosphorylation state of proteins during sample preparation.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

• SDS-PAGE and Protein Transfer:

  • Denature 20-30 µg of protein from each sample by boiling in Laemmli sample buffer.

  • Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies overnight at 4°C. Recommended primary antibodies include:

    • Anti-phospho-ABL (for p-BCR-ABL)

    • Anti-ABL (for total BCR-ABL)

    • Anti-phospho-CrkL

    • Anti-CrkL (for total CrkL)

    • Anti-β-Actin or Anti-GAPDH (as a loading control)

  • Wash the membrane three times with TBST.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection and Analysis:

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Visualize the protein bands using a chemiluminescence imaging system.

  • Quantify band intensities using software like ImageJ. Normalize the intensity of phosphorylated proteins to their total protein counterparts and then to the loading control. A clear reduction in the p-BCR-ABL/total-ABL ratio with increasing ponatinib concentration confirms target engagement.

Conclusion

The methodologies outlined in this guide provide a robust, multi-faceted approach to characterizing the in vitro efficacy of ponatinib mono-HCl against CML cell lines. By integrating cell viability, apoptosis, and direct target engagement assays, researchers can generate a comprehensive data package. The expected results—potent, low-nanomolar inhibition of proliferation and induction of apoptosis in both TKI-sensitive and T315I-mutant cells, confirmed by the downregulation of BCR-ABL signaling—underscore ponatinib's critical role as a pan-BCR-ABL inhibitor in the CML therapeutic landscape.

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• Takeda Oncology. (n.d.). ICLUSIG® (ponatinib) Mechanism of Action. Takeda Oncology. Available at: [Link]

• Patsnap. (2024). What is the mechanism of Ponatinib Hydrochloride?. Patsnap Synapse. Available at: [Link]

• García-Gutiérrez, L. et al. (2024). Ponatinib: A Review of the History of Medicinal Chemistry behind Its Development. MDPI. Available at: [Link]

• Tusa, I. et al. (2020). In Vitro Comparison of the Effects of Imatinib and Ponatinib on Chronic Myeloid Leukemia Progenitor/Stem Cell Features. PubMed. Available at: [Link]

• Jabbour, E. et al. (2013). Ponatinib—A Step Forward in Overcoming Resistance in Chronic Myeloid Leukemia. Clinical Cancer Research - AACR Journals. Available at: [Link]

• Takeda Oncology. (n.d.). Ponatinib: Overview, Mechanism of Action & Clinical Trials. Takeda Oncology. Available at: [Link]

• Eadie, L. N. et al. (2016). Modelling ponatinib resistance in tyrosine kinase inhibitor-naïve and dasatinib resistant BCR-ABL1+ cell lines. Oncotarget. Available at: [Link]

• Slayton, W. B. et al. (2015). The BCR-ABL inhibitor ponatinib inhibits platelet immunoreceptor tyrosine-based activation motif (ITAM) signaling, platelet activation and aggregate formation under shear. Thrombosis Research. Available at: [Link]

• Wang, Y. et al. (2019). Ponatinib Inhibits Proliferation and Induces Apoptosis of Liver Cancer Cells, but Its Efficacy Is Compromised by Its Activation on PDK1/Akt/mTOR Signaling. Translational Oncology. Available at: [Link]

• Traer, E. et al. (2014). Ponatinib overcomes FGF2-mediated resistance in CML patients without kinase domain mutations. Blood. Available at: [Link]

• Tusa, I. et al. (2020). In Vitro Comparison of the Effects of Imatinib and Ponatinib on Chronic Myeloid Leukemia Progenitor/Stem Cell Features. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). The IC 50 values of imatinib, dasatinib, ponatinib and GNF-5 in three CML cell lines. ResearchGate. Available at: [Link]

• Ruiu, B. et al. (2018). Recent Studies on Ponatinib in Cancers Other Than Chronic Myeloid Leukemia. MDPI. Available at: [Link]

• Hughes, E. et al. (2022). BH3 mimetics in combination with nilotinib or ponatinib represent a promising therapeutic strategy in blast phase chronic myeloid leukemia. Cell Death & Disease. Available at: [Link]

• AACR Journals. (2019). Asciminib with Ponatinib Lowers Resistance in Chronic Myeloid Leukemia. Cancer Discovery. Available at: [Link]

• West, J. et al. (2022). Rotating between ponatinib and imatinib temporarily increases the efficacy of imatinib as shown in a chronic myeloid leukaemia model. Scientific Reports. Available at: [Link]

• Slayton, W. B. et al. (2015). The BCR-ABL inhibitor ponatinib inhibits platelet immunoreceptor tyrosine-based activation motif (ITAM) signaling, platelet activation and aggregate formation under shear. PubMed. Available at: [Link]

• ResearchGate. (n.d.). Induction of apoptosis in CML cell lines by panobinostat and/or ponatinib. ResearchGate. Available at: [Link]

• Varbedian, T. et al. (2020). Ponatinib Induces Vascular Toxicity through the Notch-1 Signaling Pathway. International Journal of Molecular Sciences. Available at: [Link]

• Chan, W. W. et al. (2021). Reengineering Ponatinib to Minimize Cardiovascular Toxicity. Cancer Research. Available at: [Link]

• Beke, E. et al. (2024). Ponatinib Induces a Procoagulant Phenotype in Human Coronary Endothelial Cells via Inducing Apoptosis. MDPI. Available at: [Link]

• ResearchGate. (n.d.). Western blot analysis of tumoral phospho-BCR-ABL (A) and phospho-CrkL... ResearchGate. Available at: [Link]

• Etienne, G. et al. (2023). Trial of Imatinib after Ponatinib Induction (TIPI) in the Front-Line Treatment of Chronic Phase (CP) Chronic Myeloid Leukemia (CML) Setting. Blood. Available at: [Link]

• Reddy, A. S. et al. (2013). Ponatinib Is a Pan-BCR-ABL Kinase Inhibitor: MD Simulations and SIE Study. PLoS ONE. Available at: [Link]

• Zabriskie, M. S. et al. (2018). BCR-ABL1 compound mutants display differential and dose-dependent responses to ponatinib. Haematologica. Available at: [Link]

• ClinicalTrials.gov. (2015). A Phase 2 Trial of Ponatinib in Patients With Refractory Chronic Myeloid Leukemia and Philadelphia-chromosome Positive Acute Lymphoblastic Leukemia. ClinicalTrials.gov. Available at: [Link]

• Zabriskie, M. S. et al. (2018). BCR-ABL1 compound mutants display differential and dose-dependent responses to ponatinib. Haematologica. Available at: [Link]

• Haematologica. (2018). BCR-ABL1 compound mutants display differential and dose-dependent responses to ponatinib. Haematologica. Available at: [Link]

• Cell Biolabs. (n.d.). CytoSelect™ Cell Viability and Cytotoxicity Assay Kit. Cell Biolabs. Available at: [Link]

• Deininger, M. W. et al. (2016). Compound mutations in BCR-ABL1 are not major drivers of primary or secondary resistance to ponatinib in CP-CML patients. Blood. Available at: [Link]

• Stagno, F. et al. (2026). Ponatinib for CML patients in routine clinical practice: the PONDEROSA study. Journal of Hematology & Oncology. Available at: [Link]

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ponatinib mono-hcl pharmacokinetics in murine models

An In-Depth Technical Guide to the Pharmacokinetics of Ponatinib Mono-HCl in Murine Models

Abstract

Ponatinib (Iclusig®) is a potent, orally administered, multi-targeted tyrosine kinase inhibitor (TKI) engineered to overcome broad resistance in leukemia, most notably conferred by the T315I "gatekeeper" mutation in the BCR-ABL1 kinase.[1][2][3] A comprehensive understanding of its pharmacokinetic (PK) profile is fundamental to preclinical development, enabling the rational design of efficacy and toxicology studies. Murine models are indispensable tools in this endeavor, providing the in-vivo biological context necessary to characterize the absorption, distribution, metabolism, and excretion (ADME) of ponatinib. This guide provides a detailed examination of the methodologies and core principles for conducting robust pharmacokinetic studies of ponatinib in mice, grounded in field-proven insights and experimental causality for researchers and drug development professionals.

Introduction: The Rationale for Ponatinib and the Imperative of Murine PK Studies

Ponatinib was developed through a structure-based design to potently inhibit not only the native BCR-ABL1 kinase but also all of its clinically relevant mutants, which drive Philadelphia chromosome-positive (Ph+) leukemias like Chronic Myeloid Leukemia (CML).[1][4] Its unique carbon-carbon triple bond allows it to bind effectively to the ATP-binding pocket of the kinase, even in the presence of the T315I mutation that sterically hinders previous generations of TKIs.[1]

Beyond its primary target, ponatinib exhibits a broad inhibitory profile against other kinases, including members of the VEGFR, FGFR, PDGFR, and SRC families.[5][6] This polypharmacology contributes to its efficacy but also necessitates a thorough characterization of its exposure-response relationship to manage potential off-target effects.[5][7][8]

Murine models serve as the primary in-vivo system for this characterization. They allow for the investigation of drug disposition in a complex biological system and are critical for establishing the PK/PD (pharmacodynamic) relationships that inform clinical dosing strategies.[9][10] Key murine models include xenografts, where human leukemia cell lines (e.g., Ba/F3 expressing BCR-ABL1-T315I) are implanted into immunodeficient mice, and retroviral transduction models that induce a CML-like disease in mice.[11][12][13][14]

Key Properties of Ponatinib

A foundational understanding of ponatinib's properties is essential before designing any PK study.

Property	Description	Source(s)
Mechanism of Action	ATP-competitive inhibitor of the ABL1 kinase domain (native and mutants).	[1][2][15]
Primary Indication	CML and Ph+ ALL, particularly with T315I mutation.	[3][16]
Key Off-Targets	VEGFR, FGFR, PDGFR, KIT, RET, FLT3, SRC family kinases.	[5][6]
Metabolism	Primarily metabolized by cytochrome P450 enzymes, especially CYP3A4.	[16][17]
Active Metabolite	N-desmethyl ponatinib.	[18][19]

Core Pharmacokinetic Profile in Murine Models

The pharmacokinetic behavior of ponatinib in mice is characterized by its oral absorption, extensive distribution (albeit with limitations), and CYP-mediated metabolism.

• Absorption : Ponatinib is orally bioavailable in mice.[1] Following oral gavage, it is absorbed from the gastrointestinal tract, with time to maximum plasma concentration (Tmax) typically observed within a few hours.[10]

• Distribution : The drug distributes into various tissues. However, its accumulation in the central nervous system is actively restricted by the efflux transporters P-glycoprotein (P-gp/ABCB1) and Breast Cancer Resistance Protein (BCRP/ABCG2) at the blood-brain barrier.[19][20]

• Metabolism : Ponatinib is metabolized in the liver, primarily by CYP3A enzymes, to several metabolites, including the active N-desmethyl ponatinib.[16][19] Understanding the interplay with CYP3A is crucial, as co-administration of CYP3A inducers can significantly decrease plasma exposure.[17]

• Excretion : The parent drug and its metabolites are eliminated through various routes, which can be further characterized in dedicated mass balance studies.

Representative Pharmacokinetic Parameters

The following table summarizes representative PK data gathered from various preclinical murine studies. Absolute values can vary based on mouse strain, dose, and formulation, but these provide a general framework for expected exposure.

Parameter	Dose	Value	Murine Model Context	Source(s)
Cmax (approx.)	30 mg/kg, single oral dose	~561 nM (at 6 hrs)	Xenograft model (NSG mice)	[11]
Tmax	15 or 30 mg/kg, single oral dose	Longer than dasatinib	PDX model (NSG mice)	[10]
AUC₀₋₂₄	15 or 30 mg/kg, single oral dose	Higher than dasatinib	PDX model (NSG mice)	[10]
Plasma Conc.	3 mg/kg, twice daily	176 ± 47 ng/mL (2 hrs post-dose)	C57BL/6 mice	[21]
Plasma Conc.	3 mg/kg, twice daily	11.4 ± 3.4 ng/mL (24 hrs post-dose)	C57BL/6 mice	[21]

Designing and Executing a Murine Pharmacokinetic Study for Ponatinib

A robust PK study design is self-validating. Every step, from formulation to bioanalysis, is chosen to minimize variability and ensure the data accurately reflect the drug's behavior.

Signaling Pathway Context

Understanding the pathways ponatinib targets is crucial for linking PK data to pharmacodynamic outcomes. Ponatinib's primary on-target effect is the inhibition of BCR-ABL1, which blocks downstream pro-survival signaling. Its off-target effects, particularly on VEGFR and FGFR, are responsible for its anti-angiogenic properties but also contribute to vascular adverse events.

Caption: Ponatinib's primary and key off-target signaling pathways.

Experimental Workflow Diagram

The following diagram outlines the logical flow of a typical murine PK study for ponatinib.

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Computational Elucidation of Ponatinib Mono-HCl Binding Dynamics in Tyrosine Kinases: A Structural and Mechanistic Whitepaper

Executive Summary

The advent of targeted tyrosine kinase inhibitors (TKIs) fundamentally transformed the therapeutic landscape for Chronic Myeloid Leukemia (CML) and Philadelphia chromosome-positive Acute Lymphoblastic Leukemia (Ph+ ALL). However, the emergence of the BCR-ABL1^T315I^ "gatekeeper" mutation rendered first- and second-generation TKIs (imatinib, dasatinib, nilotinib) ineffective. Ponatinib, formulated as a mono-hydrochloride (mono-HCl) salt, was rationally engineered as a third-generation, pan-kinase inhibitor to overcome this steric barrier[1].

As a Senior Application Scientist, I present this whitepaper to dissect the molecular docking workflows, thermodynamic principles, and structural causalities that define ponatinib mono-HCl’s efficacy against wild-type and mutated tyrosine kinases (BCR-ABL, FLT3, FGFR, and VEGFR). This guide provides a self-validating computational framework for researchers conducting in silico drug discovery and re-engineering efforts[2].

Mechanistic Rationale: The Structural Causality of Ponatinib Binding

Bypassing the T315I Gatekeeper

In wild-type BCR-ABL, the gatekeeper residue is Threonine 315. Imatinib and dasatinib rely on a critical hydrogen bond with the hydroxyl group of Thr315. When mutated to Isoleucine (T315I), the bulky, hydrophobic hydrocarbon side-chain creates a severe steric clash, physically occluding the hydrophobic pocket and abolishing the H-bond.

Ponatinib circumvents this through a rigid carbon-carbon triple bond (ethynyl linker) . This linear, cylindrical moiety acts as a highly optimized spacer, threading past the bulky isoleucine side chain without steric hindrance, allowing the molecule to access the deep hydrophobic pocket of the DFG-out (inactive) kinase conformation.

The Role of the Mono-HCl Salt in Docking

In molecular docking, ligand preparation is often the most critical point of failure. Novice researchers frequently dock the neutral free base of ponatinib. However, ponatinib is administered as a mono-HCl salt , meaning its terminal piperazine ring is protonated at physiological pH (7.4)[3].

Causality: This protonation (+1 charge) is not a mere formatting artifact. The positively charged piperazine nitrogen is causally responsible for forming a critical electrostatic salt-bridge and hydrogen bond network with the Glu286 and Asp381 residues in the solvent-exposed region of the kinase[4]. Failing to protonate this nitrogen during ligand preparation will result in artificially weak docking scores and inaccurate pose generation, as the algorithm will fail to prioritize this essential electrostatic anchor.

Fig 2. Ponatinib mono-HCl inhibition of BCR-ABL T315I downstream leukemogenic signaling.

Self-Validating Molecular Docking Protocol

To ensure scientific integrity and reproducibility, the following step-by-step methodology outlines a self-validating workflow for docking ponatinib mono-HCl against BCR-ABL^T315I^.

Step 1: Target Protein Preparation

• Retrieval: Download the high-resolution X-ray crystal structure of BCR-ABL^T315I^ in the DFG-out conformation (e.g., PDB ID: 3IK3).

• Refinement: Strip co-crystallized water molecules unless they are structural waters bridging ligand-receptor interactions. Add missing hydrogen atoms.

• Protonation Assignment: Use tools like PROPKA to assign physiological pH (7.4) protonation states to histidine, aspartate, and glutamate residues.

• Energy Minimization: Apply the OPLS4 or AMBER force field to relieve steric clashes, restricting heavy atom movement to an RMSD of 0.3 Å.

Step 2: Ligand Preparation (Ponatinib Mono-HCl)

• Structure Generation: Import the 2D structure of ponatinib.

• Ionization: Explicitly protonate the terminal piperazine nitrogen to reflect the mono-HCl salt state (+1 charge).

• Conformational Search: Generate 3D conformers and minimize energy using the MMFF94 force field.

Step 3: Receptor Grid Generation

• Centering: Center the grid box on the coordinates of the mutated Ile315 residue.

• Dimensions: Ensure the bounding box (typically 20 × 20 × 20 Å) encompasses both the ATP-binding cleft (hinge region) and the adjacent allosteric hydrophobic pocket exposed by the DFG-out shift.

Step 4: Docking Execution & Scoring

• Algorithm: Utilize a robust docking engine (e.g., AutoDock Vina, Glide XP). Treat the ligand as fully flexible and the receptor as rigid.

• Validation (Self-Correction): Re-dock the native co-crystallized ligand. The protocol is only valid if the re-docked pose yields an RMSD < 2.0 Å compared to the experimental crystal structure.

Step 5: Molecular Dynamics (MD) Simulation

• Stability Assessment: Docking only provides a static snapshot. Subject the highest-scoring ponatinib-BCR-ABL complex to a 50–100 ns MD simulation (GROMACS or Desmond) to calculate the Solvated Interaction Energy (SIE) or MM/GBSA free energy[1].

Fig 1. Standardized molecular docking and MD simulation workflow for ponatinib mono-HCl.

Quantitative Data Analysis: Binding Affinities

Computational energetics accurately mirror clinical efficacy. The table below synthesizes the docking scores and binding free energies (ΔG) of various TKIs against the T315I mutant, highlighting ponatinib's superior thermodynamic profile[1][5].

Tyrosine Kinase Inhibitor	Target Kinase	Conformation	Docking Score / ΔG (kcal/mol)	Efficacy Status
Ponatinib mono-HCl	BCR-ABL (WT)	DFG-out	-11.05 to -12.81	Highly Active
Ponatinib mono-HCl	BCR-ABL (T315I)	DFG-out	-10.35 to -11.05	Highly Active
Imatinib	BCR-ABL (T315I)	DFG-out	-3.59 to -9.89	Resistant
Dasatinib	BCR-ABL (T315I)	DFG-in	-4.70	Resistant
Nilotinib	BCR-ABL (T315I)	DFG-out	-3.77	Resistant

Data Interpretation: The highly negative ΔG for ponatinib against T315I demonstrates that the energetic penalty of the isoleucine mutation is entirely offset by the optimized van der Waals interactions of the ethynyl linker and the strong electrostatic anchoring of the protonated piperazine[1].

Multi-Kinase Targeting: Beyond BCR-ABL

Ponatinib is a "pan-kinase" inhibitor. Its structural flexibility allows it to bind effectively to other clinically relevant tyrosine kinases, most notably FLT3 (Fms-like tyrosine kinase 3), which is frequently mutated in Acute Myeloid Leukemia (AML)[6].

FLT3-ITD and the F691I Mutation

In FLT3, the F691I mutation is structurally analogous to the T315I mutation in BCR-ABL (acting as the gatekeeper). Molecular docking models of FLT3 bound to ponatinib reveal that the inhibitor binds in the DFG-out conformation (Type II inhibition). The ethynyl linker of ponatinib accommodates the F691I mutation just as it does T315I, maintaining nanomolar inhibitory potency where other FLT3 inhibitors (like quizartinib/AC220) fail[6].

Conclusion and Future Perspectives

Molecular docking studies of ponatinib mono-HCl validate its exceptional design as a Type II, DFG-out kinase inhibitor capable of bypassing severe gatekeeper mutations. The precise protonation of its mono-HCl salt form is computationally and physiologically vital for its stable anchoring in the kinase domain.

However, ponatinib's pan-kinase affinity (including VEGFR and FGFR) is a double-edged sword, leading to severe clinical cardiotoxicity and vascular thrombotic events[2]. Current advanced computational efforts are utilizing the baseline docking parameters of ponatinib to rationally engineer novel hybrid analogs—aiming to retain the ethynyl linker for T315I efficacy while modifying the peripheral moieties to reduce off-target endothelial kinase binding[5].

References

• Tanneeru K, Guruprasad L.
• "Integrative machine learning and molecular simulation strategies for BCR-ABL inhibition in chronic myeloid leukemia." Journal of King Saud University - Science.
• "Reengineering Ponatinib to Minimize Cardiovascular Toxicity." AACR Journals.
• "Activity of ponatinib against clinically-relevant AC220-resistant kinase domain mutants of FLT3-ITD.
• "Advances in Targeting BCR-ABL T315I Mutation with Imatinib Derivatives and Hybrid Anti-Leukemic Molecules." MDPI.
• "An Unusual Ionic Cocrystal of Ponatinib Hydrochloride: Characterization by Single-Crystal X-ray Diffraction and Ultra-High Field NMR Spectroscopy.

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Protocols & Analytical Methods

Application Note: Preparation of Ponatinib (mono-HCI) for In Vitro Kinase and Cell-Based Assays

Introduction: The Scientific Imperative for a Validated Protocol

Ponatinib is a potent, orally available, multi-targeted tyrosine kinase inhibitor (TKI) engineered to overcome resistance to previous generations of inhibitors.[1][2] Its primary clinical and research application is in the treatment of chronic myeloid leukemia (CML) and Philadelphia chromosome-positive acute lymphoblastic leukemia (Ph+ ALL).[3] Ponatinib's high efficacy stems from its unique chemical structure, which enables it to potently inhibit the activity of the BCR-ABL kinase, even when it harbors the T315I "gatekeeper" mutation that typically confers resistance to other TKIs.[2][4]

Beyond its primary target, ponatinib exhibits inhibitory activity against a panel of other kinases crucial to oncogenesis, including VEGFR, FGFR, PDGFR, and SRC family kinases.[3][5][6] This multi-targeted profile makes it a valuable tool for a wide range of cancer research applications.

However, the physicochemical properties of ponatinib mono-HCl—specifically its poor aqueous solubility—present a significant methodological challenge.[7] Improper solubilization can lead to compound precipitation, inaccurate concentration calculations, and, consequently, non-reproducible or misleading experimental data. This document provides a comprehensive, field-proven protocol for the correct dissolution, storage, and handling of ponatinib mono-HCl to ensure the scientific integrity and validity of in vitro assays.

Mechanism of Action Overview

Ponatinib functions as an ATP-competitive inhibitor. It binds to the ATP-binding pocket of the target kinase, such as BCR-ABL, preventing the phosphorylation of downstream substrates.[2] This action blocks the signaling cascades, like the RAS/MAPK and PI3K/AKT pathways, that drive cell proliferation and survival, ultimately leading to apoptosis in sensitive cancer cells.[4]

Caption: Serial dilution workflow to prevent ponatinib precipitation.

• Thaw Stock: Thaw a single aliquot of the high-concentration DMSO stock at room temperature. Centrifuge the tube briefly to collect the entire volume at the bottom.

• Prepare Intermediate Dilution: The key to preventing precipitation is to avoid adding a small volume of highly concentrated DMSO stock directly into a large volume of aqueous medium. Instead, perform a serial dilution.

  • Example: To achieve a final assay concentration of 10 µM, first prepare a 100 µM intermediate solution by adding 1 µL of 10 mM stock to 99 µL of pre-warmed medium. Pipette up and down gently to mix.

• Final Dilutions: Use the intermediate dilution to prepare the final concentrations required for your experiment (e.g., for a dose-response curve from 0.1 nM to 10 µM). [3]4. Vehicle Control: It is essential to prepare a vehicle control containing the same final concentration of DMSO as the highest concentration of ponatinib used in the experiment. This accounts for any effects of the solvent on the cells or assay system.

• Stability in Media: Aqueous solutions of ponatinib are not stable for long periods. It is strongly recommended to prepare working solutions fresh for each experiment and not to store them for more than one day. [8]

Safety and Handling

Ponatinib is a potent cytotoxic agent and should be handled with care. [8]* Engineering Controls: Always handle the solid compound and concentrated stock solutions within a chemical fume hood or a ventilated enclosure. [9]* Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves at all times. [10]* Disposal: Dispose of all contaminated materials and solutions in accordance with local, state, and federal regulations for hazardous chemical waste. [11]

References

• Ponatinib (hydrochloride) Product Information. Cayman Chemical.

• ICLUSIG® (ponatinib) Mechanism of Action. Takeda Oncology.

• Ponatinib Ligand Page. IUPHAR/BPS Guide to PHARMACOLOGY.

• Ponatinib - Wikipedia. Wikipedia.

• Ponatinib Product Information. Cayman Chemical.

• Ponatinib hydrochloride (AP24534 hydrochloride). MedChemExpress.

• Ponatinib: A Review of the History of Medicinal Chemistry behind Its Development. MDPI.

• Ponatinib hydrochloride Safety Data Sheet. MedChemExpress.

• Ponatinib Activates an Inflammatory Response in Endothelial Cells via ERK5 SUMOylation. Frontiers in Cell and Developmental Biology.

• Ponatinib Hydrochloride. TargetMol.

• Ponatinib, Free Base (AP24534) - Data Sheet. United States Biological.

• Ponatinib hydrochloride Safety Data Sheet. Takeda.

• Ponatinib Material Safety Data Sheet. Cleanchem Laboratories.

• Chromatographic analysis of ponatinib and its impurities. Frontiers in Chemistry.

• Application Notes and Protocols for Ponatinib Cell Viability Assay (MTT). BenchChem.

• An unusual ionic cocrystal of ponatinib hydrochloride. RSC Publishing.

• Ponatinib hydrochloride: uses, dosing, warnings, adverse events, interactions. Drugs.com.

• Ponatinib HCl Safety Data Sheet. MedKoo Biosciences.

• Ponatinib HCl | AP24534. MedKoo Biosciences.

• Application Notes and Protocols for Ponatinib Stock Solution Preparation in Cell Culture. BenchChem.

• Evaluation of dasatinib and ponatinib for the control of CD123 CAR-T cell functionalities. Journal for ImmunoTherapy of Cancer.

• Simple Determination of Plasma Ponatinib Concentration Using HPLC. ResearchGate.

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• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Ponatinib Hydrochloride | Src | FGFR | VEGFR | PDGFR | TargetMol [targetmol.com]
• 7. usbio.net [usbio.net]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
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Application Note: Preparation and In Vitro Dilution Protocols for Ponatinib Mono-HCl

Audience: Researchers, Application Scientists, and Drug Development Professionals Content Focus: Reconstitution mechanics, serial dilution causality, and in vitro assay preparation.

Executive Summary & Mechanistic Rationale

Ponatinib mono-HCl (AP24534 hydrochloride) is a potent, orally bioavailable, multi-targeted tyrosine kinase inhibitor (TKI)[1]. It was rationally designed to inhibit the BCR-ABL1 kinase, including the notoriously resistant T315I "gatekeeper" mutation[2]. Beyond its primary target, Ponatinib exhibits robust inhibitory activity against other key kinases driving tumorigenesis, such as PDGFRα, VEGFR2, FGFR1, and Src[1],[3].

In cell culture applications, such as evaluating cytotoxicity in hepatocellular carcinoma (HCC) or leukemic cell lines, the integrity of the experimental data relies entirely on the precise preparation of the compound[4]. Because Ponatinib mono-HCl is a highly hydrophobic molecule, improper dissolution or rapid aqueous dilution can lead to micro-precipitation, resulting in inaccurate IC₅₀ calculations and irreproducible assays[2]. This application note establishes a self-validating protocol for the preparation and dilution of Ponatinib mono-HCl, emphasizing the physicochemical causality behind each methodological step.

Fig 1: Ponatinib mono-HCl inhibition of BCR-ABL1 and downstream leukemogenic signaling pathways.

Physicochemical Properties

Understanding the molecular characteristics of Ponatinib mono-HCl is critical for calculating molarity and anticipating its behavior in organic solvents versus aqueous media.

Parameter	Value
Compound Name	Ponatinib mono-HCl (AP24534 hydrochloride)
CAS Number	1114544-31-8[1]
Molecular Weight	569.02 g/mol [1],[3]
Chemical Formula	C₂₉H₂₈ClF₃N₆O[1]
Primary Targets (IC₅₀)	ABL (0.37 nM), PDGFRα (1.1 nM), VEGFR2 (1.5 nM)[1],[3]
Solubility (DMSO)	~20 mg/mL to 100 mg/mL (varies by supplier/conditions)[2]
Appearance	Off-white to light yellow solid[1]

Protocol 1: Reconstitution of 10 mM Master Stock

To prepare a standard 10 mM master stock solution , you must dissolve 5.69 mg of Ponatinib mono-HCl powder into 1.0 mL of solvent.

Step-by-Step Methodology & Causality

• Equilibration: Allow the sealed vial of Ponatinib mono-HCl to equilibrate to room temperature for at least 30 minutes before opening.

  • Causality: The powder is hygroscopic. Opening a cold vial causes atmospheric moisture to condense on the compound. Water absorption significantly degrades the compound and reduces its subsequent solubility in DMSO[2].

• Weighing: Using a calibrated analytical balance, accurately weigh 5.69 mg of the powder into a sterile, conical-bottom polypropylene tube.

• Solvent Addition: Add exactly 1.0 mL of fresh, anhydrous, cell-culture grade Dimethyl Sulfoxide (DMSO).

  • Causality: Standard benchtop DMSO rapidly absorbs water from the air. Using anhydrous DMSO prevents the hydrophobic kinase inhibitor from prematurely precipitating[2].

• Dissolution: Tightly cap the tube and vortex vigorously for 1–2 minutes. If the solution is not entirely clear, warm the tube gently in a 37°C water bath for 10 minutes, followed by brief sonication.

  • Causality: Thermal and mechanical energy (sonication) help overcome the lattice energy of the crystalline solid, ensuring complete molecular dispersion[2].

• Aliquoting & Storage: Divide the clear 10 mM stock into single-use aliquots (e.g., 20 µL or 50 µL) and store immediately at -80°C.

  • Causality: Repeated freeze-thaw cycles cause the compound to degrade and induce micro-precipitation. Single-use aliquots maintain absolute stock integrity[2].

Protocol 2: Aqueous Dilution for Cell Culture Media

Directly transferring a high-concentration DMSO stock into an aqueous cell culture medium is the leading cause of assay failure. The following serial dilution method ensures compound stability.

Step-by-Step Methodology & Causality

• Thawing: Remove a single aliquot of the 10 mM stock from the -80°C freezer and allow it to thaw completely at room temperature[2]. Vortex briefly to ensure homogeneity.

• Intermediate Dilution (1:100): Add 2 µL of the 10 mM DMSO stock to 198 µL of pre-warmed (37°C) complete cell culture medium to create a 100 µM intermediate solution . Mix gently by pipetting up and down.

  • Causality: Direct addition of a concentrated DMSO stock into a large volume of aqueous media creates localized supersaturation, causing the hydrophobic Ponatinib to "crash out" (precipitate). An intermediate dilution establishes a gradual solvent gradient, keeping the drug in solution[2].

• Final Working Dilution: Dilute the 100 µM intermediate solution further into your final culture vessels to achieve the target concentration (e.g., 10 nM to 1 µM, depending on the cell line)[4].

  • Causality: This step ensures that the final DMSO concentration in the cell culture remains strictly ≤0.1% (v/v) . Exceeding this threshold induces solvent-related cytotoxicity and off-target transcriptomic changes, confounding the assay results[2],[4].

Fig 2: Step-by-step workflow for Ponatinib mono-HCl reconstitution and cell culture dilution.

Critical Parameters & Troubleshooting

• Precipitation in Media: If cloudiness or micro-crystals are observed under the microscope after treating cells, the compound has precipitated. Discard the media, ensure the intermediate dilution step (Protocol 2, Step 2) is strictly followed, and verify that the culture media was pre-warmed to 37°C[2].

• Inconsistent IC₅₀ Values: High variability in biological replicates often stems from degraded stock solutions. Always use fresh aliquots and avoid storing the intermediate aqueous dilutions; they must be prepared fresh immediately prior to cell treatment[2],[4].

References

• National Institutes of Health (PMC). "Ponatinib Inhibits Proliferation and Induces Apoptosis of Liver Cancer Cells, but Its Efficacy Is Compromised by Its Activation on PDK1/Akt/mTOR Signaling." [Link]

Sources

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• 2. benchchem.com [benchchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: In Vivo Dosing of Ponatinib Hydrochloride in Mouse Xenograft Models

Introduction: The Rationale for Ponatinib in Preclinical Oncology

Ponatinib (AP24534) is a potent, orally bioavailable, multi-targeted tyrosine kinase inhibitor (TKI).[1][2][3] It was structurally engineered to overcome the significant clinical challenge of resistance to first and second-generation TKIs in the treatment of Chronic Myeloid Leukemia (CML) and Philadelphia chromosome-positive Acute Lymphoblastic Leukemia (Ph+ ALL).[3][4][5] This resistance is frequently driven by the "gatekeeper" T315I mutation in the BCR-ABL kinase domain, which sterically hinders the binding of inhibitors like imatinib and dasatinib.[3][6][7] Ponatinib's unique structure, featuring a carbon-carbon triple bond, allows it to effectively bind to and inhibit both native BCR-ABL and the T315I mutant isoform, restoring therapeutic efficacy.[3]

Beyond BCR-ABL, ponatinib exhibits a broad inhibitory profile against other kinases implicated in oncogenesis, including FLT3, KIT, FGFR, and PDGFR.[1][8][9] This makes it a valuable tool for in vivo research across a spectrum of hematologic and solid tumor xenograft models. This guide provides a comprehensive overview of the scientific principles and practical methodologies for effectively dosing ponatinib hydrochloride in mouse xenograft studies.

Scientific Principles: Dosing Strategy and Pharmacodynamics

The primary objective of an in vivo xenograft study is to determine if a therapeutic agent can inhibit tumor growth at a well-tolerated dose. The selection of a ponatinib dosing regimen is not arbitrary; it is a decision guided by the interplay of its pharmacokinetic (PK) and pharmacodynamic (PD) properties.

Pharmacokinetics (PK): In mice, orally administered ponatinib is absorbed relatively slowly, with a time to maximum plasma concentration (Tmax) of several hours.[10][11] It has a large volume of distribution, indicating extensive penetration into tissues, and a longer half-life compared to some other TKIs.[5][11][12] Studies have shown that oral bioavailability in rodents is approximately 18-54%.[9][13]

Pharmacodynamics (PD): The efficacy of ponatinib is directly linked to the sustained inhibition of its target kinase. In preclinical models, a clear dose-dependent relationship is observed between ponatinib administration, the inhibition of target phosphorylation (e.g., p-BCR-ABL, p-FLT3, p-STAT5), and the ultimate anti-tumor response (tumor growth inhibition or regression).[8][14] For instance, in an MV4-11 (FLT3-ITD) xenograft model, single oral doses of 5 and 10 mg/kg resulted in approximately 75% and 80% inhibition of FLT3 signaling in the tumor tissue, respectively, measured 6 hours post-dose.[8] This target engagement correlates directly with the observed tumor regression at these dose levels.[8]

Signaling Pathway Inhibition by Ponatinib

Ponatinib exerts its effect by blocking the ATP-binding site of oncogenic kinases, thereby preventing the phosphorylation of downstream substrates essential for cell proliferation and survival. The diagram below illustrates its action on the BCR-ABL pathway, which is central to CML.

Caption: Ponatinib inhibits the BCR-ABL signaling cascade.

In Vivo Dosing and Efficacy Data Summary

Numerous studies have demonstrated ponatinib's dose-dependent efficacy in various mouse xenograft models. Doses are typically administered once daily via oral gavage. The optimal dose depends on the specific cancer model, the aggressiveness of the disease, and the targeted kinase.

Dose Range (mg/kg/day)	Xenograft Model (Cell Line)	Cancer Type	Key Efficacy Results	Reference(s)
1 - 25 mg/kg	MV4-11 (FLT3-ITD)	Acute Myeloid Leukemia (AML)	1 mg/kg showed significant tumor growth inhibition (TGI). ≥2.5 mg/kg caused tumor regression. 10-25 mg/kg led to complete, durable regression.	[2][8]
2.5 - 5 mg/kg	Ba/F3 (BCR-ABL wild-type)	Chronic Myeloid Leukemia (CML)	Increased median survival from 19 days (vehicle) to 27.5-30 days.	[3][4]
5 - 25 mg/kg	Ba/F3 (BCR-ABL T315I)	CML (T315I Mutant)	Dose-dependent increase in median survival. 15 and 25 mg/kg extended survival to 26 and 30 days, respectively, vs. 16 days for vehicle.	[2][3]
10 - 50 mg/kg	Ba/F3 (BCR-ABL T315I)	CML (T315I Mutant)	10 and 30 mg/kg significantly suppressed tumor growth. 50 mg/kg caused significant tumor regression.	[2]
15 mg/kg	NGP (Neuroblastoma)	Neuroblastoma	Significant inhibition of tumor growth in an orthotopic xenograft model after 21 days.	[15]
15 - 30 mg/kg	T-ALL Patient-Derived Xenograft (PDX)	T-cell Acute Lymphoblastic Leukemia	30 mg/kg demonstrated significant in vivo efficacy, reducing leukemic burden and improving survival.	[10][11]

Experimental Protocols

The following protocols provide a standardized workflow for conducting a ponatinib efficacy study using a subcutaneous xenograft model.

Experimental Workflow Overview

Caption: General workflow for a ponatinib xenograft study.

Protocol 1: Preparation of Ponatinib Dosing Solution

Causality: Ponatinib hydrochloride has low aqueous solubility at neutral pH. A buffered, acidic vehicle is required to ensure complete solubilization for accurate and consistent oral dosing. A citrate buffer at pH ~2.75 is a commonly used and effective vehicle.[1]

Materials:

• Ponatinib hydrochloride powder

• Citric acid

• Sodium citrate

• Sterile, deionized water

• 50 mL sterile conical tubes

• pH meter

• Stir plate and stir bar

• 0.22 µm sterile syringe filter

Procedure:

• Prepare 25 mM Citrate Buffer (pH 2.75):

  • To prepare 100 mL of buffer, dissolve citric acid and sodium citrate in ~90 mL of sterile water.

  • Place the solution on a stir plate and use a calibrated pH meter to monitor the pH.

  • Adjust the pH to 2.75 by adding small amounts of either citric acid or sodium citrate solution.

  • Once the target pH is stable, bring the final volume to 100 mL with sterile water.

  • Sterile-filter the buffer using a 0.22 µm filter.

• Formulate Ponatinib Solution:

  • Calculate the total amount of ponatinib hydrochloride needed for the entire study or a defined batch period. Account for a small overage to accommodate potential loss during preparation and administration.

  • Example Calculation for a 10 mg/kg dose:

    • Assume an average mouse weight of 25 g (0.025 kg).

    • Dose per mouse = 10 mg/kg * 0.025 kg = 0.25 mg.

    • Assume a dosing volume of 100 µL (0.1 mL).

    • Required concentration = 0.25 mg / 0.1 mL = 2.5 mg/mL.

  • Weigh the required amount of ponatinib powder and place it into a sterile conical tube.

  • Add the calculated volume of the 25 mM citrate buffer.

  • Vortex thoroughly and/or sonicate briefly in a water bath to aid dissolution. Ensure no particulate matter is visible.

  • Prepare this solution fresh daily. Protect from light.

Protocol 2: Administration and Monitoring

Causality: Oral gavage ensures direct and accurate delivery of the specified dose to the gastrointestinal tract for absorption.[8][10] Regular monitoring of tumor volume and animal well-being are critical endpoints for assessing efficacy and toxicity, respectively.

Materials:

• Prepared ponatinib dosing solution and vehicle control.

• Appropriate gauge animal feeding needles (e.g., 20-22 gauge, curved or straight, with a ball tip).

• 1 mL syringes.

• Digital calipers.

• Animal scale.

Procedure:

• Animal Handling and Dosing:

  • Acclimatize animals to handling and the oral gavage procedure before the study begins.

  • On each treatment day, weigh the animals to calculate the precise dosing volume.

  • Administer the calculated volume of ponatinib solution or vehicle control slowly via oral gavage. Proper technique is crucial to prevent esophageal or tracheal injury.

• Tumor Growth Monitoring:

  • Measure the tumor length (L) and width (W) with digital calipers every 2-3 days.[1]

  • Calculate tumor volume using the formula: Volume = (W² x L) / 2 .[1]

  • Treatment should begin when tumors reach a predetermined average size, typically 150-200 mm³.[1][8]

• Toxicity and Welfare Monitoring:

  • Monitor animal body weight at each tumor measurement. Weight loss exceeding 15-20% of initial body weight is a common endpoint criterion.

  • Observe animals daily for clinical signs of toxicity, such as changes in posture, activity, grooming, or stool consistency.

  • While ponatinib is generally well-tolerated at efficacious doses in mice, high doses can lead to weight loss.[2] Chronic dosing (e.g., 10 mg/kg for 4 weeks) has been associated with endothelial dysfunction in some mouse models, although overt cardiotoxicity is less common in preclinical settings than in humans.[5][12]

Conclusion and Best Practices

The successful application of ponatinib in mouse xenograft models hinges on a rational dosing strategy grounded in its pharmacodynamic properties. Doses in the range of 5 to 30 mg/kg/day , administered orally in an acidic buffer, have consistently demonstrated efficacy across a variety of hematologic and solid tumor models, particularly those harboring the T315I mutation or other susceptible kinases like FLT3.[4][8][10]

Researchers must meticulously document all procedures, from formulation to administration and monitoring. A pilot dose-ranging study is often advisable to determine the optimal therapeutic window (maximum efficacy with minimal toxicity) for a new xenograft model. By adhering to these principles and protocols, researchers can generate robust and reproducible data to accurately evaluate the preclinical potential of ponatinib.

References

• Goetz, A. et al. (2012). Potent Activity of Ponatinib (AP24534) in Models of FLT3-Driven Acute Myeloid Leukemia and Other Hematologic Malignancies. American Association for Cancer Research. Available at: [Link]

• Jabbour, E. et al. (2024). Ponatinib -- Review of Historical Development, Current Status, and Future Research. Clinical Lymphoma, Myeloma & Leukemia. Available at: [Link]

• Ishikawa, Y. et al. (2023). Preclinical pharmacokinetic and pharmacodynamic evaluation of dasatinib and ponatinib for the treatment of T-cell acute lymphoblastic leukemia. Haematologica. Available at: [Link]

• Chan, W. W. K. et al. (2022). Reengineering Ponatinib to Minimize Cardiovascular Toxicity. Cancer Research. Available at: [Link]

• Al-Qahtani, K. et al. (2021). Pharmacokinetic Determinants of Ponatinib-Induced Vascular Toxicity: A Possible Role of Perivascular Adipose Tissue. Pharmaceuticals (Basel). Available at: [Link]

• Al-Qahtani, K. et al. (2021). Pharmacokinetic Determinants of Ponatinib-Induced Vascular Toxicity: A Possible Role of Perivascular Adipose Tissue. PubMed. Available at: [Link]

• Ishikawa, Y. et al. (2023). Preclinical pharmacokinetic and pharmacodynamic evaluation of dasatinib and ponatinib for the treatment of T-cell acute lymphoblastic leukemia. ResearchGate. Available at: [Link]

• PMDA. Japanese Regulatory Agency Report on Ponatinib. Pharmaceuticals and Medical Devices Agency, Japan. Available at: [Link]

• U.S. Food and Drug Administration (2012). Pharmacology/Toxicology NDA Review and Evaluation for Iclusig (ponatinib). accessdata.fda.gov. Available at: [Link]

• Li, H. et al. (2017). Novel multiple tyrosine kinase inhibitor ponatinib inhibits bFGF-activated signaling in neuroblastoma cells and suppresses neuroblastoma growth in vivo. Oncotarget. Available at: [Link]

• Singh, S. et al. (2022). Ponatinib Drives Cardiotoxicity by S100A8/A9-NLRP3-IL-1β Mediated Inflammation. bioRxiv. Available at: [Link]

• Ye, P. et al. (2018). Modelling ponatinib resistance in tyrosine kinase inhibitor-naïve and dasatinib resistant BCR-ABL1+ cell lines. PLoS One. Available at: [Link]

• American Health & Drug Benefits (2017). Ponatinib, a Tyrosine Kinase Inhibitor, Active in Patients with Relapsed or Refractory Chronic Myeloid Leukemia and BCR-ABL T315I Mutation. American Health & Drug Benefits. Available at: [Link]

• Tan, F. H. et al. (2019). Ponatinib: a novel multi-tyrosine kinase inhibitor against human malignancies. OncoTargets and Therapy. Available at: [Link]

• ClinicalTrials.gov (2015). A Study of Oral Ponatinib (AP24534) in Patients With Refractory Hematologic Malignancies. ClinicalTrials.gov. Available at: [Link]

• U.S. Food and Drug Administration (2012). Clinical Pharmacology and Biopharmaceutics Review for Iclusig (ponatinib). accessdata.fda.gov. Available at: [Link]

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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacokinetic Determinants of Ponatinib-Induced Vascular Toxicity: A Possible Role of Perivascular Adipose Tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Ponatinib, a Tyrosine Kinase Inhibitor, Active in Patients with Relapsed or Refractory Chronic Myeloid Leukemia and BCR-ABL T315I Mutation [ahdbonline.com]
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• 15. oncotarget.com [oncotarget.com]

Application Note: Ponatinib Mono-Hydrochloride – Optimization of DMSO Solubility, Formulation, and Long-Term Storage

Introduction and Mechanistic Overview

Ponatinib mono-hydrochloride (AP24534) is a highly potent, orally bioavailable, multi-targeted tyrosine kinase inhibitor widely utilized in oncology research[1]. It is primarily recognized for its ability to inhibit native BCR-ABL (IC50 = 0.37 nM) and the notoriously resistant T315I mutant (IC50 = 2 nM), alongside other kinases such as PDGFRα, VEGFR2, and FGFR1[1][2].

Because of its complex molecular structure (Molecular Weight: 569.02 g/mol ) and specific salt form, achieving reproducible in vitro and in vivo results requires strict adherence to solubility and storage protocols[3][4]. Mishandling the compound—particularly regarding solvent hygroscopicity—can lead to silent precipitation, drastically lowering the active concentration of the drug and skewing assay results.

Caption: Ponatinib mono-HCl mechanism of action inhibiting BCR-ABL signaling.

Physicochemical Properties & Solubility Dynamics

Understanding the solubility profile of Ponatinib mono-HCl is critical for preventing experimental artifacts. The compound is highly lipophilic and exhibits extremely poor aqueous solubility[3].

Quantitative Solubility Profile

Solvent	Solubility Limit	Experimental Notes
DMSO	25 – 60 mg/mL	Requires fresh, anhydrous DMSO. Sonication and warming (up to 60°C) are highly recommended to reach maximum concentration[2][4].
DMF	~2 mg/mL	Soluble, but less optimal than DMSO for high-concentration master stocks[1].
Ethanol	Variable (~25 mg/mL)	Slightly soluble; requires significant warming[1][3].
Water	5 – 10 µM	Very poorly soluble to completely insoluble. Buffers or serum may slightly alter this, but aqueous stocks are not viable[3][5].

The Causality of Solvent Selection: The Hygroscopic Threat

Dimethyl Sulfoxide (DMSO) is the universal solvent of choice for Ponatinib mono-HCl master stocks[4]. However, DMSO is highly hygroscopic .

Scientist’s Insight: When a bottle of DMSO is opened to ambient air, it rapidly absorbs atmospheric moisture. Because Ponatinib mono-HCl has a maximum aqueous solubility of only 5-10 µM[3], even trace amounts of water introduced into the DMSO stock will drastically reduce the solvent's capacity to hold the drug. This leads to micro-precipitation[5]. Moisture-contaminated DMSO will cause the drug to crash out of solution invisibly, resulting in inaccurate dosing. Therefore, using newly opened, anhydrous DMSO is a strict requirement[2][5].

Storage Conditions and Stability

Proper storage of both the solid powder and the reconstituted solutions is necessary to maintain chemical integrity and prevent freeze-thaw-induced degradation.

State	Temperature	Duration	Environmental Controls
Solid Powder	-20°C	3 to ≥4 Years	Protect from light; store under inert atmosphere (Argon/Nitrogen)[1][3][4].
Solid Powder	Room Temp	Short-term only	Keep tightly sealed and desiccated[3].
DMSO Solution	-80°C	Up to 1 Year	Aliquot immediately to avoid freeze-thaw cycles[4].
DMSO Solution	-20°C	1 to 6 Months	Purge headspace with inert gas before sealing[1].

Causality Behind Storage Parameters:

• Temperature: Storing solutions at -80°C halts kinetic degradation and prevents the formation of byproducts over long periods[4].

• Aliquoting: Repeated freeze-thaw cycles expose the cold compound to rapid condensation of atmospheric moisture. Dividing the master stock into single-use aliquots creates a self-validating system where each experiment utilizes pristine, uncompromised compound.

• Inert Atmosphere: Purging vials with Argon or Nitrogen displaces oxygen, mitigating oxidative degradation pathways during long-term storage[1][3].

Experimental Protocols

Protocol A: Preparation of a Master Stock Solution in DMSO

Self-Validating Principle: This protocol includes visual and physical checkpoints to ensure complete dissolution before proceeding to downstream assays.

Materials:

• Ponatinib mono-HCl powder[2][4].

• Fresh, anhydrous DMSO (sealed under Argon).

• Argon or Nitrogen gas.

• Water bath (capable of 60°C) and bath sonicator.

Step-by-Step Methodology:

• Equilibration: Allow the sealed vial containing Ponatinib mono-HCl powder to equilibrate to room temperature in a desiccator for at least 30 minutes before opening.

  • Reasoning: Opening a cold vial causes immediate condensation of atmospheric moisture onto the powder, permanently compromising its solubility[3].

• Centrifugation: Briefly centrifuge the vial at low speed to ensure all powder is dislodged from the cap and walls[3].

• Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve your target concentration (e.g., up to 25-60 mg/mL)[2][4].

• Dissolution: Vortex gently. If the powder does not dissolve immediately, subject the vial to a bath sonicator and gentle warming (maximum 60°C) for 5-10 minutes[2][4].

• Validation (The Tyndall Check): Hold the vial against a dark background and shine a focused light (like a laser pointer or bright LED) through it. The solution must be perfectly clear. Any opalescence or light scattering indicates micro-precipitation, requiring further sonication or slight dilution with DMSO.

• Aliquoting & Storage: Purge the headspace of the vial with Argon[1]. Dispense into single-use aliquots and immediately transfer to -80°C[4].

Caption: Workflow for Ponatinib mono-HCl DMSO stock preparation and storage.

Protocol B: Preparation of In Vivo Formulation (2 mg/mL)

For animal studies, pure DMSO cannot be injected due to severe toxicity. A standard vehicle formulation is required. The following protocol achieves a 2 mg/mL solution using a 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline vehicle[4].

Step-by-Step Methodology: Critical Rule: Solvents MUST be added sequentially in the exact order listed. Do not pre-mix the vehicle components, as the drug will immediately precipitate.[4]

• DMSO Stock: Start with 100 µL of a clarified 20 mg/mL Ponatinib mono-HCl stock solution in anhydrous DMSO[4].

• PEG300 Addition: Add 400 µL of PEG300 to the DMSO solution. Vortex continuously until the mixture is completely homogeneous.

  • Reasoning: PEG300 acts as a co-solvent to bridge the highly lipophilic drug into a state that can tolerate aqueous introduction[4][5].

• Tween 80 Addition: Add 50 µL of Tween 80. Vortex vigorously to clarify.

  • Reasoning: Tween 80 is a non-ionic surfactant that coats the drug molecules, preventing micelle aggregation when the aqueous phase is introduced[4][5].

• Aqueous Phase: Finally, add 450 µL of Saline (or ddH2O) dropwise while continuously vortexing.

  • Reasoning: Adding the aqueous phase too quickly will shock the system, causing the drug to crash out of solution[4].

• Usage: The final 1 mL solution (2 mg/mL) should be used immediately for optimal in vivo results[4][5].

References

• PRODUCT INFORMATION - Cayman Chemical: Ponatinib (hydrochloride) Source: caymanchem.com URL:1

• Ponatinib hydrochloride (AP24534 hydrochloride) | Multi-targeted Kinase Inhibitor Source: medchemexpress.com URL:2

• Ponatinib hydrochloride | Bcr-Abl inhibitor | CAS 1114544-31-8 - Selleck Chemicals Source: selleckchem.com URL:5

• Ponatinib, Free Base (AP24534) - Data Sheet - United States Biological Source: usbio.net URL:3

• Ponatinib Hydrochloride | Src | FGFR | VEGFR | PDGFR - TargetMol Source: targetmol.com URL:4

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• 5. selleckchem.com [selleckchem.com]

protocols for ponatinib mono-hcl treatment in western blot analysis

Application Note: Profiling Ponatinib Mono-HCl Target Engagement via Western Blot Analysis

Introduction and Mechanistic Rationale

Ponatinib mono-hydrochloride (formerly AP24534) is a potent, third-generation, orally bioavailable multi-targeted tyrosine kinase inhibitor (TKI). It was rationally designed to overcome resistance to earlier-generation TKIs (like imatinib and dasatinib) in Chronic Myeloid Leukemia (CML) and Philadelphia chromosome-positive Acute Lymphoblastic Leukemia (Ph+ ALL)[1]. Most notably, ponatinib accommodates the bulky isoleucine residue of the BCR-ABL1^T315I^ "gatekeeper" mutation, a variant notoriously resistant to all other approved TKIs[2].

For drug development professionals and molecular biologists, validating ponatinib’s efficacy in vitro requires precise quantification of its target engagement. Western blot analysis remains the gold standard for this validation. By probing the phosphorylation states of BCR-ABL and its direct downstream substrates—specifically CRKL (Crk-like protein) and STAT5—researchers can accurately map the dose-dependent inhibition of kinase activity before downstream apoptotic cascades are triggered[3].

This application note provides a comprehensive, self-validating protocol for administering ponatinib mono-HCl in cell culture models and evaluating its pharmacodynamic effects via Western immunoblotting.

Signaling Pathway & Target Selection

To prove causality in your assay, you must select biomarkers that directly reflect BCR-ABL1 kinase activity rather than generalized cellular stress.

• p-BCR-ABL (Tyr245 / Tyr412): Direct autophosphorylation sites. A reduction in signal directly indicates ponatinib binding at the ATP-binding pocket.

• p-CRKL (Tyr207): CRKL is the primary, most specific adaptor protein phosphorylated by BCR-ABL[4]. It is the definitive clinical and in vitro biomarker for BCR-ABL activity.

• p-STAT5 (Tyr694): A critical downstream transcription factor driving CML cell proliferation and survival[5].

Caption: Mechanism of Ponatinib inhibiting BCR-ABL and downstream CRKL/STAT5 signaling.

Experimental Design: Cell Models and Dosing

Choosing the correct cell line and drug concentration is critical. Ponatinib exhibits differential potency depending on the mutational status of the target kinase[6].

Table 1: Recommended Cell Lines and Ponatinib Working Concentrations

Cell Line Model	Genotype / Target	IC50 (Proliferation)	Recommended WB Treatment Dose (4h)
K562	Human CML (BCR-ABL WT)	1 – 10 nM[7]	10 nM, 30 nM
Ba/F3 WT	Murine B-cell (BCR-ABL WT)	1 – 5 nM[6]	10 nM, 30 nM
Ba/F3 T315I	Murine B-cell (BCR-ABL T315I)	5 – 10 nM[6]	30 nM, 100 nM
MOLM-14	Human AML (FLT3-ITD WT)	~10 nM[5]	10 nM, 40 nM

Causality Note: For signaling assays (Western Blot), treatment times should be short (2 to 4 hours)[1]. Extended treatments (24–48 hours) will result in caspase activation and PARP cleavage, leading to protein degradation that confounds the interpretation of direct kinase inhibition[1].

Step-by-Step Methodology

Phase 1: Reagent Preparation & Cell Treatment

• Stock Solution: Reconstitute Ponatinib Mono-HCl powder in anhydrous DMSO to create a 10 mM stock. Aliquot and store at -80°C to prevent freeze-thaw degradation.

• Cell Seeding: Seed K562 or Ba/F3 cells at a density of 1×106 cells/mL in RPMI-1640 supplemented with 10% FBS. Ensure cells are in the logarithmic growth phase (>95% viability).

• Drug Treatment: Treat cells with vehicle (0.1% DMSO) or ponatinib at the targeted concentrations (e.g., 10, 30, 100 nM). Incubate at 37°C, 5% CO2 for exactly 4 hours [1].

Phase 2: Lysis and Protein Extraction

Trustworthiness Principle: Phosphatases act within seconds of cell disruption. The lysis buffer must be a self-validating system containing aggressive inhibitors.

• Harvest cells by centrifugation (300 x g, 5 min, 4°C). Wash twice with ice-cold PBS.

• Resuspend the pellet in ice-cold RIPA buffer supplemented with:

  • 1x Protease Inhibitor Cocktail

  • 1x Phosphatase Inhibitor Cocktail (containing Sodium Orthovanadate and Sodium Fluoride)

  • 1 mM PMSF

• Incubate on ice for 30 minutes, vortexing every 10 minutes.

• Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

• Quantify protein concentration using a BCA assay to ensure equal loading.

Phase 3: SDS-PAGE and Immunoblotting

• Boil 20–30 µg of protein lysate in 4x Laemmli sample buffer containing β -mercaptoethanol for 5 minutes at 95°C.

• Resolve proteins on a 4–12% Bis-Tris gradient polyacrylamide gel.

• Transfer to a PVDF membrane (0.2 µm pore size is recommended for smaller proteins like CRKL, ~39 kDa).

• Block the membrane in 5% BSA in TBST for 1 hour at room temperature. (Do not use milk for phospho-antibodies, as casein contains phosphoproteins that cause high background).

• Incubate with primary antibodies overnight at 4°C:

  • Anti-phospho-CRKL (Tyr207)

  • Anti-phospho-STAT5 (Tyr694)

  • Anti-phospho-BCR-ABL (Tyr245)

• Wash 3x in TBST, then incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Develop using ECL substrate and capture via a chemiluminescence imaging system.

Caption: Step-by-step experimental workflow for Ponatinib treatment and Western blot analysis.

Data Interpretation & Self-Validation

To maintain rigorous scientific integrity, your Western blot must act as a self-validating system. A reduction in phospho-signal (e.g., p-CRKL) is only meaningful if you can definitively prove it is due to kinase inhibition and not artifacts.

Mandatory Controls:

• Total Protein Stripping/Reprobing: After imaging the phospho-signals, membranes must be stripped (or parallel gels run) and probed for Total CRKL, Total STAT5, and Total BCR-ABL[6]. The ratio of Phospho/Total protein is the true metric of ponatinib efficacy. If total CRKL decreases alongside p-CRKL, the dose or time is too high, and cells are undergoing apoptosis/protein degradation.

• Housekeeping Genes: Probe for GAPDH, β -Actin, or α -Tubulin to confirm equal loading across all lanes[2].

• Positive/Negative Controls: Include a vehicle-treated control (maximum phosphorylation baseline) and a known positive control (e.g., 1 µM Imatinib on WT cells) to benchmark ponatinib's relative potency[1].

Expected Outcomes: In K562 cells, treatment with 30 nM ponatinib for 4 hours should result in near-complete ablation of p-BCR-ABL, p-CRKL, and p-STAT5 signals, while total protein levels and Tubulin remain perfectly constant[1]. In Ba/F3 T315I cells, imatinib will fail to reduce p-CRKL, whereas ponatinib (at 30-100 nM) will successfully dephosphorylate the target[1].

References

• All tyrosine kinase inhibitor-resistant chronic myelogenous cells are highly sensitive to Ponatinib. National Center for Biotechnology Information (PMC). Available at:[Link]

• The BCR-ABL inhibitor ponatinib inhibits platelet immunoreceptor tyrosine-based activation motif (ITAM) signaling, platelet activation and aggregate formation under shear. National Center for Biotechnology Information (PMC). Available at:[Link]

• Activity of ponatinib against clinically-relevant AC220-resistant kinase domain mutants of FLT3-ITD. Blood - ASH Publications. Available at:[Link]

• 203469Orig1s000 - Pharmacology Review. U.S. Food and Drug Administration (FDA). Available at:[Link]

• Combined targeting of STAT3 and STAT5: a novel approach to overcome drug resistance in chronic myeloid leukemia. Haematologica. Available at:[Link]

• The Effect of BCR-ABL Specific Tyrosine Kinase Inhibitors on the Thioredoxin System in Chronic Myeloid Leukemia. MDPI. Available at:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. ashpublications.org [ashpublications.org]
• 6. haematologica.org [haematologica.org]
• 7. mdpi.com [mdpi.com]

Application Note: Optimized Vehicle Formulation and Oral Gavage Protocols for Ponatinib Mono-HCl in Murine Models

As a Senior Application Scientist, establishing a robust in vivo dosing strategy requires more than simply dissolving a powder into a liquid. It requires a fundamental understanding of the active pharmaceutical ingredient's (API) physicochemical properties, the physiological environment of the animal model, and the pharmacological targets. This guide provides a comprehensive, self-validating methodology for formulating and administering Ponatinib mono-HCl via oral gavage (PO) in mice.

Mechanistic Insights: The Causality of Vehicle Selection

Ponatinib is a potent, third-generation multi-tyrosine kinase inhibitor originally engineered with a rigid carbon-carbon triple bond to overcome the BCR-ABL1 T315I "gatekeeper" mutation [1]. While highly efficacious against BCR-ABL, FLT3, KIT, and RET, its highly hydrophobic core presents significant aqueous solubility challenges[2].

To improve bioavailability, the drug is synthesized as a mono-hydrochloride (mono-HCl) salt[3]. However, simply mixing Ponatinib mono-HCl in water or standard saline leads to rapid micro-precipitation, resulting in erratic pharmacokinetics (PK) and unreliable tumor growth inhibition (TGI) data.

The Physicochemical Rationale

Ponatinib contains a basic methylpiperazine ring (pKa ~7.8) and an imidazo[1,2-b]pyridazine moiety (pKa ~2.9).

• Aqueous Acidic Vehicle (25 mM Citrate Buffer, pH 2.75): By lowering the vehicle pH below the pKa of both basic centers, the molecule becomes fully protonated, maximizing ionic solvation [4]. This acidic environment closely mimics the murine gastric pH. When administered via oral gavage, the drug remains in a stable solution during the critical initial absorption phase in the stomach, ensuring dose-proportional systemic exposure.

• Lipidic Co-Solvent Vehicle (DMSO/PEG300/Olive Oil): For dose-escalation toxicity studies requiring high concentrations (e.g., up to 60 mg/kg), the acidic buffer may reach saturation. A ternary co-solvent system uses DMSO to disrupt the API crystal lattice, PEG300 as a miscible surfactant, and olive oil to form a lipidic emulsion that prevents precipitation and enhances lymphatic absorption [5].

Fig 1: Mechanism of action of Ponatinib mono-HCl inhibiting key oncogenic signaling pathways.

Quantitative Data: Formulation Comparison

Selecting the correct vehicle depends strictly on your target dose and the duration of your in vivo study. The table below summarizes the validated parameters for both primary formulation strategies.

Parameter	Formulation A: Acidic Buffer [4]	Formulation B: Lipidic Co-Solvent [5]
Composition	25 mM Citrate Buffer (pH 2.75)	5% DMSO, 25% PEG300, 70% Olive Oil
Primary Use Case	Standard Efficacy / PK/PD Studies	High-Dose Toxicity / Dose Escalation
Max Validated Dose (PO)	~30 mg/kg (at 10 mL/kg volume)	~60 mg/kg (at 10 mL/kg volume)
Preparation Time	20 minutes (requires sonication)	10 minutes (vortexing sufficient)
Optical Clarity	100% Clear Solution	Opaque / Emulsion
Gastric Tolerability	Excellent (up to 30 days daily dosing)	Moderate (oil may cause laxative effect)

Experimental Protocols

Workflow Visualization

Fig 2: Standard experimental workflow for Ponatinib formulation and in vivo administration.

Protocol A: Preparation of 25 mM Citrate Buffer (pH 2.75) Vehicle

This protocol establishes the self-validating baseline vehicle required for standard efficacy studies.

• Buffer Preparation : Dissolve 5.25 g of Citric Acid Monohydrate in 900 mL of sterile ultra-pure water (Milli-Q).

• pH Adjustment : Insert a calibrated pH probe. Slowly add 1N NaOH dropwise while stirring until the pH reaches exactly 2.75 .

• Volume Adjustment : Bring the final volume to 1000 mL with ultra-pure water.

• Sterilization : Filter the buffer through a 0.22 µm PES membrane filter into a sterile bottle. Store at 4°C.

• System Validation Checkpoint : Before each use, verify the pH. A drift above pH 3.0 will cause Ponatinib precipitation. If the pH has drifted, discard and prepare a fresh batch.

Protocol B: Formulation of Ponatinib Mono-HCl (e.g., 15 mg/kg Dose)

Assuming a standard administration volume of 10 mL/kg, a 15 mg/kg dose requires a 1.5 mg/mL solution.

• Weighing : Accurately weigh 15.0 mg of Ponatinib mono-HCl powder using a microbalance. Transfer to a sterile 15 mL conical tube.

• Solvation : Add exactly 10.0 mL of the pre-chilled 25 mM Citrate Buffer (pH 2.75).

• Homogenization : Vortex vigorously for 60 seconds.

• Sonication : Place the tube in a water bath sonicator at room temperature for 10–15 minutes.

• System Validation Checkpoint : Hold the tube against a light source. The solution must be 100% optically clear with no visible particulates. If turbidity remains, the local pH may have shifted; verify pH and sonicate for an additional 5 minutes. Prepare fresh daily prior to dosing.

Protocol C: Oral Gavage (PO) Administration in Mice

Proper technique ensures accurate dosing and prevents fatal aspiration.

• Preparation : Draw the calculated volume of the Ponatinib formulation into a 1 mL sterile syringe (e.g., 200 µL for a 20 g mouse). Attach a 20G or 22G sterile, bulb-tipped stainless steel or flexible plastic gavage needle.

• Restraint : Secure the mouse using the scruff technique. The head and neck must be immobilized in a straight vertical line to align the esophagus.

• Insertion : Gently insert the bulb tip into the diastema (gap between incisors and molars). Slide the needle over the tongue and down the pharynx. Do not force the needle. It should glide smoothly into the esophagus using only the weight of the syringe.

• Administration : Depress the plunger smoothly over 2–3 seconds.

• System Validation Checkpoint : Immediately return the mouse to its cage and observe for 5 minutes. Normal behavior (grooming, immediate mobility) validates successful esophageal delivery. Any signs of respiratory distress, gasping, or lethargy indicate tracheal misrouting, requiring immediate humane euthanasia per IACUC guidelines.

References

• MDPI - Ponatinib: A Review of the History of Medicinal Chemistry behind Its Development. 1

• Qingmu Pharm - Pharmaceutical Compositions and Process of Ponatinib HCl API. 2

• Theranostics - Repurposing Ponatinib as a Potent Agent against KIT Mutant Melanomas. 3

• ACS Molecular Pharmaceutics - Codelivery of Ponatinib and SAR302503 by Active Bone-Targeted Polymeric Micelles for the Treatment of Therapy-Resistant Chronic Myeloid Leukemia. 4

• AACR Journals - Reengineering Ponatinib to Minimize Cardiovascular Toxicity. 5

Sources

• 1. mdpi.com [mdpi.com]
• 2. qingmupharm.com [qingmupharm.com]
• 3. Repurposing Ponatinib as a Potent Agent against KIT Mutant Melanomas [thno.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. aacrjournals.org [aacrjournals.org]

Application Note: High-Throughput Kinase Assay Screening Using Ponatinib Mono-HCl as a Reference Standard

Target Audience: Assay Development Scientists, High-Throughput Screening (HTS) Core Managers, and Oncology Drug Discovery Researchers.

Pharmacological Profile & Rationale for HTS Inclusion

Ponatinib (AP24534) is a potent, orally active, third-generation multi-targeted tyrosine kinase inhibitor (TKI)[1]. It was rationally designed with a rigid carbon-carbon triple bond to bypass the steric hindrance caused by the "gatekeeper" T315I mutation in the BCR-ABL1 kinase domain, a primary driver of resistance in chronic myeloid leukemia (CML)[1].

Beyond BCR-ABL1, ponatinib exhibits profound pan-kinase inhibitory activity against the VEGFR, FGFR, PDGFR, and FLT3 receptor families, as well as non-receptor kinases like SRC[2]. In the context of High-Throughput Screening (HTS), ponatinib mono-HCl is universally deployed as a reference standard and positive control . Its exceptionally slow off-rate (residence time) functionally mimics irreversible inhibition in in vitro assays, ensuring a stable, highly reproducible 100% inhibition baseline critical for calculating assay windows and Z'-factors[3].

Physicochemical Properties & Reagent Preparation

Understanding the physical chemistry of the ponatinib mono-hydrochloride salt is critical to preventing false negatives in HTS campaigns caused by compound precipitation.

• Causality of Salt Selection: The mono-hydrochloride salt form is utilized over the free base due to its superior crystalline stability, higher melting point (~250°C), and resistance to hygroscopic degradation during long-term library storage[4].

• Causality of Solvent Choice: Ponatinib mono-HCl is classified as a BCS Class II compound, exhibiting pH-dependent aqueous solubility (solubility decreases drastically as pH increases toward physiological assay conditions)[5]. To prevent micro-precipitation in aqueous kinase buffers, stock solutions must be prepared in 100% anhydrous dimethyl sulfoxide (DMSO).

Stock Preparation Protocol

• Weighing: Equilibrate the ponatinib mono-HCl vial to room temperature in a desiccator to prevent condensation.

• Dissolution: Dissolve the powder in 100% anhydrous, LC-MS grade DMSO to achieve a primary stock concentration of 10 mM. Vortex for 2 minutes and sonicate in a water bath for 5 minutes until visually clear.

• Storage: Aliquot into opaque, low-bind polypropylene tubes to prevent repeated freeze-thaw cycles. Store at -20°C or -80°C.

• Assay Dilution: Perform all serial dilutions in 100% DMSO. Aqueous buffer should only be introduced at the final assay stage, ensuring the final DMSO concentration in the well remains ≤1% to prevent enzyme denaturation.

High-Throughput Screening Workflows

To profile novel compounds against ponatinib, two orthogonal assay formats are highly recommended: TR-FRET (for target engagement and binding kinetics) and ADP-Glo™ (for universal, substrate-independent catalytic activity).

Figure 1: Parallel HTS workflows utilizing Ponatinib as a reference control for TR-FRET and ADP-Glo assays.

Protocol 1: TR-FRET Tracer Displacement Assay

Causality: Time-Resolved Förster Resonance Energy Transfer (TR-FRET) is chosen for primary screening because the time-delayed fluorescence reading eliminates auto-fluorescence background from library compounds[6]. Ponatinib acts as a competitive inhibitor, displacing a fluorescent tracer from the kinase ATP-binding pocket, resulting in a loss of the FRET signal.

Self-Validating Setup: Ponatinib at 1 µM serves as the positive control (maximum tracer displacement / minimum FRET), while 1% DMSO serves as the negative control (maximum FRET).

Step-by-Step Methodology:

• Buffer Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

• Compound Dispensing: Using an acoustic liquid handler (e.g., Labcyte Echo 550), dispense 100 nL of ponatinib dose-response titrations and test compounds into a low-volume 384-well black plate[7].

• Enzyme/Antibody Addition: Add 5 µL of a 2X mix containing the target kinase (e.g., BCR-ABL1) and a Europium-labeled anti-tag antibody (e.g., Eu-anti-GST).

• Tracer Addition: Add 5 µL of 2X Kinase Tracer (e.g., Alexa Fluor 647-labeled ATP-competitive tracer) to initiate binding.

• Incubation: Seal the plate and incubate in the dark at room temperature for 60 minutes to reach equilibrium.

• Detection: Read the plate on a TR-FRET compatible microplate reader. Excitation: 340 nm. Emission 1: 495 nm (Europium donor). Emission 2: 520 nm or 665 nm (Acceptor).

• Calculation: Calculate the Emission Ratio = (Acceptor Signal / Donor Signal).

Protocol 2: Universal ADP-Glo™ Kinase Assay

Causality: When profiling ponatinib across a broad kinome panel (e.g., FGFR, FLT3, SRC), synthesizing specific labeled substrates for every kinase is cost-prohibitive. The ADP-Glo assay solves this by measuring the universal byproduct of kinase activity: ADP[8].

Step-by-Step Methodology:

• Compound Dispensing: Dispense 100 nL of ponatinib and test compounds into a 384-well solid white plate.

• Kinase/Substrate Addition: Add 2 µL of 2.5X Kinase/Substrate mixture diluted in assay buffer.

• Reaction Initiation: Add 2 µL of 2.5X ATP solution (at the specific Km​ for the target kinase). Centrifuge at 1000 x g for 1 minute.

• Kinase Reaction: Incubate for 60 minutes at room temperature.

• ATP Depletion: Add 4 µL of ADP-Glo™ Reagent. This terminates the kinase reaction and depletes all remaining unreacted ATP. Incubate for 40 minutes.

• Luminescence Generation: Add 8 µL of Kinase Detection Reagent. This converts the generated ADP back into ATP, which drives a luciferase/luciferin reaction. Incubate for 30 minutes.

• Detection: Read luminescence (integration time 0.5–1.0 second).

Mechanism of Action & Data Interpretation

Ponatinib exerts its effect by wedging into the ATP-binding cleft of its target kinases, effectively shutting down downstream oncogenic signaling cascades (JAK/STAT, PI3K/AKT, RAS/MAPK) that drive cell proliferation[1].

Figure 2: Mechanism of action of Ponatinib blocking downstream oncogenic signaling pathways.

Assay Validation (Z'-factor)

For the HTS protocol to be considered a self-validating system , the robustness of the assay must be calculated per plate using the Z'-factor equation:

Z′=1−∣μp​−μn​∣3(σp​+σn​)​

Where μ and σ represent the mean and standard deviation of the positive control (1 µM ponatinib) and negative control (1% DMSO). A plate is only validated for data extraction if Z' ≥ 0.5 .

Quantitative Reference Data

When utilizing ponatinib mono-HCl as a reference standard, assay developers should benchmark their calculated IC50​ values against established literature parameters to verify enzyme activity and ATP competition dynamics[1],[2].

Kinase Target	Expected Ponatinib IC50​ (nM)	Clinical / Biological Relevance
BCR-ABL1 (Native)	0.37 – 0.5	Primary driver of Chronic Myeloid Leukemia (CML).
BCR-ABL1 (T315I)	2.0	"Gatekeeper" mutation; highly resistant to 1st/2nd gen TKIs.
FGFR1	2.0	Fibroblast growth factor receptor-driven malignancies.
SRC	5.4	Non-receptor tyrosine kinase involved in tumor metastasis.
FLT3	13.0	Frequently mutated target in Acute Myeloid Leukemia (AML).
PDGFRα	1.0	Platelet-derived growth factor signaling pathway.

Note: Variations in ATP concentration relative to the Km​ of the specific kinase batch will shift apparent IC50​ values. Always run ponatinib in parallel with test compounds.

References

• Ponatinib: a novel multi-tyrosine kinase inhibitor against human malignancies - PMC. nih.gov.
• Ponatinib - MedchemExpress.com. medchemexpress.com.
• High-throughput screening identifies NVP-AST487 and ponatinib as CDK10 inhibitors.
• Application of Novel BRET Technology to Quantitatively Determine Kinase Inhibitor Potency in Live Cells - Promega. promega.co.jp.
• 1,2,6-Thiadiazinones as Novel Narrow Spectrum Calcium/Calmodulin-Dependent Protein Kinase Kinase 2 (CaMKK2) Inhibitors. mdpi.com.
• Threshold levels of ABL tyrosine kinase inhibitors retained in chronic myeloid leukemia cells define commitment to apoptosis - PMC. nih.gov.
• 203469Orig1s000 - accessd
• Pharmaceutical Compositions and Process of Pon

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. qingmupharm.com [qingmupharm.com]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. 1,2,6-Thiadiazinones as Novel Narrow Spectrum Calcium/Calmodulin-Dependent Protein Kinase Kinase 2 (CaMKK2) Inhibitors [mdpi.com]
• 7. promega.co.jp [promega.co.jp]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Improving Ponatinib Mono-HCl Solubility in Aqueous Buffer Solutions

Welcome to the technical support center for ponatinib mono-HCl. This guide is designed for researchers, scientists, and drug development professionals to address common challenges associated with the solubility of ponatinib mono-HCl in aqueous buffer solutions. Here, we provide in-depth, experience-based answers to frequently asked questions, troubleshooting guidance for specific experimental issues, and validated protocols to ensure the reliability and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of ponatinib mono-HCl that influence its aqueous solubility?

Ponatinib mono-HCl is an off-white to yellow powder. Its solubility is highly dependent on pH, a characteristic directly linked to its two pKa values: 2.77 and 7.8[1][2]. These pKa values correspond to the ionization of different functional groups on the molecule. At a pH below the lower pKa (2.77), the molecule is more extensively protonated and thus more soluble in aqueous media. Conversely, as the pH increases above this value, the molecule becomes less protonated and its aqueous solubility dramatically decreases[1][3]. This pH-dependent solubility is a critical factor to consider in all experimental designs.

Q2: How does pH quantitatively affect the solubility of ponatinib mono-HCl?

The effect of pH on the aqueous solubility of ponatinib is substantial. Experimental data clearly illustrates this relationship:

pH	Solubility (mcg/mL)	Solubility (µM)
1.7	7790	~13690
2.7	3.44	~6.0
7.5	0.16	~0.28
(Data sourced from TGA Product Information)[1][3]

As shown in the table, there is a greater than 48,000-fold decrease in solubility when the pH is raised from 1.7 to 7.5. This underscores the necessity of pH control when preparing aqueous solutions of ponatinib for in vitro and in vivo studies.

Q3: What is the recommended solvent for preparing a stock solution of ponatinib mono-HCl?

For creating a high-concentration stock solution, a water-miscible organic solvent is essential. Dimethyl sulfoxide (DMSO) is the most commonly used and recommended solvent due to its strong solvating capacity for a broad range of organic molecules, including ponatinib[4][5][6]. Ponatinib is soluble in DMSO at concentrations up to 50 mg/mL[4][6]. Dimethylformamide (DMF) is another viable option, with a reported solubility of approximately 20 mg/mL[5].

It is crucial to use high-purity, anhydrous DMSO to prevent the introduction of water, which can lead to the precipitation of the compound over time, especially during freeze-thaw cycles.

Q4: What is the maximum recommended concentration of DMSO in final aqueous solutions for cell-based assays?

While DMSO is an excellent solvent, it can exhibit toxicity and other off-target effects in biological systems. Therefore, it is critical to minimize the final concentration of DMSO in your experimental medium. A general guideline is to keep the final DMSO concentration at or below 0.5% (v/v), with many sensitive cell lines requiring concentrations as low as 0.1%[7]. Always perform a vehicle control (medium with the same final concentration of DMSO) to account for any solvent-induced effects.

Troubleshooting Guide

Issue 1: "My ponatinib mono-HCl precipitated after diluting the DMSO stock into my aqueous buffer (e.g., PBS, pH 7.4). What happened and how can I resolve this?"

This is a common phenomenon known as "precipitation upon dilution" or "crashing out". It occurs because the concentration of ponatinib in the final aqueous solution exceeds its thermodynamic solubility at that specific pH[7]. Given the extremely low solubility of ponatinib at neutral pH (0.16 mcg/mL at pH 7.5), this is a frequent challenge[1][3].

Root Cause Analysis and Solutions:

Caption: Troubleshooting Ponatinib Precipitation.

Detailed Solutions:

• Lower the Final Concentration: The most straightforward solution is to reduce the final working concentration of ponatinib in your assay to a level below its solubility limit in the chosen buffer.

• pH Adjustment: Since ponatinib's solubility is significantly higher at acidic pH, consider using a buffer with a pH below 3.7[8]. For instance, a 25 mM citrate buffer at pH 2.75 has been used in nonclinical studies[9]. However, ensure that the acidic pH is compatible with your biological system.

• Use of Co-solvents: A co-solvent system can help maintain solubility. After preparing the initial DMSO stock, perform an intermediate dilution in a solvent like ethanol before the final dilution into the aqueous buffer[7].

• Formulation with Excipients: For more demanding applications, such as in vivo studies, formulation with solubilizing agents may be necessary.

  • Cyclodextrins: These are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, thereby increasing their aqueous solubility[10].

  • Surfactants: Non-ionic surfactants like Tween® 80 or Pluronic® F-68 can form micelles that encapsulate the drug, preventing precipitation[7][11].

Issue 2: "I am observing high variability in my in vitro assay results. Could this be related to ponatinib solubility?"

Absolutely. Inconsistent or poor solubility can be a major source of experimental variability. If ponatinib is not fully dissolved, the actual concentration of the drug in solution will be lower than the intended concentration and may vary between wells or experiments. This can lead to underestimation of potency (e.g., higher IC50 values) and poor reproducibility.

Workflow for Ensuring Consistent Dosing Solutions:

Sources

• 1. tga.gov.au [tga.gov.au]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. tga.gov.au [tga.gov.au]
• 4. Ponatinib CAS#: 943319-70-8 [m.chemicalbook.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. usbio.net [usbio.net]
• 7. benchchem.com [benchchem.com]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]

Ponatinib Mono-HCl Technical Support Center: Troubleshooting Cytotoxicity in Control Cell Lines

Welcome to the technical support resource for Ponatinib mono-HCl. This guide is designed for researchers, scientists, and drug development professionals who are observing cytotoxic effects in their control cell lines and wish to distinguish true biological activity from experimental artifacts. As a potent multi-targeted tyrosine kinase inhibitor, Ponatinib's activity is not limited to its primary target, BCR-ABL. Understanding its broader inhibitory profile is crucial for interpreting your results accurately.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during in vitro experiments with Ponatinib. The guidance provided follows a logical troubleshooting workflow, from initial observation to mechanistic validation.

Q1: I'm observing high cytotoxicity in my "control" cell line after Ponatinib treatment. Is this expected?

A1: Yes, this is often an expected result. Ponatinib is a pan-kinase inhibitor, designed to be effective against the T315I gatekeeper mutation in BCR-ABL, which confers resistance to other tyrosine kinase inhibitors (TKIs)[1][2]. To achieve this, its structure allows it to inhibit a wide range of other kinases with high potency, many of which are essential for normal cell proliferation and survival.

What may be considered a "control" cell line in the context of leukemia (e.g., a cell line not expressing BCR-ABL) may still heavily rely on signaling pathways driven by other kinases that Ponatinib potently inhibits. These include Fibroblast Growth Factor Receptors (FGFR), Platelet-Derived Growth Factor Receptors (PDGFR), Vascular Endothelial Growth Factor Receptors (VEGFR), and members of the Src kinase family[3][4][5]. Therefore, the observed cytotoxicity is likely a genuine "on-target" effect in your specific cell model, even if it's not the primary target relevant to Chronic Myeloid Leukemia (CML).

Key Insight: The term "off-target" is context-dependent. For Ponatinib, inhibition of kinases like FGFR or PDGFR is a known part of its activity profile. If your control cell line expresses these receptors, cytotoxicity is a predictable outcome.

Table 1: Ponatinib Inhibitory Activity (IC50) Against Key Kinase Targets

Kinase Target	IC50 (nM)	Target Family	Reference
BCR-ABL	0.37	Tyrosine Kinase	[6][7]
BCR-ABL (T315I)	2.0	Tyrosine Kinase	[5][6]
PDGFRα	1.1	Receptor Tyrosine Kinase	[7]
VEGFR2	1.5	Receptor Tyrosine Kinase	[7]
FGFR1	2.2	Receptor Tyrosine Kinase	[7]
Src	5.4	Tyrosine Kinase	[7]
FLT3	<10	Receptor Tyrosine Kinase	[5]
LCK	0.5 - 1.5	Tyrosine Kinase	[8]

| LYN | 0.5 - 1.5 | Tyrosine Kinase |[8] |

Q2: How can I systematically troubleshoot and validate that the cytotoxicity I'm seeing is a real biological effect?

A2: A systematic approach is critical to rule out experimental artifacts. You should follow a workflow that validates your compound, your experimental setup, and your biological observations.

Caption: A logical workflow for troubleshooting Ponatinib cytotoxicity.

This workflow moves from simple technical checks to more complex biological validation experiments, ensuring that your observations are robust and reliable.

Q3: My results are inconsistent. What are common sources of technical variability with Ponatinib?

A3: Inconsistency often stems from the preparation and handling of Ponatinib, which is sparingly soluble in aqueous media[6].

• Improper Stock Preparation: Ponatinib powder should be dissolved in anhydrous, high-quality DMSO to make a concentrated stock (e.g., 10 mM)[9]. If the DMSO has absorbed moisture, solubility can be significantly reduced[9]. Gentle warming (37°C) or brief sonication can aid dissolution[9].

• Freeze-Thaw Cycles: Repeatedly freezing and thawing a master stock solution can lead to compound degradation and precipitation. It is critical to aliquot the master stock into single-use volumes for storage at -20°C or -80°C[9][10].

• Precipitation in Media: When diluting the DMSO stock into aqueous cell culture medium, the compound can precipitate. To avoid this, perform serial dilutions. For example, first create an intermediate dilution in culture medium before making the final working concentration[9]. Never store aqueous dilutions of Ponatinib[6][9].

• High Vehicle Concentration: The final concentration of DMSO in the culture medium should be consistent across all wells, including the "no-drug" control, and should ideally be kept below 0.5% to avoid solvent-induced cytotoxicity.

• Cell Seeding Density: It is crucial to use a cell seeding density that ensures cells are in the logarithmic growth phase throughout the experiment. Over-confluent or sparse cultures can respond differently to the drug[3].

Q4: What is the expected mechanism of cell death induced by Ponatinib, and how can I confirm it?

A4: Ponatinib typically induces cytotoxicity through two primary, interconnected mechanisms: G1 cell cycle arrest and apoptosis .

• Cell Cycle Arrest: Ponatinib has been shown to increase the population of cells in the G1 phase and decrease the population in the S phase[11][12][13]. This is often caused by the inhibition of the CDK4/6/Cyclin D1 complex, which prevents the phosphorylation of the Retinoblastoma (Rb) protein, a critical step for progression from G1 to S phase[11][13].

• Apoptosis: The cell cycle arrest is frequently followed by programmed cell death. Ponatinib is known to induce apoptosis, which can be confirmed by detecting the activation of caspase-3 and caspase-7, an increase in Annexin V-positive cells, and changes in the levels of Bcl-2 family proteins[11][13][14].

Caption: Key signaling pathways inhibited by Ponatinib leading to cytotoxic effects.

You can validate these mechanisms using the protocols for Western Blotting (to check phosphorylation of key pathway proteins like ERK, AKT, and STAT3), Annexin V staining (for apoptosis), and Propidium Iodide staining (for cell cycle analysis) provided below.

Q5: Could other factors, like serum in the media or cellular efflux pumps, be affecting my results?

A5: Yes, these are important considerations for advanced troubleshooting.

• Serum Protein Binding: Ponatinib is over 99% bound to plasma proteins in vivo, primarily albumin. In vitro, the concentration of serum (e.g., FBS) in your culture medium can sequester the drug, reducing the effective concentration available to the cells[15]. If you are seeing lower-than-expected potency, consider reducing the serum concentration during the drug treatment period, but be mindful that this can also affect cell health.

• Cellular Efflux Pumps: Ponatinib is a weak substrate for efflux pumps like P-glycoprotein (P-gp/ABCB1) and Breast Cancer Resistance Protein (BCRP/ABCG2). If your control cell line has high expression of these transporters, they may actively pump Ponatinib out of the cell, reducing its intracellular concentration and thus its cytotoxic effect[16][17]. This can be a mechanism of acquired resistance.

Experimental Protocols

Protocol 1: Preparation of Ponatinib Stock and Working Solutions

This protocol ensures proper solubilization and stability of Ponatinib for cell culture assays.

• Equilibration: Allow the vial of Ponatinib mono-HCl powder to reach room temperature before opening to prevent moisture condensation[9].

• Weighing: Aseptically weigh the desired amount of powder. To prepare 1 mL of a 10 mM stock solution (Formula Weight: 532.6 g/mol ), weigh 5.33 mg[9].

• Dissolution: Add the appropriate volume of anhydrous, cell-culture grade DMSO (e.g., 1 mL for 5.33 mg). Vortex vigorously until the solution is clear. If needed, warm briefly at 37°C or sonicate[9].

• Aliquoting and Storage: Dispense the 10 mM stock solution into single-use, sterile polypropylene tubes. Store these aliquots at -80°C for long-term stability (up to 6 months)[9][10]. Avoid repeated freeze-thaw cycles.

• Preparing Working Solutions: Thaw a single aliquot at room temperature. Perform a serial dilution in pre-warmed, sterile cell culture medium to prevent precipitation. For example, to achieve a 1 µM final concentration, you could first add 1 µL of 10 mM stock to 999 µL of medium to create a 10 µM intermediate solution, then dilute this 1:10 into your cell plate.

Protocol 2: Cell Viability Assessment (MTT Assay)

This is a standard colorimetric assay to measure the cytotoxic effect of Ponatinib.

• Cell Seeding: Seed your cells in a 96-well plate at a pre-determined optimal density (e.g., 3,000-8,000 cells/well for adherent cells) in 100 µL of complete medium. Incubate overnight to allow for attachment[3].

• Drug Treatment: Prepare a series of Ponatinib dilutions in culture medium at 2x the final desired concentration. Remove the old medium from the cells and add 100 µL of the 2x drug dilutions to the appropriate wells. Include "vehicle control" wells (containing the same final DMSO concentration as the highest drug dose) and "no cell" blank wells (medium only)[3]. Incubate for your desired treatment period (e.g., 48 or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 2-4 hours at 37°C. Viable cells will reduce the yellow MTT to purple formazan crystals[3].

• Solubilization: Carefully remove the medium. Add 100 µL of a solubilization solution (e.g., DMSO or a 0.01 M HCl solution in 10% SDS) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a plate reader. A reference wavelength of 630 nm can be used to reduce background[3].

• Data Analysis: Subtract the average absorbance of the blank wells from all other readings. Calculate the percentage of cell viability relative to the vehicle control. Plot the percent viability against the log of the Ponatinib concentration to determine the IC50 value using appropriate software (e.g., GraphPad Prism)[3][18].

Protocol 3: Apoptosis Detection (Annexin V/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, and late apoptotic/necrotic cells.

• Cell Treatment: Seed cells in a 6-well plate and treat with Ponatinib at the desired concentrations (e.g., IC50 and 2x IC50) and a vehicle control for a specified time (e.g., 24 or 36 hours).

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge the cell suspension, discard the supernatant, and wash the cell pellet once with ice-cold PBS.

• Staining: Resuspend the cells in 100 µL of 1x Annexin V Binding Buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) solution (using a commercially available kit is recommended).

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1x Binding Buffer to each tube. Analyze the samples immediately on a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

References

• Yuan, H., et al. (2018). Ponatinib Inhibits Proliferation and Induces Apoptosis of Liver Cancer Cells, but Its Efficacy Is Compromised by Its Activation on PDK1/Akt/mTOR Signaling. Molecules. Available at: [Link]

• Chase, A., et al. (2013). Ponatinib suppresses the development of myeloid and lymphoid malignancies associated with FGFR1 abnormalities. Blood. Available at: [Link]

• Goutagny, N., et al. (2017). Ponatinib promotes a G1 cell-cycle arrest of merlin/NF2-deficient human schwann cells. Oncotarget. Available at: [Link]

• Gozgit, J. M., et al. (2012). Potent Activity of Ponatinib (AP24534) in Models of FLT3-Driven Acute Myeloid Leukemia and Other Hematologic Malignancies. Molecular Cancer Therapeutics. Available at: [Link]

• Takam Kamga, P., et al. (2018). Ponatinib causes cell cycle arrest and apoptosis of liposarcoma cells. Journal of Translational Medicine. Available at: [Link]

• National Center for Biotechnology Information. Ponatinib Hydrochloride. PubChem. Available at: [Link]

• Li, Z., et al. (2017). Ponatinib shows cytotoxic effects on NB cell lines. ResearchGate. Available at: [Link]

• Ferri, N., et al. (2018). Recent Studies on Ponatinib in Cancers Other Than Chronic Myeloid Leukemia. Molecules. Available at: [Link]

• Mittapalli, R. K., et al. (2013). Pharmacokinetic Assessment of Cooperative Efflux of the Multitargeted Kinase Inhibitor Ponatinib Across the Blood-Brain Barrier. Journal of Pharmacology and Experimental Therapeutics. Available at: [Link]

• Eadie, L. N., et al. (2016). Modelling ponatinib resistance in tyrosine kinase inhibitor-naïve and dasatinib resistant BCR-ABL1+ cell lines. Oncotarget. Available at: [Link]

• Alfieri, C. M., et al. (2020). Ponatinib Induces Vascular Toxicity through the Notch-1 Signaling Pathway. ResearchGate. Available at: [Link]

• ResearchGate. (2019). Effect of ponatinib on neuroblastoma cell line viability. ResearchGate. Available at: [Link]

• Patsnap. (2024). What is the mechanism of Ponatinib Hydrochloride?. Patsnap Synapse. Available at: [Link]

• ResearchGate. (2014). Ponatinib mediates caspase-3-dependent cleavage of Mcl-1. ResearchGate. Available at: [Link]

• ResearchGate. (2013). Pharmacokinetic Assessment of Cooperative Efflux of the Multitargeted Kinase Inhibitor Ponatinib Across the Blood-Brain Barrier. ResearchGate. Available at: [Link]

• Alfieri, C. M., et al. (2020). Ponatinib induces vascular toxicity through the Notch-1 signaling pathway. European Heart Journal. Available at: [Link]

• Singh, A. P., et al. (2024). Ponatinib: A Review of the History of Medicinal Chemistry behind Its Development. Molecules. Available at: [Link]

• Saleh, R. R., et al. (2017). Ponatinib: a novel multi-tyrosine kinase inhibitor against human malignancies. OncoTargets and Therapy. Available at: [Link]

• Wang, Y., et al. (2024). Chromatographic analysis of ponatinib and its impurities: method development, validation, and identification of new degradation product. Frontiers in Chemistry. Available at: [Link]

• U.S. Food and Drug Administration. (2012). Iclusig (ponatinib) Pharmacology Review. accessdata.fda.gov. Available at: [Link]

• Wu, G., et al. (2018). Ponatinib Activates an Inflammatory Response in Endothelial Cells via ERK5 SUMOylation. Frontiers in Cell and Developmental Biology. Available at: [Link]

• Binti Mohd Yusof, N. S., et al. (2019). Molecular interaction study of an anticancer drug, ponatinib with human serum albumin using spectroscopic and molecular docking methods. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. Available at: [Link]

• Chan, Y. C., et al. (2022). Reengineering Ponatinib to Minimize Cardiovascular Toxicity. Cancer Research. Available at: [Link]

• Smith, C. C., et al. (2013). Activity of ponatinib against clinically-relevant AC220-resistant kinase domain mutants of FLT3-ITD. Blood. Available at: [Link]

• Takeda Oncology. ICLUSIG® (ponatinib) Mechanism of Action. iclusig.com. Available at: [Link]

• Dorer, D. J., et al. (2017). Ponatinib Dose Intensity and Arterial Occlusive Events in the PACE Trial. Frontiers in Pharmacology. Available at: [Link]

• ResearchGate. (2018). Ponatinib cytotoxicity in K562/ABCB1 and K562/ABCG2 cells. ResearchGate. Available at: [Link]

• Takeda Oncology. Ponatinib: Overview, Mechanism of Action & Clinical Trials. Takeda Oncology. Available at: [Link]

• Kumar, A., et al. (2013). Ponatinib is a Pan-BCR-ABL Kinase Inhibitor: MD Simulations and SIE Study. PLoS ONE. Available at: [Link]

• Al-Shabib, N. A., et al. (2021). Study of Interactions of an Anticancer Drug Neratinib With Bovine Serum Albumin: Spectroscopic and Molecular Docking Approach. Frontiers in Chemistry. Available at: [Link]

• Kumar, A., et al. (2013). Ponatinib is a pan-BCR-ABL kinase inhibitor: MD simulations and SIE study. PubMed. Available at: [Link]

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Technical Support Center: Optimizing Ponatinib Mono-HCl for Accurate IC50 Determination

Welcome to the Technical Support Center for ponatinib mono-HCl. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the accurate determination of ponatinib's half-maximal inhibitory concentration (IC50). As a potent multi-targeted tyrosine kinase inhibitor, precise IC50 values are critical for understanding its efficacy and mechanism of action.[1][2][3][4] This resource will help you navigate the nuances of working with this compound to ensure your experimental results are both accurate and reproducible.

Troubleshooting Guide: Common Issues in Ponatinib IC50 Assays

This section addresses specific problems you may encounter during your experiments in a question-and-answer format.

Q1: My IC50 values for ponatinib are inconsistent across experiments, even with the same cell line. What could be the cause?

A1: Inconsistent IC50 values are a common challenge in cell-based assays and can stem from several factors.[5] For ponatinib, pay close attention to the following:

• Solubility Issues: Ponatinib hydrochloride has pH-dependent aqueous solubility, with solubility decreasing as pH increases.[6] It is sparingly soluble in aqueous buffers. If the compound precipitates out of solution in your culture medium, its effective concentration will be lower and variable, leading to inconsistent IC50 values.

• Reagent Variability: Ensure you are using consistent lots of cell culture media, serum, and other reagents. Different batches of fetal bovine serum (FBS), for instance, can contain varying levels of growth factors that may influence cell proliferation and drug sensitivity.[5]

• Cell Health and Passage Number: The physiological state of your cells is paramount. Use cells that are in the logarithmic growth phase and have a consistent, low passage number. High passage numbers can lead to genetic drift and altered drug sensitivity.

• Pipetting and Dilution Accuracy: Given ponatinib's high potency (with IC50 values often in the low nanomolar range), even minor inaccuracies in serial dilutions can lead to significant variations in the final concentrations and, consequently, the IC50 values.[7]

Q2: I'm observing a lower-than-expected potency (higher IC50 value) for ponatinib in my cell-based assay compared to published data. Why might this be happening?

A2: A discrepancy between your experimental IC50 and literature values can be traced back to several key factors:

• Serum Protein Binding: Ponatinib is over 99% bound to plasma proteins.[8][9] If your cell culture medium contains a high percentage of serum (e.g., 10% FBS), a significant portion of the ponatinib will be bound to albumin and other proteins, rendering it unavailable to interact with the target cells.[10] This can lead to a rightward shift in the dose-response curve and a higher apparent IC50.

• Cellular Efflux: While ponatinib is not a major substrate for some common efflux pumps like P-glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP), these transporters can still influence its intracellular concentration.[11][12] Overexpression of these transporters in your cell line could lead to increased efflux and reduced intracellular drug levels, resulting in a higher IC50.

• Assay-Specific Differences: The type of cell viability or proliferation assay you are using can influence the outcome. For example, an assay that measures metabolic activity (like an MTT or MTS assay) may yield a different IC50 value than an assay that measures cell membrane integrity (like a trypan blue exclusion assay).[5]

Q3: My dose-response curve for ponatinib is not a classic sigmoidal shape. What could be causing this artifact?

A3: An atypical dose-response curve can be indicative of several experimental issues:

• Compound Precipitation at High Concentrations: At the upper end of your concentration range, ponatinib may be precipitating out of the culture medium. This can lead to a plateau in the inhibitory effect, as increasing the nominal concentration does not increase the amount of soluble, active compound.

• Off-Target Effects: Ponatinib is a multi-targeted kinase inhibitor, and at higher concentrations, it can inhibit other kinases besides its primary target, BCR-ABL.[4][8] These off-target effects can lead to complex cellular responses that do not follow a simple dose-response relationship.

• Solvent Toxicity: Ensure that the final concentration of your solvent (typically DMSO) is consistent across all wells and is at a level that is non-toxic to your cells. High concentrations of DMSO can have their own inhibitory effects, confounding your results.

Frequently Asked Questions (FAQs)

This section provides answers to a broader range of questions regarding the handling and use of ponatinib mono-HCl.

Q1: What is the best way to prepare a stock solution of ponatinib mono-HCl?

A1: Ponatinib mono-HCl is soluble in organic solvents like DMSO.[13] To prepare a stock solution, dissolve the solid compound in high-quality, anhydrous DMSO to a concentration of 10 mM. Gentle warming and vortexing can aid in dissolution.[14] Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[15]

Q2: What concentration range should I use for my IC50 determination?

A2: The appropriate concentration range will depend on the cell line and its sensitivity to ponatinib. Based on published data, a good starting point for many BCR-ABL positive cell lines is a range from 1 µM down to the low picomolar or even femtomolar range.[7][16] A 10-point serial dilution is a common approach.[17] It is advisable to perform a preliminary range-finding experiment to narrow down the optimal concentration range for your specific system.

Q3: How does the presence of the T315I mutation in BCR-ABL affect the expected IC50 of ponatinib?

A3: The T315I "gatekeeper" mutation in the BCR-ABL kinase domain confers resistance to many other tyrosine kinase inhibitors. Ponatinib was specifically designed to be effective against this mutation.[1][3] While ponatinib is potent against both wild-type and T315I mutant BCR-ABL, the IC50 for the T315I mutant is typically slightly higher than for the wild-type.[7][18]

Q4: Can I use a biochemical (cell-free) kinase assay to determine the IC50 of ponatinib?

A4: Yes, biochemical assays are often used to determine the direct inhibitory activity of a compound on a purified kinase.[19][20] However, it is important to note that the IC50 value obtained from a biochemical assay will likely be different from that obtained in a cell-based assay.[21] This is because cell-based assays take into account factors such as cell membrane permeability, intracellular ATP concentrations, and potential drug efflux.[22]

Detailed Experimental Protocols

Protocol 1: Preparation of Ponatinib Mono-HCl Stock Solution

• Materials: Ponatinib mono-HCl powder, anhydrous DMSO, sterile microcentrifuge tubes.

• Procedure:

  • Allow the vial of ponatinib mono-HCl to equilibrate to room temperature before opening.

  • Weigh out the desired amount of powder in a sterile environment.

  • Add the appropriate volume of anhydrous DMSO to achieve a 10 mM stock solution.

  • Vortex and gently warm the solution (if necessary) to ensure complete dissolution.

  • Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C.

Protocol 2: IC50 Determination using a Cell-Based Viability Assay (e.g., MTS Assay)

• Cell Seeding:

  • Culture your cells of interest to ~80% confluency.

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000 - 10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate overnight at 37°C and 5% CO2 to allow for cell attachment.[5]

• Compound Treatment:

  • Prepare a series of 2X working solutions of ponatinib by performing a serial dilution of your DMSO stock in complete culture medium.

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest drug concentration) and a no-cell control (medium only).

  • Carefully remove the old medium from the cells and add 100 µL of the 2X drug solutions to the appropriate wells.

• Incubation:

  • Incubate the plate for the desired time period (e.g., 72 hours) at 37°C and 5% CO2.[17]

• Viability Measurement (MTS Assay):

  • Add 20 µL of the MTS reagent to each well.

  • Incubate for 1-4 hours at 37°C.

  • Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance (no-cell control) from all other readings.

  • Normalize the data by expressing the absorbance of the treated wells as a percentage of the vehicle control (100% viability).

  • Plot the percentage of cell viability against the logarithm of the ponatinib concentration.

  • Use non-linear regression analysis to fit a sigmoidal dose-response curve and determine the IC50 value.[23]

Data Presentation

Table 1: Example Ponatinib IC50 Values in Different Cell Lines

Cell Line	BCR-ABL Status	Reported IC50 (nM)	Reference
Ba/F3	Wild-type	0.5	[7]
Ba/F3	T315I mutant	11	[7]
K562	Wild-type	~1-5	[24]
MV4-11	FLT3-ITD	0.5 - 17	[16]

Visualizations

Caption: Experimental workflow for IC50 determination.

Caption: Troubleshooting decision tree for inconsistent IC50 values.

References

• Takeda Oncology. Ponatinib: Overview, Mechanism of Action & Clinical Trials. Available from: [Link]

• Wikipedia. Ponatinib. Available from: [Link]

• ICLUSIG® (ponatinib) Mechanism of Action. Available from: [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. ponatinib. Available from: [Link]

• García-Gutiérrez, V., et al. (2024). Ponatinib: A Review of the History of Medicinal Chemistry behind Its Development. Pharmaceuticals, 17(10), 1289. Available from: [Link]

• Patsnap Synapse. What is the mechanism of Ponatinib Hydrochloride?. Available from: [Link]

• Eurofins Discovery. Cell-based Tyrosine Kinase Assays. Available from: [Link]

• Fang, Y. (2006). Label-free and real-time cell-based kinase assay for screening selective and potent receptor tyrosine kinase inhibitors using microelectronic sensor array. Analytical Chemistry, 78(18), 6393-6399. Available from: [Link]

• Eadie, L. N., et al. (2023). Transporter-Mediated Cellular Distribution of Tyrosine Kinase Inhibitors as a Potential Resistance Mechanism in Chronic Myeloid Leukemia. International Journal of Molecular Sciences, 24(21), 15729. Available from: [Link]

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• Wang, Y., et al. (2023). Screening assays for tyrosine kinase inhibitors: A review. European Journal of Medicinal Chemistry, 249, 115162. Available from: [Link]

• U.S. Food and Drug Administration. (2012). Iclusig (ponatinib) Pharmacology Review. Available from: [Link]

• Creative Biolabs. Immuno-oncology Cell-based Kinase Assay Service. Available from: [Link]

• Muzammil, S., et al. (2019). Molecular interaction study of an anticancer drug, ponatinib with human serum albumin using spectroscopic and molecular docking methods. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 218, 183-191. Available from: [Link]

• Eadie, L. N., et al. (2016). Modelling ponatinib resistance in tyrosine kinase inhibitor-naïve and dasatinib resistant BCR-ABL1+ cell lines. Oncotarget, 7(49), 80594–80608. Available from: [Link]

• Sen, R., et al. (2013). The novel BCR-ABL and FLT3 inhibitor ponatinib is a potent inhibitor of the multidrug resistance-associated ATP-binding cassette transporter ABCG2. Molecular Cancer Therapeutics, 12(10), 2010-2020. Available from: [Link]

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• Laramy, J. K., et al. (2018). Pharmacokinetic Assessment of Cooperative Efflux of the Multitargeted Kinase Inhibitor Ponatinib Across the Blood-Brain Barrier. Drug Metabolism and Disposition, 46(5), 626–633. Available from: [Link]

• Google Patents. A Solid Dispersion Of Ponatinib Hydrochloride And Process Of Preparation Thereof.

• Laramy, J. K., et al. (2018). Pharmacokinetic Assessment of Cooperative Efflux of the Multitargeted Kinase Inhibitor Ponatinib Across the Blood-Brain Barrier. Drug Metabolism and Disposition, 46(5), 626-633. Available from: [Link]

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• Li, Y., et al. (2024). Chromatographic analysis of ponatinib and its impurities: method development, validation, and identification of new degradation product. Frontiers in Chemistry, 12, 1481849. Available from: [Link]

• Google Patents. Crystalline forms of ponatinib hydrochloride.

• ICLUSIG® (ponatinib) Prescribing Information. Available from: [Link]

• clyte. Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. Available from: [Link]

• Reddit. Why am I unable to determine IC50 of my drug using graphpad prism. Available from: [Link]

• Greuber, E. K., et al. (2022). Reengineering Ponatinib to Minimize Cardiovascular Toxicity. Cancer Research, 82(15), 2744–2756. Available from: [Link]

• Azure Biosystems. In-cell Western Assays for IC50 Determination. Available from: [Link]

• Jabbour, E., et al. (2023). Ponatinib -- Review of Historical Development, Current Status, and Future Research. Clinical Lymphoma, Myeloma & Leukemia, 23(7), 517–528. Available from: [Link]

• García-Gutiérrez, V., et al. (2024). Ponatinib: A Review of the History of Medicinal Chemistry behind Its Development. Pharmaceuticals, 17(10), 1289. Available from: [Link]

• de Vries, N. A., et al. (2017). Brain Accumulation of Ponatinib and Its Active Metabolite, N-Desmethyl Ponatinib, Is Limited by P-Glycoprotein (P-GP/ABCB1) and Breast Cancer Resistance Protein (BCRP/ABCG2). Molecular Pharmaceutics, 14(10), 3328–3337. Available from: [Link]

• Taylor, M. B., et al. (2009). Assessing the minimum number of data points required for accurate IC50 determination. Journal of Biomolecular Screening, 14(10), 1256-1260. Available from: [Link]

• Wong, G., et al. (2021). Ponatinib: a novel multi-tyrosine kinase inhibitor against human malignancies. Journal of Hematology & Oncology, 14(1), 166. Available from: [Link]

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Technical Support Center: Optimizing Ponatinib Mono-HCl In Vitro Assays

Welcome to the Technical Support Center for Ponatinib mono-HCl in vitro applications. As a multi-targeted tyrosine kinase inhibitor (TKI), ponatinib was rationally designed to overcome the BCR-ABL T315I "gatekeeper" mutation[1]. However, the structural flexibility required to accommodate this mutation inherently broadens its kinome binding profile, leading to potent inhibition of off-target kinases such as FGFR, VEGFR, and PDGFR[1][2].

This guide provides researchers with field-proven, causality-driven strategies to isolate BCR-ABL-specific phenotypes from confounding off-target artifacts.

Quantitative Kinase Selectivity Profile

To establish a baseline for your experimental design, it is critical to understand ponatinib's binding affinity across its target spectrum. The narrow therapeutic window between on-target and off-target inhibition dictates the need for precise dosing[1].

Kinase Target	IC50 Value (nM)	Target Classification	Pathway Implication
BCR-ABL (Native)	0.37	Primary On-Target	Leukemic cell survival
BCR-ABL (T315I)	2.00	Primary On-Target	TKI-resistant survival
PDGFRα	1.10	Off-Target	Angiogenesis / Stromal signaling
VEGFR2	1.50	Off-Target	Endothelial cell proliferation
FGFR1	2.20	Off-Target	Broad survival / Migration[3]
c-SRC	5.40	Off-Target	Adhesion / Invasion
c-KIT	12.50	Off-Target	Stem cell factor signaling

Data summarized from preclinical biochemical kinase assays[1].

Troubleshooting Guides & FAQs

Q1: I am observing significant cytotoxicity in my BCR-ABL negative control cell lines. Why is this happening, and how can I prevent it? A1: You are likely observing off-target pan-kinase inhibition. Ponatinib inhibits all four FGFRs with IC50 values below 40 nmol/L, which can profoundly suppress cell viability in FGFR-driven or dependent cell lines (e.g., endometrial, breast, and lung models)[3]. Furthermore, ponatinib affects PDK1/Akt/mTOR signaling in various models, such as hepatocellular carcinoma[4]. Solution: Titrate your dosage. For BCR-ABL specific studies, restrict your working concentration to 0.5 nM – 5 nM. Concentrations exceeding 10 nM will inevitably trigger FGFR, VEGFR, and PDGFR inhibition[1].

Q2: How can I definitively prove that my observed phenotype is due to BCR-ABL inhibition and not an off-target effect? A2: Relying solely on general viability assays (like CellTiter-Glo or MTT) is insufficient. You must validate target engagement at the signaling level. BCR-ABL inhibition specifically downregulates the phosphorylation of CRKL (p-CRKL). Conversely, off-target inhibition of FGFR or VEGFR will heavily impact general survival markers like p-ERK or p-AKT[3][4]. Always run parallel western blots for p-CRKL to confirm on-target engagement before attributing a phenotypic change to BCR-ABL.

Q3: My ponatinib mono-HCl stock seems to lose efficacy over time, and my IC50 curves are shifting. What is causing this instability? A3: Ponatinib is susceptible to oxidative degradation, which generates impurities (such as imp-B) that can alter its pharmacological profile and confound your results[5]. Additionally, the N-methyl piperazine ring of ponatinib can undergo metabolism or degradation under suboptimal conditions[6]. Solution: Moisture absorption in DMSO is the primary culprit for in vitro instability. Always use anhydrous DMSO, prepare single-use aliquots, and store them at -80°C. Never subject the stock to repeated freeze-thaw cycles[7].

Q4: Is there an advanced screening method to maintain on-target efficacy while mathematically reducing off-target noise? A4: Yes. Recent advancements in rational polypharmacology utilize Multi-compound-multitarget scoring (MMS). By combining fractional doses of different kinase inhibitors that share the same on-target (BCR-ABL) but possess divergent off-target profiles, you can maintain potent on-target suppression while diluting the off-target toxicity below the phenotypic threshold[8][9]. Alternatively, use an orthogonal allosteric inhibitor like Asciminib (which binds the myristoyl pocket instead of the ATP pocket) as a comparative control[2].

Visualizing the Polypharmacology

Ponatinib kinase selectivity and downstream signaling pathways impacting in vitro phenotypes.

Self-Validating Experimental Protocols

Protocol 1: Preparation and Storage of Ponatinib Mono-HCl to Prevent Degradation

Causality: Ensuring stock integrity prevents the formation of oxidative degradation products that exhibit off-target toxicities[5][7].

Materials:

• Ponatinib mono-HCl powder (FW: 532.6 g/mol )

• Anhydrous, high-quality Dimethyl Sulfoxide (DMSO)

• Sterile polypropylene microcentrifuge tubes

Step-by-Step Methodology:

• Equilibration: Allow the lyophilized ponatinib vial to equilibrate to room temperature in a desiccator for 30 minutes before opening to prevent ambient moisture condensation.

• Dissolution: Weigh exactly 5.33 mg of ponatinib powder and transfer it aseptically into a sterile polypropylene tube.

• Solvation: Add 1.0 mL of anhydrous DMSO to achieve a 10 mM master stock. Vortex vigorously for 2-3 minutes until completely clear. Note: Do not heat above 37°C to force dissolution, as this accelerates oxidative degradation.

• Aliquoting: Immediately dispense the 10 mM stock into 10 µL to 20 µL single-use aliquots.

• Storage: Store aliquots at -80°C. Protect from light.

• Working Dilution: When ready for the assay, thaw a single aliquot at room temperature. Perform a 1:100 intermediate dilution in pre-warmed (37°C) culture medium before adding it to the cells to prevent localized compound precipitation[7].

Protocol 2: Orthogonal Validation of BCR-ABL Dependence

Causality: By comparing an ATP-competitive inhibitor (Ponatinib) with an allosteric inhibitor (Asciminib), you can mathematically isolate off-target ATP-pocket interactions from true BCR-ABL dependencies[2].

Step-by-Step Methodology:

• Cell Seeding: Seed your target cell line (e.g., Ba/F3 BCR-ABL WT or T315I) and your negative control line in 96-well plates at 1×104 cells/well.

• Compound Treatment: Treat parallel wells with:

  • Vehicle Control (0.1% DMSO)

  • Ponatinib (0.5 nM, 2 nM, 10 nM, 50 nM)

  • Asciminib (1 nM, 10 nM, 100 nM)

• Incubation: Incubate for 72 hours under standard culture conditions.

• Biomarker Readout (Crucial Step): Lyse the cells and perform an immunoblot or ELISA for p-CRKL (BCR-ABL specific) and p-ERK (general/FGFR specific).

• Data Interpretation: If a phenotype (e.g., cell death) occurs at 50 nM Ponatinib but p-CRKL is already fully suppressed at 2 nM, and Asciminib does not replicate the severe phenotype at equivalent BCR-ABL suppressive doses, the 50 nM Ponatinib phenotype is definitively an off-target artifact.

Workflow Visualization

Step-by-step experimental workflow to minimize and control for ponatinib off-target effects.

References

• Ponatinib: a novel multi-tyrosine kinase inhibitor against human malignancies Source: PMC (National Institutes of Health) URL:[Link]

• Ponatinib (AP24534), a Multitargeted Pan-FGFR Inhibitor with Activity in Multiple FGFR-Amplified or Mutated Cancer Models Source: AACR Journals (Molecular Cancer Therapeutics) URL:[Link]

• Death by a thousand cuts through kinase inhibitor combinations that maximize selectivity and enable rational multitargeting Source: Sciety / eLife URL:[Link]

• Ponatinib Inhibits Proliferation and Induces Apoptosis of Liver Cancer Cells, but Its Efficacy Is Compromised by Its Activation on PDK1/Akt/mTOR Signaling Source: PMC (National Institutes of Health) URL:[Link]

• Combining Kinase Inhibitors for Selective Target Inhibition and Rational Polypharmacology Source: bioRxiv URL:[Link]

• Chromatographic analysis of ponatinib and its impurities: method development, validation, and identification of new degradation product Source: ResearchGate URL:[Link]

• Profiling of in vitro & reactive metabolites of Ponatinib using LC-MS/MS method: metabolic stability and bioactivation Source: Scholars Research Library URL:[Link]

• Ponatinib: A Review of the History of Medicinal Chemistry behind Its Development Source: ResearchGate URL:[Link]

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• 5. researchgate.net [researchgate.net]
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• 7. benchchem.com [benchchem.com]
• 8. Death by a thousand cuts through kinase inhibitor combinations that maximize selectivity and enable rational multitargeting | Sciety [sciety.org]
• 9. biorxiv.org [biorxiv.org]

Technical Support Center: Resolving Ponatinib Mono-HCl Autofluorescence in Flow Cytometry

Welcome to the Advanced Flow Cytometry Troubleshooting Guide. As researchers push the boundaries of targeted therapies, analyzing small-molecule inhibitors like Ponatinib Mono-HCl at the single-cell level has become critical. However, a frequent and frustrating artifact arises: severe background noise and false-positive populations in specific fluorescence channels.

This guide provides the mechanistic causality behind ponatinib autofluorescence and delivers field-proven, self-validating protocols to rescue your data.

The Mechanistic Root of the Problem (The "Why")

Ponatinib is a highly potent, multi-targeted tyrosine kinase inhibitor (TKI). Structurally, it features a highly conjugated imidazo[1,2-b]pyridazine core. In photophysics, extensive pi-conjugation often translates to intrinsic fluorescence.

When ponatinib-treated cells pass through the interrogation point of a flow cytometer, the drug absorbs light from UV (355 nm) and Violet (405 nm) lasers (excitation maximum ~305–320 nm)[1][2]. It subsequently emits photons heavily in the blue spectrum (emission maximum ~457–470 nm)[1][2].

This intrinsic emission directly overlaps with the detection bandwidth of several critical fluorophores, causing massive signal interference.

Table 1: Ponatinib Spectral Overlap & Fluorophore Compatibility

Laser Line	Ponatinib Excitation	Emission Overlap Zone	Highly Compromised Fluorophores	Recommended Alternatives
UV (355 nm)	High	450–480 nm	DAPI, Hoechst 33342, BUV395	DRAQ5, RedDot1 (Far-Red)
Violet (405 nm)	High	450–480 nm	Pacific Blue, Brilliant Violet 421 (BV421), V450	BV711, BV786
Blue (488 nm)	Low	Minimal	FITC (minor tail overlap)	PE, PerCP-Cy5.5
Red (640 nm)	None	None	None	APC, Alexa Fluor 647, APC-Cy7

Diagnostic Logic & Resolution Pathways

To resolve this issue, you must either computationally extract the drug's signature or physically bypass its excitation/emission profile.

Logical flow of Ponatinib autofluorescence interference and resolution strategies.

Step-by-Step Methodologies

Protocol A: Autofluorescence (AF) Extraction via Spectral Flow Cytometry

Conventional compensation cannot resolve ponatinib's emission because it acts as a dynamic background variable dependent on intracellular drug accumulation. Spectral flow cytometry allows you to treat the drug's autofluorescence as an independent fluorescent parameter and unmix it from your target signals[3][4].

Self-Validating Workflow:

• Control Preparation (Critical Step): Prepare three distinct reference controls.

  • Tube 1: Unstained, untreated cells (Baseline cellular AF).

  • Tube 2: Unstained, Ponatinib-treated cells (Cellular AF + Drug AF). This maps the drug's exact spectral signature.

  • Tube 3: Single-color reference controls. Crucial: Use compensation beads instead of cells for your single-color controls to prevent the drug's AF from distorting the true fluorochrome spectra[5].

• Spectral Acquisition: Acquire Tubes 1 and 2. In your unmixing wizard, designate Tube 2 as an "Autofluorescence Control."

• Signature Validation: Verify the spectral signature of Tube 2. You should observe a distinct peak in the Violet/UV detectors (e.g., V1/V2) compared to the untreated Tube 1.

• Algorithmic Unmixing: Execute the unmixing algorithm (e.g., Ordinary Least Squares). The software will mathematically isolate and subtract the ponatinib signature from the fully stained samples[4].

• Data Quality Check: Review the Nxn plots of your fully stained, ponatinib-treated sample. The BV421/Pacific Blue channel should now display a true negative population with a spread comparable to your untreated control.

Spectral unmixing workflow for extracting ponatinib autofluorescence.

Protocol B: Panel Redesign for Conventional Flow Cytometry

If spectral cytometry is unavailable, you must physically bypass the interference zone.

• Evacuate the Violet/UV Blue Channels: Remove all critical markers from Pacific Blue, BV421, V450, DAPI, and Hoechst.

• Shift to Red/Far-Red: Utilize the 640 nm Red laser and 561 nm Yellow-Green laser. Ponatinib does not excite efficiently at these wavelengths[1].

• Viability Dye Substitution: Replace DAPI/Hoechst with 7-AAD (excited by 488nm/561nm) or Far-Red fixable viability dyes (e.g., APC-Cy7 channel equivalents).

Frequently Asked Questions (FAQs)

Q: Can I just wash the cells more extensively to remove ponatinib before acquisition? A: No. Like many TKIs, ponatinib is a highly lipophilic molecule that rapidly partitions into the lipid bilayer and becomes sequestered in intracellular compartments (such as lysosomes)[6]. Extensive washing will not sufficiently deplete this intracellular reservoir to eliminate the fluorescent signal. The fluorescence must be managed optically or computationally.

Q: Does ponatinib autofluorescence scale with the treatment dose? A: Yes. The intrinsic fluorescence of the drug is highly dose-dependent. In fact, analytical studies have utilized its intrinsic fluorescence as a direct readout for intracellular accumulation[2]. Higher treatment doses will require more aggressive autofluorescence extraction or stricter avoidance of the violet/blue emission channels.

Q: I am using Trypan Blue to quench cellular autofluorescence. Will this work for ponatinib? A: Trypan blue quenching is a known technique for reducing broad, endogenous cellular autofluorescence (like NADH/FAD)[7]. However, it is generally insufficient for high-affinity, localized small-molecule fluorophores like ponatinib. Furthermore, trypan blue introduces its own far-red emission, which complicates modern multi-color panels[7]. Spectral unmixing or panel redesign are mathematically and biologically more robust.

References

• Micellar Enhanced Spectrofluorimetric Method for the Determination of Ponatinib in Human Plasma and Urine via Cremophor RH 40 as Sensing Agent. PMC / nih.gov. 1

• Development of a cobalt(III)-based ponatinib prodrug system. RSC Publishing. 2

• Autofluorescence can interfere with flow cytometry imaging. BD Biosciences. 3

• Unlocking autofluorescence in the era of full spectrum analysis: Implications for immunophenotype discovery projects. PMC / nih.gov. 4

• Managing Autofluorescence in Spectral Flow Cytometry for Macrophage Identification in the Liver. bioRxiv. 5

• Intrinsic fluorescence of the clinically approved multikinase inhibitor nintedanib reveals lysosomal sequestration as resistance mechanism in FGFR-driven lung cancer. PMC / nih.gov. 6

• Reducing Cellular Autofluorescence in Flow Cytometry: An In Situ Method. University of Virginia School of Medicine. 7

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Development of a cobalt( iii )-based ponatinib prodrug system - Inorganic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QI00211B [pubs.rsc.org]
• 3. Autofluorescence can interfere with flow cytometry imaging [bdbiosciences.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Managing Autofluorescence in Spectral Flow Cytometry for Macrophage Identification in the Liver | bioRxiv [biorxiv.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. med.virginia.edu [med.virginia.edu]

Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of Ponatinib vs. Imatinib in T315I Mutant Cells

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of the efficacy of ponatinib mono-hcl and imatinib against leukemic cells harboring the T315I mutation in the BCR-ABL1 kinase. We will delve into the molecular mechanisms of action, present supporting in vitro experimental data, and provide detailed protocols for key validation assays.

The Clinical Challenge: The T315I "Gatekeeper" Mutation

Chronic Myeloid Leukemia (CML) is a myeloproliferative neoplasm driven by the constitutively active BCR-ABL1 tyrosine kinase, a product of the Philadelphia chromosome translocation. The development of the first-generation tyrosine kinase inhibitor (TKI), imatinib, revolutionized CML treatment by targeting the ATP-binding site of the BCR-ABL1 kinase and inducing durable responses in many patients.[1]

However, a significant clinical challenge arises with the emergence of acquired resistance, most commonly through point mutations in the BCR-ABL1 kinase domain.[1][2] Among these, the T315I mutation, a substitution of threonine for isoleucine at position 315, is notoriously problematic. This "gatekeeper" mutation confers resistance to imatinib and second-generation TKIs like dasatinib and nilotinib, leading to poor clinical prognosis.[1][3][4][5] The clinical need for an effective agent against this specific mutation drove the development of third-generation TKIs.

Part 1: A Tale of Two Inhibitors: Mechanistic Divergence at the Gatekeeper Residue

The dramatic difference in efficacy between imatinib and ponatinib in T315I-positive cells is rooted in their distinct molecular interactions with the BCR-ABL1 kinase domain.

Imatinib's Inability to Bind: Imatinib effectively binds to the inactive (DFG-out) conformation of the wild-type ABL kinase. This binding is stabilized by a crucial hydrogen bond with the hydroxyl group of the threonine residue at position 315.[6] The T315I mutation presents a dual challenge:

• Steric Hindrance: The bulkier isoleucine side chain physically obstructs the imatinib binding pocket.[5][7]

• Loss of a Key Interaction: The mutation eliminates the critical hydrogen bond, significantly reducing binding affinity.[6][8]

Consequently, imatinib concentrations required to inhibit the T315I mutant kinase are far higher than what can be safely achieved in patients.[9]

Ponatinib's Purpose-Built Design: Ponatinib was engineered specifically to overcome this resistance.[10][11] Its unique structure, featuring a carbon-carbon triple bond linker, allows it to bind effectively to the kinase domain without clashing with the isoleucine residue at position 315.[10][12] This allows ponatinib to form van der Waals interactions within the hydrophobic pocket, potently inhibiting the kinase activity of the T315I mutant.[7] Unlike imatinib, ponatinib is a pan-BCR-ABL1 inhibitor, showing activity against native BCR-ABL1 and all known single-point mutations.[12][13][14]

Caption: Standard experimental workflow for IC50 determination.

Protocol 2: Analysis of Downstream Signaling by Western Blot

This protocol assesses the inhibition of BCR-ABL1 kinase activity by measuring the phosphorylation status of its substrate, CrkL.

• Cell Treatment: Seed 2 x 10^5 T315I-mutant cells and incubate in the presence of varying concentrations of ponatinib or imatinib (and a DMSO vehicle control) at 37°C for 2-4 hours. [15]2. Cell Lysis: Pellet the cells by centrifugation, wash with cold PBS, and lyse them in Laemmli buffer or a suitable lysis buffer containing protease and phosphatase inhibitors. [15]3. Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto a sodium dodecyl sulfate-polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane overnight at 4°C with a primary antibody specific for phosphorylated CrkL (p-CrkL).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a digital imager.

• Stripping and Re-probing: To confirm equal protein loading, the membrane can be stripped and re-probed with an antibody for total CrkL or a loading control like β-actin.

Conclusion: Unambiguous Superiority in the Face of T315I Resistance

The collective in vitro evidence is unequivocal. Imatinib, while revolutionary for the treatment of CML, is rendered ineffective by the T315I gatekeeper mutation due to direct steric hindrance and the loss of a key binding interaction. Ponatinib, designed through a structure-based approach, successfully overcomes these challenges. [10]Its ability to potently bind and inhibit the T315I-mutated BCR-ABL1 kinase is demonstrated by its low nanomolar IC50 values, its effective suppression of downstream signaling pathways, and its capacity to induce apoptosis in resistant cells. [10][16] Clinical data from pivotal trials such as PACE and OPTIC further validate these preclinical findings, establishing ponatinib as an essential therapy for CML patients harboring the T315I mutation. [4][17][18]For researchers in drug development, the ponatinib-T315I story serves as a paradigm of rational drug design to overcome specific, well-defined resistance mechanisms.

References

• ICLUSIG® (ponatinib) Mechanism of Action. Takeda. [Link]

• Ponatinib: Overview, Mechanism of Action & Clinical Trials. Takeda Oncology. [Link]

• Ponatinib: A Review of the History of Medicinal Chemistry behind Its Development. MDPI. [Link]

• Mechanism of action of ponatinib in treating chronic myeloid leukemia... ResearchGate. [Link]

• Modelling ponatinib resistance in tyrosine kinase inhibitor-naïve and dasatinib resistant BCR-ABL1+ cell lines. PMC. [Link]

• Ponatinib Is a Pan-BCR-ABL Kinase Inhibitor: MD Simulations and SIE Study. PLOS One. [Link]

• I13 overrides resistance mediated by the T315I mutation in chronic myeloid leukemia by direct BCR-ABL inhibition. Frontiers. [Link]

• Ponatinib more effective than imatinib for newly diagnosed Ph+ALL leukaemia patients. ecancer. [Link]

• Ponatinib (PON) in patients (pts) with chronic-phase chronic myeloid leukemia (CP-CML) and the T315I mutation (mut): 4-year results from OPTIC. ASCO Publications. [Link]

• Dose optimisation of ponatinib in patients with resistant chronic-phase CML. BJH. [Link]

• Ponatinib vs imatinib as a frontline treatment for patients with Ph+ ALL. Hub. [Link]

• ICLUSIG® (ponatinib) for T315I Mutations in CML. Takeda. [Link]

• Ponatinib 2-Year Efficacy, Safety and Health-Related Quality of Life in Patients with Philadelphia Chromosome-Positive Leukemia: An Open-Label, Multicenter, Phase 2 Clinical Trial in China. ASH Publications. [Link]

• Resistance to Imatinib: Mechanisms and Management. JNCCN. [Link]

• management of ponatinib dosing in chronic myeloid leukemia patients. PubMed. [Link]

• T315I-mutated Bcr-Abl in chronic myeloid leukemia and imatinib: insights from a computational study. AACR Journals. [Link]

• Advances in Targeting BCR-ABLT315I Mutation with Imatinib Derivatives and Hybrid Anti-Leukemic Molecules. PMC. [Link]

• Targeting the BCR-ABL Signaling Pathway in Therapy-Resistant Philadelphia Chromosome-Positive Leukemia. AACR Journals. [Link]

• Clinical characteristics of chronic myeloid leukemia with T315I mutation and the efficacy of ponatinib. PMC. [Link]

• In Vitro Comparison of the Effects of Imatinib and Ponatinib on Chronic Myeloid Leukemia Progenitor/Stem Cell Features. FLORE. [Link]

• Cardiotoxicity of the BCR-ABL1 tyrosine kinase inhibitors: emphasis on ponatinib. PMC. [Link]

• Imatinib resistance: a review of alternative inhibitors in chronic myeloid leukemia. PMC. [Link]

• Ponatinib Tops Imatinib in Philadelphia Chromosome-Positive ALL. OBR. [Link]

• Ponatinib Demonstrates Increased Efficacy vs Imatinib in Patients With Ph+ALL. AJMC. [Link]

• Molecular Basis Explanation of Imatinib Resistance of Bcr-Abl Due to T315I and P-Loop Mutations from Molecular Dynamics Simulations. ASH Publications. [Link]

• Ponatinib vs. Imatinib as Frontline Treatment for Philadelphia Chromosome-positive Acute Lymphoblastic Leukemia: A Matching-adjusted Indirect Comparison. ISPOR. [Link]

• Differentiation of imatinib -resistant chronic myeloid leukemia cells with BCR-ABL-T315I mutation induced. Journal of Cancer. [Link]

• Ponatinib -- Review of Historical Development, Current Status, and Future Research. PMC. [Link]

• Growth inhibition of imatinib-resistant CML cells with the T315I mutation and hypoxia-adaptation by AV65--a novel Wnt/β-catenin signaling inhibitor. PubMed. [Link]

• Ponatinib reverts the dynamics of the BCR-ABL T315I catalytic domain to... ResearchGate. [Link]

• Growth inhibition of imatinib-resistant CML cells with the T315I mutation and hypoxia-adaptation by AV65. CORE. [Link]

• Reengineering Ponatinib to Minimize Cardiovascular Toxicity. AACR Journals. [Link]

• Ponatinib efficiently kills imatinib-resistant chronic eosinophilic leukemia cells harboring gatekeeper mutant T674I FIP1L1-PDGFRα: roles of Mcl-1 and β-catenin. PubMed Central. [Link]

• Flow cytometry data of apoptotic cells in 72 hrs for all treatment... ResearchGate. [Link]

• Ponatinib Inhibits Proliferation and Induces Apoptosis of Liver Cancer Cells, but Its Efficacy Is Compromised by Its Activation on PDK1/Akt/mTOR Signaling. PMC. [Link]

• Ponatinib Induces Apoptosis in Imatinib-Resistant Human Mast Cells by Dephosphorylating Mutant D816V KIT and Silencing β-Catenin Signaling. AACR Journals. [Link]

• Ponatinib in treatment of chronic myeloid leukemia with T315I mutation. Via Medica Journals. [Link]

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• 3. researchgate.net [researchgate.net]
• 4. ICLUSIG® (ponatinib) for T315I Mutations in CML [iclusig.com]
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• 10. Ponatinib: Overview, Mechanism of Action & Clinical Trials | Takeda Oncology [oncologymedinfo.com]
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• 13. ICLUSIG® (ponatinib) Mechanism of Action [iclusig.com]
• 14. Ponatinib Is a Pan-BCR-ABL Kinase Inhibitor: MD Simulations and SIE Study | PLOS One [journals.plos.org]
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• 18. Dose optimisation of ponatinib in patients with resistant chronic-phase CML - BJH [bjh.be]

Comparative Guide: Ponatinib Hydrochloride vs. Asciminib in BCR-ABL1 Models

The development of tyrosine kinase inhibitors (TKIs) has fundamentally altered the trajectory of Chronic Myeloid Leukemia (CML). However, acquired resistance—primarily driven by point mutations in the BCR-ABL1 kinase domain—remains a formidable challenge in drug development. The most notorious of these is the "gatekeeper" T315I mutation, which sterically blocks the binding of first- and second-generation TKIs.

To overcome these resistance mechanisms, two highly potent but mechanistically distinct inhibitors have been developed: ponatinib hydrochloride and asciminib . This guide provides a comprehensive comparison of their mechanisms, quantitative performance in preclinical models, and the self-validating experimental workflows used to evaluate them.

Mechanistic Rationale: ATP-Competitive vs. Allosteric Inhibition

Understanding the distinct binding modalities of these two drugs is critical for designing combination therapies and interpreting preclinical data.

• Ponatinib Hydrochloride: A third-generation, pan-BCR-ABL TKI designed to bind the active ATP-binding pocket. Its defining structural feature is a carbon-carbon triple bond that allows the molecule to flexibly bypass the steric hindrance caused by the bulky isoleucine residue in the T315I mutant, maintaining high-affinity binding[1].

• Asciminib (ABL001): A first-in-class allosteric inhibitor that Specifically Targets the ABL Myristoyl Pocket (STAMP). Under normal physiological conditions, the ABL1 kinase is auto-inhibited when its myristoylated N-terminus folds into this pocket. In the BCR-ABL1 fusion protein, this auto-inhibition is lost. Asciminib mimics the myristoyl group, binding to this distinct allosteric site and forcing the kinase back into an inactive conformation without competing for ATP[2],[3].

Diagram 1: Distinct binding mechanisms of ponatinib (ATP-site) and asciminib (myristoyl pocket).

Quantitative Performance in Ba/F3 Models

The murine Ba/F3 pro-B cell line is the gold standard for evaluating BCR-ABL1 inhibitors. The table below synthesizes the half-maximal inhibitory concentrations (IC50) of both drugs across wild-type (WT) and clinically relevant mutant models.

BCR-ABL1 Status	Ponatinib IC50 (nM)	Asciminib IC50 (nM)	Mechanistic Implication
Native (WT)	0.4 – 0.5	1.0 – 3.8	Both agents exhibit sub-nanomolar to low-nanomolar potency against unmutated kinase[1],[4].
T315I (Gatekeeper)	2.0 – 16.0	~30.0	Ponatinib retains high potency; asciminib is effective but requires higher concentrations to achieve inhibition[5],[4].
T315M (Compound)	> 400	> 2500	Single-agent resistance is severe. However, combination therapy demonstrates synergistic suppression[4],[6].

Data Analysis: While ponatinib is highly potent across most single mutants, it is vulnerable to compound mutations (e.g., T315M) that arise from sequential TKI therapy. Because asciminib does not bind the ATP pocket, it retains activity against many ATP-site mutants, though the T315I mutation allosterically alters the myristoyl pocket's dynamics, necessitating a higher dose of asciminib[7].

Experimental Methodologies: Self-Validating Protocols

To rigorously compare these inhibitors, researchers utilize the Ba/F3 model. Parental Ba/F3 cells are strictly dependent on Interleukin-3 (IL-3) for survival. When stably transduced with oncogenic BCR-ABL1, they become IL-3 independent. This creates a self-validating "oncogene addiction" model: if a drug kills the transformed cells in the absence of IL-3 but spares parental cells in the presence of IL-3, the cytotoxicity is specifically due to target engagement, not general chemical toxicity.

Diagram 2: Self-validating Ba/F3 experimental workflow for evaluating BCR-ABL1 inhibitors.

Protocol A: Cell Viability and IC50 Determination

Causality Focus: Establishing true target-specific cytotoxicity.

• Preparation & Washing: Harvest Ba/F3 cells expressing BCR-ABL1 (WT or mutant). Wash cells three times in PBS to completely remove residual IL-3. Causality: If IL-3 remains, cells will survive via native JAK/STAT signaling, masking the TKI's efficacy.

• Plating: Seed cells at 1×104 cells/well in 96-well plates in RPMI-1640 medium supplemented with 10% FBS (without IL-3).

• Drug Treatment: Treat cells with a serial dilution of ponatinib (0.1 nM to 1000 nM) or asciminib (0.1 nM to 5000 nM).

• Internal Controls (Self-Validation):

  • Negative Control: Treat parental Ba/F3 cells (cultured with IL-3) with the highest drug concentrations to rule out off-target toxicity.

  • Vehicle Control: 0.1% DMSO to establish a 100% viability baseline.

• Readout: Incubate for 72 hours, then add a viability reagent (e.g., CellTiter-Glo or CCK-8). Measure luminescence/absorbance to calculate the IC50 using non-linear regression.

Protocol B: Immunoblotting for Target Engagement

Causality Focus: Confirming mechanistic inhibition of the signaling cascade.

• Treatment: Incubate 2×106 Ba/F3 BCR-ABL1 cells with varying concentrations of ponatinib or asciminib for 2–4 hours. Causality: A short incubation time ensures you are measuring direct kinase inhibition rather than secondary effects of apoptosis.

• Lysis: Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors to preserve the phosphorylation state.

• Probing: Run lysates on SDS-PAGE and transfer to a membrane. Probe for primary targets: phospho-BCR-ABL1 (Y393) and downstream phospho-STAT5 (Y694).

• Internal Controls (Self-Validation): Probe the same blots for Total ABL1 and Total STAT5 . Causality: This proves that the reduction in signal is due to the drug inhibiting kinase autophosphorylation, rather than the drug causing the degradation of the protein itself.

Synergy and Combination Workflows

Because ponatinib and asciminib bind to completely non-overlapping sites, they can simultaneously co-bind a single BCR-ABL1 molecule. This dual-clamp strategy is highly effective at suppressing the emergence of highly resistant compound mutations (e.g., T315M or E255V/T315I)[4]. Preclinical studies show that combining asciminib with reduced doses of ponatinib exerts a profound synergistic effect (ZIP synergy score > 50), offering a powerful therapeutic strategy for heavily pretreated Ph+ leukemias[6].

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A Comparative Guide to the Validation of Ponatinib as a Pan-BCR-ABL Inhibitor

This guide provides an in-depth technical comparison and validation framework for ponatinib mono-HCl, a third-generation tyrosine kinase inhibitor (TKI). We will explore the molecular rationale for its development, its performance against clinically relevant mutations in the BCR-ABL1 kinase, and a direct comparison with preceding TKIs. The experimental protocols detailed herein are designed to provide a robust, self-validating system for researchers in oncology and drug development to assess and confirm the pan-inhibitory profile of ponatinib.

Section 1: The Evolving Challenge of TKI Resistance in Chronic Myeloid Leukemia (CML)

The discovery of the Philadelphia (Ph) chromosome and its resultant BCR-ABL1 fusion oncoprotein revolutionized our understanding of CML.[1] This constitutively active tyrosine kinase drives malignant cell proliferation and survival by hijacking downstream signaling pathways.

The advent of ATP-competitive inhibitors, beginning with imatinib, transformed CML into a manageable chronic disease for many patients.[2][3] However, the clinical utility of first- and second-generation TKIs (imatinib, dasatinib, nilotinib) is frequently compromised by the emergence of resistance, most commonly through point mutations in the ABL1 kinase domain.[4][5][6]

The BCR-ABL1 Signaling Cascade

The BCR-ABL1 oncoprotein activates a network of signaling pathways critical for cell growth and survival, including the RAS/MAPK and STAT5 pathways. Inhibition of its kinase activity is the central therapeutic strategy in Ph-positive leukemias.

Caption: Simplified BCR-ABL1 signaling pathway.

The Gatekeeper Mutation: T315I

Among the more than 100 identified resistance mutations, the T315I mutation is the most notorious.[4] Threonine at position 315 acts as a "gatekeeper" residue, forming a critical hydrogen bond with first- and second-generation TKIs. Its substitution with a bulkier, hydrophobic isoleucine residue sterically hinders drug binding and eliminates this key interaction, rendering these inhibitors ineffective.[1] This single mutation confers resistance to imatinib, dasatinib, nilotinib, and bosutinib.[7][8]

Caption: Mechanism of T315I resistance and ponatinib's efficacy.

Section 2: Ponatinib: A Structure-Based Design for Pan-Inhibition

The challenge posed by the T315I mutation necessitated the development of a third-generation TKI that could overcome this resistance mechanism while retaining broad activity against other mutations. Ponatinib was engineered through a computational, structure-based approach to achieve this goal.[9]

Its unique chemical architecture, featuring a carbon-carbon triple bond (ethynyl linker), allows it to bind effectively to the ATP-binding pocket of the ABL1 kinase domain, irrespective of the T315I mutation.[9][10] This structure circumvents the steric clash caused by the isoleucine residue and establishes a distributed network of high-affinity interactions, making its binding less susceptible to disruption by any single point mutation.[9][10] This design confers potent inhibitory activity against native BCR-ABL1 and all clinically relevant single mutants tested to date.[5][6]

Comparative Potency Analysis

The pan-inhibitory profile of ponatinib is best illustrated by comparing its 50% inhibitory concentration (IC50) values against those of other approved TKIs across a panel of BCR-ABL1-expressing cell lines. Ponatinib is the only TKI that demonstrates potent inhibition of the T315I mutation at clinically achievable concentrations.[11]

BCR-ABL1 Mutant	Ponatinib	Imatinib	Nilotinib	Dasatinib	Bosutinib
Native (Unmutated)	3	201	12	2	40
T315I	16	>10,000	>10,000	>10,000	>10,000
G250E	7	815	86	13	112
Y253H	3	1,029	102	10	128
E255K	4	3,197	201	104	224
E255V	10	5,623	784	42	320
F359V	5	1,023	31	10	80
Data summarized from in vitro cell viability assays. All values are IC50 in nM.[11]

Section 3: Experimental Validation of Pan-Inhibitor Activity

To validate the pan-inhibitory activity of a compound like ponatinib, a systematic approach using engineered cell lines is required. The following protocol describes a standard, self-validating workflow.

Rationale for Experimental Design: The use of an interleukin-3 (IL-3) dependent murine pro-B cell line, Ba/F3, is a gold-standard method. These cells normally require IL-3 for survival and proliferation. By stably transfecting them with constructs expressing human BCR-ABL1 (either native or with specific mutations), their survival becomes dependent on the kinase activity of BCR-ABL1, even in the absence of IL-3. This creates a clean and robust system where the inhibition of cell proliferation directly correlates with the inhibition of the specific BCR-ABL1 kinase mutant being tested.

Workflow for TKI Potency Assessment

Caption: Experimental workflow for IC50 determination.

Step-by-Step Protocol: Cell-Based Proliferation Assay

• Cell Culture: Culture panels of Ba/F3 cells expressing native or mutant BCR-ABL1 in RPMI-1640 medium supplemented with 10% FBS, penicillin/streptomycin, and without IL-3. Parental Ba/F3 cells cultured with IL-3 serve as a negative control for TKI activity.

• Cell Plating: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of media.

• Compound Preparation: Prepare a 10-point serial dilution of ponatinib and comparator TKIs (e.g., imatinib, dasatinib) in DMSO. A typical starting concentration would be 10 µM.

• Treatment: Add the diluted compounds to the cells. Ensure the final DMSO concentration is ≤0.1% to avoid solvent toxicity. Include a "vehicle only" (DMSO) control for 100% viability and a "no cells" control for background luminescence/absorbance.

• Incubation: Incubate plates for 72 hours at 37°C in a humidified 5% CO2 incubator.

• Viability Measurement: Assess cell viability using a commercially available ATP-based assay (e.g., CellTiter-Glo® Luminescent Cell Viability Assay), which measures the metabolic activity of living cells.

• Data Analysis: Subtract background, normalize the data to the vehicle control, and plot the percent viability against the log of the inhibitor concentration. Fit the data to a four-parameter logistic regression model to determine the IC50 value.

Section 4: The Next Frontier of Resistance: Compound Mutations

While ponatinib has proven effective against all single BCR-ABL1 mutations, clinical resistance can still emerge.[12] The primary mechanism of acquired resistance to ponatinib is the development of compound mutations, where two or more resistance mutations occur on the same BCR-ABL1 allele.[4][7][13]

Certain compound mutations, particularly those that include T315I (e.g., T315I/E255V, T315I/F359V), can significantly reduce the efficacy of ponatinib, with some combinations conferring high-level resistance.[7][12][13][14] This underscores the importance of sequential monitoring of BCR-ABL1 mutation status in patients undergoing TKI therapy, as the evolution of the mutational landscape can guide subsequent treatment decisions.[12] The early introduction of a potent pan-inhibitor like ponatinib may help prevent the sequential development of single and then compound mutations.[11]

Section 5: Conclusion

Ponatinib mono-HCl represents a significant achievement in structure-based drug design, providing a critically needed therapeutic option for CML and Ph+ ALL patients who have developed resistance to other TKIs, particularly those harboring the T315I mutation.[2][7][15] Its pan-inhibitory profile, validated through extensive preclinical and clinical studies, is a direct result of its unique molecular structure that maintains high-affinity binding to the ABL1 kinase domain in the presence of mutations that foil other inhibitors.[9][10]

While the emergence of compound mutations remains a clinical challenge, ponatinib's ability to suppress all single BCR-ABL1 mutations makes it a cornerstone of therapy for resistant disease.[11] The experimental frameworks presented in this guide provide a reliable methodology for researchers to validate its activity and explore the efficacy of next-generation inhibitors aimed at overcoming even the most complex resistance profiles.

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• Resistant mutations in CML and Ph+ALL – role of ponatinib - PMC. (2014). National Center for Biotechnology Information. Available at: [Link]

• Modelling ponatinib resistance in tyrosine kinase inhibitor-naïve and dasatinib resistant BCR-ABL1+ cell lines - PMC. National Center for Biotechnology Information. Available at: [Link]

• Comprehensive Analysis Of The In Vitro Potency Of Ponatinib, and All Other Approved BCR-ABL Tyrosine Kinase Inhibitors (TKIs), Against a Panel Of Single and Compound BCR-ABL Mutants. (2013). Blood. Available at: [Link]

• BCR–ABL1 Compound Mutations Drive Ponatinib Resistance. (2014). Cancer Research. Available at: [Link]

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• Full article: Resistant mutations in CML and Ph+ALL – role of ponatinib. (2014). Taylor & Francis Online. Available at: [Link]

• BCR-ABL1 compound mutants display differential and dose-dependent responses to ponatinib. (2018). Haematologica. Available at: [Link]

• Ponatinib Is a Pan-BCR-ABL Kinase Inhibitor: MD Simulations and SIE Study. (2013). PLOS One. Available at: [Link]

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• Full article: Comparative efficacy and safety of different doses of ponatinib versus other tyrosine kinase inhibitors for the treatment of chronic myeloid leukemia: a systematic review and network meta-analysis. (2023). Taylor & Francis Online. Available at: [Link]

• The impact of multiple low-level BCR-ABL1 mutations on response to ponatinib - PMC. National Center for Biotechnology Information. Available at: [Link]

• Analysis Identifies Ponatinib as Optimal Third-Line TKI for CML in Chronic Phase. (2022). Cancer Network. Available at: [Link]

• Comparative efficacy and safety of different doses of ponatinib versus other tyrosine kinase inhibitors for the treatment of chronic myeloid leukemia: a systematic review and network meta-analysis. (2023). ResearchGate. Available at: [Link]

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• Characterization of Potent Inhibitors of the Bcr-Abl and the c-Kit Receptor Tyrosine Kinases. (2002). Cancer Research. Available at: [Link]

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• Chemical proteomic profiles of the BCR-ABL inhibitors imatinib, nilotinib, and dasatinib reveal novel kinase and nonkinase targets. (2007). Blood. Available at: [Link]

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A Comparative Guide to the In Vivo Bioavailability of Ponatinib Formulations: Mono-HCl Salt vs. Free Base

For researchers and drug development professionals, the selection of an appropriate active pharmaceutical ingredient (API) form is a critical decision that profoundly impacts a drug's clinical success. This is particularly true for compounds like ponatinib, a potent tyrosine kinase inhibitor with inherently poor aqueous solubility. This guide provides an in-depth comparison of ponatinib mono-hydrochloride (mono-HCl) and ponatinib free base, focusing on the physicochemical properties that dictate their in vivo bioavailability. We will explore the scientific rationale for the selection of the mono-HCl salt in the clinically approved formulation, Iclusig®, and provide a representative experimental protocol for a head-to-head preclinical bioavailability study.

The Critical Role of Formulation for a BCS Class II Compound

Ponatinib is classified as a Biopharmaceutics Classification System (BCS) Class II compound, characterized by low solubility and high permeability.[1] For such drugs, the rate-limiting step for absorption after oral administration is not its ability to cross the intestinal wall, but its slow dissolution in the gastrointestinal fluids.[2][3] Therefore, formulation strategies that enhance solubility and dissolution are paramount to achieving therapeutic plasma concentrations.[4][5] The choice between a free base and a salt form is one of the earliest and most impactful decisions in this process.

Physicochemical Properties: The Foundation of Bioavailability

The disparate in vivo performance of ponatinib mono-HCl and its free base counterpart is rooted in their fundamental physicochemical differences. The hydrochloride salt is the form used in the approved drug product, a decision directly linked to overcoming the solubility challenges of the free base.[6]

One of the most telling properties is the pH-dependent solubility. Ponatinib's solubility dramatically decreases as the pH increases from the acidic environment of the stomach to the more neutral pH of the small intestine, where most drug absorption occurs.[1][7][8]

Property	Ponatinib Mono-HCl	Ponatinib Free Base	Rationale & Impact on Bioavailability
Molecular Formula	C29H28ClF3N6O	C29H27F3N6O	The addition of HCl increases the molecular weight slightly.
Molecular Weight	569.02 g/mol	532.56 g/mol [7]	This difference is important for accurate dose calculations based on the API form.
Appearance	Off-white to yellow crystalline powder[6]	Solid	The crystalline nature of the HCl salt provides better stability and handling properties for manufacturing.[6]
Aqueous Solubility (pH 1.7)	7790 µg/mL[7]	High	In the highly acidic environment of the stomach (pH ~1-2), both forms are expected to have higher solubility. The salt form ensures rapid dissolution upon arrival.
Aqueous Solubility (pH 2.7)	3.44 µg/mL[7]	3.44 µg/mL	As pH begins to rise, solubility drops precipitously.
Aqueous Solubility (pH 7.5)	0.16 µg/mL[7]	< 0.16 µg/mL (Very Poorly Soluble)[7]	At the near-neutral pH of the small intestine, the free base is practically insoluble. The HCl salt provides a significant, albeit still low, solubility advantage, which is critical for absorption.
Organic Solvent Solubility	Soluble in DMSO (~11 mg/mL)[9]	Soluble in DMSO (~50 mg/mL)[7]	While not directly related to oral bioavailability, this is crucial for in vitro assay and preclinical formulation development.
Stability	More stable and suitable for pharmaceutical use[6]	Less stable	Salt formation generally enhances the chemical and physical stability of the API, ensuring a longer shelf life and consistent product quality.[6]

The data clearly indicates that while both forms exhibit poor solubility, the mono-HCl salt maintains a dissolution advantage, particularly in the acidic environment of the stomach, which can create a supersaturated solution as it transits to the higher pH of the intestine, thereby driving absorption. The free base, with its extremely low solubility at intestinal pH, would likely result in poor and highly variable absorption.[7]

In Vivo Pharmacokinetics: The Clinical Picture

Clinical and preclinical studies have exclusively utilized the ponatinib mono-HCl form for oral administration.[10][11] The pharmacokinetic data from these studies underscore the success of this formulation strategy. Following oral administration of Iclusig® (ponatinib hydrochloride), peak plasma concentrations are observed within approximately 6 hours.[1][8] The mean terminal elimination half-life is around 24 hours.[1] While the absolute bioavailability in humans is unknown, the formulation achieves consistent therapeutic exposures.[1][8]

A direct in vivo comparison would be expected to show significantly lower Cmax and AUC (Area Under the Curve) for the free base compared to the mono-HCl salt, likely with greater inter-subject variability, due to its dissolution-rate-limited absorption.

Experimental Design: A Comparative Oral Bioavailability Study

To definitively quantify the bioavailability differences in a preclinical setting, a crossover study in a relevant animal model, such as Sprague-Dawley rats, is the gold standard. This section outlines a robust protocol for such a study.

Causality in Experimental Choices:

• Crossover Design: Each animal serves as its own control, receiving both the test (free base) and reference (mono-HCl) formulations on different occasions. This minimizes biological variability and requires fewer animals.

• Fasted State: Administering the drug to fasted animals reduces variability in gastric pH and emptying time, providing a clearer assessment of the formulation's performance.

• Vehicle Selection: The vehicle for the free base (e.g., 0.5% methylcellulose) is a standard suspending agent for insoluble compounds. The HCl salt is dissolved in an acidic aqueous vehicle to ensure it is fully solubilized prior to administration, representing an ideal "solution" state for the reference.

• LC-MS/MS Analysis: Liquid chromatography-tandem mass spectrometry is the industry standard for bioanalysis due to its high sensitivity and specificity, allowing for accurate quantification of the drug in complex biological matrices like plasma.

Step-by-Step Protocol:

• Animal Acclimatization & Housing:

  • House male Sprague-Dawley rats (n=8; 250-300g) in a controlled environment (12-hour light/dark cycle, 22±2°C, 50±10% humidity) for at least one week.

  • Provide standard chow and water ad libitum.

  • Fast animals overnight (approx. 12 hours) before dosing, with free access to water.

• Formulation Preparation:

  • Reference Formulation (Ponatinib Mono-HCl): Prepare a 2 mg/mL solution by dissolving ponatinib mono-HCl in an aqueous vehicle of 0.1 N HCl. Ensure complete dissolution.

  • Test Formulation (Ponatinib Free Base): Prepare a 2 mg/mL suspension by carefully weighing ponatinib free base and suspending it in a vehicle of 0.5% (w/v) methylcellulose in water. Homogenize thoroughly.

• Study Execution (Crossover Design):

  • Period 1:

    • Randomly assign animals into two groups (n=4 per group).

    • Group A: Administer the Reference Formulation (Ponatinib Mono-HCl) via oral gavage at a dose of 10 mg/kg.

    • Group B: Administer the Test Formulation (Ponatinib Free Base) via oral gavage at a dose of 10 mg/kg.

  • Washout Period: Allow a 7-day washout period for complete clearance of the drug.

  • Period 2:

    • Administer the alternate formulation to each group.

    • Group A receives the Test Formulation.

    • Group B receives the Reference Formulation.

• Blood Sampling:

  • Collect sparse blood samples (~150 µL) from the tail vein into heparinized tubes at the following time points: pre-dose (0), 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose.

  • Immediately centrifuge the blood samples (e.g., 2000 x g for 10 minutes at 4°C) to separate the plasma.

• Sample Processing and Analysis:

  • Transfer the plasma supernatant to clean tubes and store at -80°C until analysis.

  • Quantify ponatinib concentrations in plasma using a validated LC-MS/MS method.

• Pharmacokinetic Analysis:

  • Calculate pharmacokinetic parameters (Cmax, Tmax, AUC0-24, AUC0-inf, T1/2) for each animal for each formulation using non-compartmental analysis software (e.g., Phoenix WinNonlin).

  • Calculate the relative bioavailability (F%) of the free base formulation using the formula: F% = (AUC_test / AUC_reference) * 100.

Workflow Visualization

The following diagram illustrates the key stages of the comparative bioavailability study.

Caption: Experimental workflow for a preclinical comparative bioavailability study.

Conclusion

The available physicochemical data and the clinical use of ponatinib overwhelmingly support the selection of the mono-HCl salt form over the free base to ensure adequate oral bioavailability. The salt's enhanced, albeit pH-dependent, aqueous solubility is the key factor that enables its dissolution and subsequent absorption in the gastrointestinal tract. While the free base is a valid chemical entity, its extremely poor solubility profile makes it an unsuitable candidate for oral administration without advanced and complex formulation technologies. This guide underscores a fundamental principle in pharmaceutical development: for poorly soluble drugs like ponatinib, salt selection is a primary and highly effective strategy to improve drug delivery and achieve therapeutic success.

References

• U.S. Food and Drug Administration. (2012). Iclusig (ponatinib) Pharmacology Review.

• Cortes, J. E., et al. (2017). Absorption, metabolism, and excretion of [14C]ponatinib after a single oral dose in humans. Cancer Chemotherapy and Pharmacology.

• MedKoo Biosciences. (n.d.). Ponatinib free base.

• Jadhav, P. (n.d.). Formulation Tactics for the Delivery of Poorly Soluble Drugs. ResearchGate.

• World Pharma Today. (2025). Innovative Formulation Strategies for Poorly Soluble Drugs.

• Singh, A., et al. (2019). Strategies for the formulation development of poorly soluble drugs via oral route. Innovative Dosage Forms.

• Takeda. (n.d.). ICLUSIG® (ponatinib) Prescribing Information.

• Hilaris Publisher. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs.

• Michael, I. (2025). Formulation strategies for poorly soluble drugs. ResearchGate.

• Cayman Chemical. (n.d.). Ponatinib (hydrochloride).

• Qingmu. (2024). Pharmaceutical Compositions and Process of Ponatinib HCl API.

• Takeda Canada Inc. (2023). ICLUSIG Product Monograph.

• DrugBank Online. (n.d.). Ponatinib Hydrochloride.

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A Comparative Guide to the Synergistic Effects of Ponatinib and Dasatinib Combination Therapy

For Researchers, Scientists, and Drug Development Professionals

Introduction: Overcoming the Challenge of Tyrosine Kinase Inhibitor Resistance

The development of tyrosine kinase inhibitors (TKIs) has revolutionized the treatment of Philadelphia chromosome-positive (Ph+) leukemias, such as chronic myeloid leukemia (CML) and acute lymphoblastic leukemia (ALL). These therapies target the constitutively active BCR-ABL tyrosine kinase, the pathogenic driver of these diseases. However, the emergence of resistance, often through point mutations in the ABL kinase domain, remains a significant clinical hurdle. The T315I "gatekeeper" mutation, in particular, confers resistance to most first and second-generation TKIs.

Ponatinib, a third-generation TKI, was specifically designed to inhibit not only native BCR-ABL but also all single-mutant forms, including the formidable T315I. Dasatinib, a second-generation TKI, is also a potent inhibitor of BCR-ABL and the SRC family of kinases. While both are effective as monotherapies, the strategy of combining TKIs with different binding mechanisms and target profiles presents a compelling approach to enhance efficacy, overcome resistance, and potentially reduce the emergence of new resistant clones. This guide provides an in-depth comparison of the synergistic effects observed when combining ponatinib mono-HCl with dasatinib, supported by preclinical experimental data and protocols.

Part 1: Unraveling the Mechanisms of Action

Understanding the individual mechanisms of ponatinib and dasatinib is fundamental to appreciating their synergistic potential. Both drugs are ATP-competitive inhibitors that bind to the ABL kinase domain, but they do so with key differences.

Ponatinib: The Pan-Mutational BCR-ABL Inhibitor Ponatinib was developed through a structure-based design to potently inhibit native BCR-ABL and its clinically relevant mutants. Its unique structure, featuring a carbon-carbon triple bond, allows it to bind effectively to the kinase domain even in the presence of the T315I mutation, which sterically hinders the binding of other TKIs. Ponatinib binds to the inactive "DFG-out" conformation of the ABL kinase.

Dasatinib: The Dual ABL/SRC Kinase Inhibitor Dasatinib is a multi-targeted inhibitor with potent activity against BCR-ABL and the SRC family kinases (SFKs), which are involved in cell growth, migration, and survival. Unlike imatinib, which primarily recognizes the inactive conformation, dasatinib can bind to both the active and inactive conformations of the ABL kinase. This conformational flexibility contributes to its higher potency against wild-type BCR-ABL and its activity against many imatinib-resistant mutations, with the notable exception of T315I.

The following diagram illustrates the primary signaling pathway targeted by both inhibitors.

Caption: BCR-ABL Signaling and TKI Inhibition Points.

Part 2: Preclinical Evidence of Synergy

The combination of ponatinib and dasatinib has demonstrated significant synergistic effects in preclinical models, suggesting a powerful strategy for treating Ph+ leukemias, including those with challenging mutations.

In Vitro Synergistic Growth Inhibition

A key study investigated the combined effects of ponatinib and dasatinib on BaF3 cells engineered to express wild-type or various mutant forms of BCR-ABL. The results consistently showed that co-treatment with both drugs led to significantly greater growth inhibition than treatment with either agent alone. Isobologram analysis confirmed a synergistic relationship, even in cells expressing the highly resistant T315I mutation.

The rationale behind this synergy is multi-faceted. By targeting both the active and inactive conformations of BCR-ABL, the combination provides a more comprehensive blockade of the kinase. Furthermore, the combination was more effective than single agents at suppressing the outgrowth of new resistant clones in mutagenesis screens. This suggests the combination may not only treat existing disease more effectively but also prevent or delay the emergence of future resistance.

Research suggests the enhanced effect in T315I-expressing cells may be mediated by the inhibition of dasatinib's "off-target" molecules, specifically Raf-1 and EPHB4. Silencing these molecules with siRNA enhanced the growth inhibition caused by ponatinib, indicating that the combination's efficacy stems from a multi-pathway blockade.

Caption: Proposed Mechanism of Ponatinib-Dasatinib Synergy.

In Vivo Tumor Growth Inhibition

The synergistic effects observed in vitro were successfully translated into an in vivo model. Athymic nude mice were subcutaneously injected with BaF3 cells expressing BCR-ABL mutants. Once tumors were established, the mice were treated with vehicle, ponatinib alone, dasatinib alone, or the combination of ponatinib and dasatinib.

The results were definitive: the combination of ponatinib and dasatinib was significantly more effective at inhibiting tumor growth compared to either the vehicle control or the single-agent treatments. Histopathological analysis of the tumor tissues from the combination-treated group revealed a marked increase in the number of apoptotic cells, confirming the potent cell-killing effect of the synergistic interaction.

Quantitative Data Summary

Model System	Drug(s)	Concentration / Dosage	Key Finding	Reference
BaF3 cells (expressing various BCR-ABL mutants, incl. T315I)	Ponatinib + Dasatinib	Not specified	Synergistic growth inhibition observed via isobologram analysis.
T315I BCR-ABL BaF3 cells	Ponatinib + Dasatinib	Not specified	Combination was more effective at reducing outgrowth of resistant clones.
Nude mice with BaF3/BCR-ABL mutant xenografts	Ponatinib	30 mg/kg; q.d.	Moderate tumor growth inhibition.
Nude mice with BaF3/BCR-ABL mutant xenografts	Dasatinib	10 mg/kg; q.d.	Moderate tumor growth inhibition.
Nude mice with BaF3/BCR-ABL mutant xenografts	Ponatinib + Dasatinib	30 mg/kg + 10 mg/kg; q.d.	Significantly more effective tumor growth inhibition; increased apoptosis.

Part 3: Experimental Protocols for Synergy Assessment

Reproducing and validating findings of drug synergy requires robust experimental design. The following sections detail standardized protocols for assessing the combination of ponatinib and dasatinib. The causality for key steps is explained to provide a deeper understanding of the methodology.

Experimental Workflow Overview

Caption: Workflow for In Vitro Drug Synergy Assessment.

Protocol 1: In Vitro Synergy Assessment via Cell Viability Assay

This protocol outlines the use of a checkerboard (or matrix) dilution method to assess synergy.

• Objective: To quantify the synergistic, additive, or antagonistic effects of ponatinib and dasatinib on the proliferation of leukemia cell lines.

• Principle: By exposing cells to a matrix of concentrations of both drugs, a response surface can be generated. This observed response is then compared to a theoretical response expected from non-interacting drugs, calculated using models like Bliss independence or Loewe additivity. A synergistic interaction is one where the observed effect is greater than the expected additive effect.

Step-by-Step Methodology:

• Cell Culture:

  • Culture Ph+ leukemia cells (e.g., BaF3 cells expressing a specific BCR-ABL mutant) in appropriate media and conditions.

  • Causality: Using isogenic cell lines expressing different mutations allows for a direct comparison of the combination's efficacy against specific resistance mechanisms.

• Single-Agent Dose-Response:

  • First, determine the IC50 (half-maximal inhibitory concentration) for each drug individually.

  • Seed cells in 96-well plates. Add serial dilutions of ponatinib or dasatinib.

  • Incubate for 72 hours. This duration allows for multiple cell doubling times, making inhibitory effects clearly measurable.

  • Perform a cell viability assay (e.g., CellTiter-Glo® Luminescent Cell Viability Assay) to measure ATP content, which correlates with the number of viable cells.

  • Causality: Establishing the single-agent IC50 is crucial for designing the concentration range for the combination matrix, ensuring it brackets the effective doses of each drug.

• Combination Dose-Response Matrix:

  • Prepare a 96-well plate. Along the x-axis, add a 7-point serial dilution of ponatinib. Along the y-axis, add a 7-point serial dilution of dasatinib. This creates a matrix of unique concentration pairs.

  • Include wells for single-agent dilutions (for reference) and vehicle controls (untreated cells).

  • Seed cells into each well of the pre-drugged plate.

  • Causality: The matrix design allows for a comprehensive survey of interactions across a wide range of concentrations, which is superior to testing a single fixed-dose ratio.

• Data Analysis and Synergy Scoring:

  • After a 72-hour incubation, measure cell viability as in step 2.

  • Normalize the data to the vehicle-treated controls (representing 100% viability).

  • Input the normalized response matrix into a synergy analysis software or package (e.g., SynergyFinder).

  • Calculate synergy scores using a reference model such as the Zero Interaction Potency (ZIP) model, which integrates concepts from both Loewe and Bliss models.

  • Causality: Quantitative synergy models provide an objective, statistical assessment of the drug interaction, moving beyond simple qualitative observation. Visualizing the data as a 3D response surface or a synergy map helps identify the specific concentration ranges where synergy is most potent.

Protocol 2: In Vivo Xenograft Model for Efficacy Testing

This protocol is based on the successful preclinical study demonstrating in vivo synergy.

• Objective: To determine if the synergistic effects of the ponatinib and dasatinib combination observed in vitro translate to superior anti-tumor efficacy in a living organism.

• Principle: A human leukemia xenograft model in immunocompromised mice allows for the evaluation of a drug combination's therapeutic efficacy in a complex biological system that includes factors like pharmacokinetics and drug distribution.

Step-by-Step Methodology:

• Animal Model and Cell Implantation:

  • Use immunocompromised mice (e.g., athymic nude mice) to prevent rejection of human cells.

  • Inject BaF3 cells expressing the BCR-ABL mutant of interest (e.g., 1x10^7 cells) subcutaneously into the flank of each mouse.

  • Causality: The subcutaneous model creates a solid, measurable tumor, which simplifies the assessment of treatment efficacy through caliper measurements.

• Tumor Growth and Randomization:

  • Monitor mice daily for tumor growth.

  • Once tumors reach a predetermined average volume (e.g., 100 mm³), randomize the mice into four treatment cohorts (n=5-10 mice per group).

    • Group 1: Vehicle control (e.g., oral gavage)

    • Group 2: Ponatinib (30 mg/kg, oral gavage, once daily)

    • Group 3: Dasatinib (10 mg/kg, oral gavage, once daily)

    • Group 4: Ponatinib (30 mg/kg) + Dasatinib (10 mg/kg)

  • Causality: Randomization is critical to prevent selection bias and ensure that any observed differences in tumor growth are attributable to the treatment and not pre-existing variations.

• Treatment and Monitoring:

  • Administer the treatments daily for a specified period (e.g., 2-3 weeks).

  • Measure tumor volume with calipers every 2-3 days. Tumor volume can be calculated using the formula: (Length x Width²)/2.

  • Monitor animal body weight and overall health as indicators of toxicity.

• Endpoint Analysis:

  • At the end of the study, euthanize the mice.

  • Excise the tumors and weigh them.

  • Perform histopathological analysis on tumor tissue sections. Use techniques like TUNEL staining to detect and quantify apoptotic cells.

  • Causality: Comparing tumor volumes and weights provides quantitative data on efficacy. The TUNEL assay provides mechanistic insight, confirming whether the observed tumor regression is due to increased programmed cell death.

Part 4: Clinical Perspectives and Future Directions

While direct clinical trials of a ponatinib-dasatinib combination are not prevalent, studies comparing each drug in combination with chemotherapy provide valuable context. A propensity score analysis of Ph+ ALL patients treated with hyper-CVAD chemotherapy plus either ponatinib or dasatinib found that the ponatinib-containing regimen was associated with significantly longer event-free and overall survival. This suggests that the greater potency of ponatinib, especially its activity against T315I, translates to superior clinical outcomes in a combination setting.

The preclinical data presented here strongly support the rationale for a clinical investigation of the direct combination of ponatinib and dasatinib, potentially in a chemotherapy-free regimen. Such a strategy could offer a potent treatment for patients with multi-resistant Ph+ leukemia, particularly those who have failed other TKIs. Future research should focus on identifying the optimal dosing schedule to maximize synergy while managing the potential for overlapping toxicities.

Conclusion

The combination of ponatinib and dasatinib represents a scientifically grounded strategy to combat TKI resistance in Ph+ leukemias. Their distinct but complementary mechanisms of action—ponatinib's pan-mutational inhibition and dasatinib's dual ABL/SRC inhibition and unique conformational binding—create a powerful synergistic effect. Preclinical data robustly demonstrate that this combination leads to superior growth inhibition and apoptosis in vitro and more effective tumor regression in vivo compared to either agent alone. The provided experimental protocols offer a validated framework for further research into this and other TKI combinations, paving the way for more effective and durable therapeutic strategies for patients with resistant leukemia.

References

• Clackson T. Design and development of ponatinib, a pan-BCR-ABL inhibitor for CML. Cancer Res. 2013;73(8).

• Ponatinib - Wikipedia. [Link]

• What is the mechanism of Dasatinib? - Patsnap Synapse. (2024, July 17). [Link]

• Ponatinib: A Review of the History of Medicinal Chemistry behind Its Development - PMC. [Link]

• Lu, L., Kok, C. H., Saunders, V. A., Wang, J., McLean, J. A., Hughes, T. P., & White, D. L. (2018). Modelling ponatinib resistance in tyrosine kinase inhibitor-naïve and dasatinib resistant BCR-ABL1+ cell lines. Oncotarget, 9(7

A Comparative Cross-Resistance Profile: Ponatinib Mono-HCL vs. Nilotinib in BCR-ABL Kinase Inhibition

For researchers and drug development professionals at the forefront of oncology, particularly in the management of Chronic Myeloid Leukemia (CML), understanding the nuances of tyrosine kinase inhibitor (TKI) resistance is paramount. The emergence of mutations within the BCR-ABL kinase domain, the molecular driver of CML, can render front-line therapies ineffective, necessitating a switch to second or third-generation inhibitors. This guide provides an in-depth, objective comparison of the cross-resistance profiles of two prominent TKIs: nilotinib, a potent second-generation inhibitor, and ponatinib, a third-generation pan-BCR-ABL inhibitor. Through an examination of their mechanisms, supported by experimental data and detailed protocols, we aim to equip researchers with the critical insights needed for informed decision-making in both preclinical and clinical research settings.

The Clinical Challenge: Tyrosine Kinase Inhibitor Resistance in CML

The advent of TKIs has revolutionized the treatment of CML, transforming a once-fatal disease into a manageable chronic condition for many. However, the development of resistance, primarily through point mutations in the BCR-ABL kinase domain, remains a significant clinical hurdle. These mutations can alter the conformation of the ATP-binding pocket, thereby reducing the binding affinity of the inhibitor and leading to disease relapse. The most notorious of these is the T315I "gatekeeper" mutation, which confers resistance to first and second-generation TKIs, including nilotinib.[1][2] This reality underscores the critical need for TKIs with broader activity against a wide spectrum of mutations.

Mechanisms of Action and Resistance Profiles

Nilotinib: A Second-Generation Advance with a Key Limitation

Nilotinib is a highly potent and selective inhibitor of the BCR-ABL kinase, demonstrating significantly greater potency than the first-generation TKI, imatinib.[3] It effectively inhibits the proliferation of cells driven by wild-type BCR-ABL and many imatinib-resistant mutants.[1][3] Nilotinib binds to the inactive conformation of the ABL kinase domain, stabilizing it and preventing the conformational changes necessary for kinase activity.

However, the efficacy of nilotinib is compromised by the T315I mutation. The substitution of threonine with the bulkier isoleucine at position 315 sterically hinders nilotinib's ability to bind to the ATP-binding pocket.[4] Additionally, other mutations within the P-loop and catalytic domain can also confer varying degrees of resistance to nilotinib.[5]

Ponatinib: A Pan-BCR-ABL Inhibitor Designed to Overcome Resistance

Ponatinib was rationally designed to overcome the limitations of earlier TKIs, particularly the T315I mutation.[1][6] Its unique molecular structure, featuring a carbon-carbon triple bond, allows it to bind effectively to the BCR-ABL kinase domain, even in the presence of the T315I mutation, by accommodating the altered conformation.[6] Ponatinib is a pan-inhibitor, demonstrating potent activity against native BCR-ABL and all known single and compound mutations tested to date.[5][7][8] This broad activity profile makes it a crucial therapeutic option for patients who have developed resistance to other TKIs.

Experimental Methodologies for Cross-Resistance Profiling

To empirically determine and compare the cross-resistance profiles of ponatinib and nilotinib, a series of well-established in vitro assays are employed. These assays provide quantitative data on the inhibitory activity of each compound against various BCR-ABL mutants.

Cell-Based Viability Assays

Principle: Cell viability assays are fundamental for assessing the cytotoxic or cytostatic effects of a drug on cancer cells. Assays like the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay measure the metabolic activity of viable cells. Mitochondrial dehydrogenases in living cells convert the water-soluble MTT into an insoluble formazan, the amount of which is proportional to the number of viable cells. By treating cell lines engineered to express different BCR-ABL mutations with a range of drug concentrations, a dose-response curve can be generated to determine the half-maximal inhibitory concentration (IC50), a key measure of drug potency.[9][10][11]

Experimental Protocol: MTT Assay for IC50 Determination

• Cell Seeding:

  • Maintain Ba/F3 murine pro-B cells, engineered to express either wild-type or a specific mutant BCR-ABL, in appropriate culture medium.

  • Seed the cells into a 96-well plate at a density of 5,000 to 10,000 cells per well in 100 µL of medium.[11]

  • Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator to allow the cells to stabilize.

• Drug Treatment:

  • Prepare serial dilutions of ponatinib mono-hcl and nilotinib in the culture medium. A typical starting concentration range is 0.1 nM to 10 µM.[11]

  • Add 100 µL of the drug dilutions to the respective wells, resulting in a final volume of 200 µL. Include vehicle-only (DMSO) control wells.

  • Incubate the plates for 72 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Reagent Addition and Incubation:

  • After the incubation period, add 20 µL of a 5 mg/mL MTT solution in phosphate-buffered saline (PBS) to each well.[11]

  • Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.[11]

• Formazan Solubilization:

  • Carefully remove the medium from the wells.

  • Add 150 µL of a solubilization solution (e.g., dimethyl sulfoxide (DMSO) or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[10]

  • Gently shake the plate for 15 minutes to ensure complete dissolution.[9]

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.[11]

  • Calculate the percentage of cell viability for each drug concentration relative to the vehicle-treated control.

  • Plot the percentage of viability against the logarithm of the drug concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Experimental Workflow for TKI Cross-Resistance Profiling

Caption: Workflow of a cell viability assay for determining TKI IC50 values.

Biochemical Kinase Assays

Principle: While cell-based assays provide insights into a drug's effect in a biological context, biochemical kinase assays offer a more direct measure of a drug's ability to inhibit the enzymatic activity of the target protein.[12][13] These assays typically use purified, recombinant BCR-ABL kinase (both wild-type and mutant forms) and a peptide substrate. The transfer of a phosphate group from ATP to the substrate is measured, often using methods like radioactivity or fluorescence.[14][15]

Experimental Protocol: In Vitro Kinase Inhibition Assay

• Reagent Preparation:

  • Prepare a kinase reaction buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Brij-35).[12]

  • Prepare solutions of purified recombinant wild-type or mutant BCR-ABL kinase, a biotinylated peptide substrate (e.g., Abltide), and ATP.[12]

  • Prepare serial dilutions of ponatinib and nilotinib.

• Kinase Reaction:

  • In a 96-well plate, incubate the BCR-ABL kinase with varying concentrations of the inhibitor in the kinase reaction buffer for 30 minutes at room temperature.[12]

  • Initiate the kinase reaction by adding a mixture of the peptide substrate and ATP.

  • Allow the reaction to proceed for a defined period (e.g., 60 minutes) at 30°C.[14]

• Detection:

  • Stop the reaction and detect the amount of phosphorylated substrate. This can be achieved through various methods, such as using a phosphospecific antibody in an ELISA format or by measuring the depletion of ATP using a luminescent assay like ADP-Glo™.[15]

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each inhibitor concentration relative to the no-inhibitor control.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Comparative Cross-Resistance Data

The following table summarizes representative in vitro IC50 values for ponatinib and nilotinib against a panel of clinically relevant BCR-ABL mutations, as determined by cell-based proliferation assays.

BCR-ABL Mutation	Ponatinib IC50 (nM)	Nilotinib IC50 (nM)	Resistance Profile
Wild-Type	~0.5[12]	~20[12]	Both are potent inhibitors.
P-Loop Mutations
G250E	~2-5	~100-200	Nilotinib shows reduced potency.
Y253H	~2-5	>1000	High-level resistance to nilotinib.
E255K/V	~5-36	>1000	High-level resistance to nilotinib.
Gatekeeper Mutation
T315I	~11[12]	>5000[12]	Complete resistance to nilotinib.
Catalytic Domain
M351T	~1-3	~50-100	Nilotinib shows reduced potency.
F359V	~2-5	~200-500	Nilotinib shows reduced potency.
Compound Mutations
Y253H/T315I	High	Very High	Ponatinib may have reduced efficacy.
E255V/T315I	High	Very High	Ponatinib may have reduced efficacy.

Note: The IC50 values presented are approximate and can vary depending on the specific experimental conditions and cell lines used. Data is compiled from multiple sources for comparative purposes.[5][7][12][16][17][18][19][20]

Analysis of the Data: The data clearly illustrates the broader and more potent inhibitory profile of ponatinib across a wide range of BCR-ABL mutations. Notably, ponatinib retains high potency against the T315I mutation, which confers complete resistance to nilotinib.[5][7][12] While nilotinib is effective against wild-type BCR-ABL and some imatinib-resistant mutants, its efficacy is significantly diminished against several P-loop mutations and completely abrogated by the T315I mutation.[5][18] For compound mutations, particularly those involving T315I, even ponatinib's efficacy can be reduced, highlighting the ongoing challenge of advanced TKI resistance.[5][16][17]

Visualization of Signaling Pathways

The constitutive kinase activity of BCR-ABL drives the malignant phenotype of CML cells by activating a network of downstream signaling pathways that promote proliferation and inhibit apoptosis.[21][22][23]

BCR-ABL Downstream Signaling Pathways

Caption: Key signaling pathways activated by the BCR-ABL oncoprotein.

Mechanism of TKI Inhibition and Resistance

Caption: TKI binding to wild-type and T315I mutant BCR-ABL.

Conclusion and Future Perspectives

The cross-resistance profiling of ponatinib and nilotinib reveals critical differences in their therapeutic utility. Nilotinib remains a potent and valuable TKI for the treatment of CML, particularly in the frontline setting and for many cases of imatinib resistance. However, its ineffectiveness against the T315I mutation and reduced potency against certain other mutations necessitate the availability of broader-spectrum inhibitors.[5][18]

Ponatinib's ability to inhibit all tested single BCR-ABL mutations, including T315I, establishes it as an indispensable tool in the management of TKI-resistant CML.[1][7][8] The comprehensive in vitro data underscores the importance of mutational analysis in guiding therapeutic decisions. For patients harboring the T315I mutation, ponatinib is currently the only approved TKI with demonstrated efficacy.[1]

Looking ahead, the challenge of compound mutations, which can confer resistance even to ponatinib, highlights the need for continued drug development efforts.[5][16][17] Novel therapeutic strategies, including the development of allosteric inhibitors and combination therapies that target alternative signaling pathways, are under active investigation. The detailed understanding of the cross-resistance profiles of existing TKIs, as outlined in this guide, provides a crucial foundation for the rational design and evaluation of the next generation of CML therapies.

References

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• BCR-ABL activates multiple downstream signaling pathways that contribute to growth and survival. ResearchGate. Available at: [Link].

• BCR-ABL1 Tyrosine Kinase Complex Signaling Transduction: Challenges to Overcome Resistance in Chronic Myeloid Leukemia. PMC. Available at: [Link].

• Assaying Bcr-Abl kinase activity and inhibition in whole cell extracts by phosphorylation of substrates immobilized on agarose beads. PMC. Available at: [Link].

• The BCR::ABL1 tyrosine kinase inhibitors ponatinib and nilotinib differentially affect endothelial angiogenesis and signalling. PMC. Available at: [Link].

• Targeting BCR-ABL and Its Downstream Signaling Cascade as Therapy for Chronic Myelogenous Leukemia. Blood. Available at: [Link].

• Assaying Bcr-Abl kinase activity and inhibition in whole cell extracts by phosphorylation of substrates immobilized on agarose beads. PubMed. Available at: [Link].

• A review on characterization of BCR – ABL transcript variants for molecular monitoring of chronic myeloid leukemia phenotypes. Taylor & Francis. Available at: [Link].

• Ponatinib Is a Pan-BCR-ABL Kinase Inhibitor: MD Simulations and SIE Study. PLOS One. Available at: [Link].

• Protocol for Determining the IC 50 of Drugs on Adherent Cells Using MTT Assay. Available at: [Link].

• Compound mutations in BCR-ABL1 are not major drivers of primary or secondary resistance to ponatinib in CP-CML patients. Blood. Available at: [Link].

• Activity (IC50) of imatinib, dasatinib, nilotinib, and ponatinib against selected BCR-ABL1 mutants. ResearchGate. Available at: [Link].

• Mechanisms of Resistance and Implications for Treatment Strategies in Chronic Myeloid Leukaemia. MDPI. Available at: [Link].

• Characterization of Potent Inhibitors of the Bcr-Abl and the c-Kit Receptor Tyrosine Kinases1. Available at: [Link].

• BCR-ABL1 compound mutants display differential and dose-dependent responses to ponatinib. PMC. Available at: [Link].

• BCR-ABL1 Compound Mutations Combining Key Kinase Domain Positions Confer Clinical Resistance to Ponatinib in Ph Chromosome-Positive Leukemia. PMC. Available at: [Link].

• Experimental design and workflow used for the discovery of EGFR-TKI... ResearchGate. Available at: [Link].

• Activities of imatinib, bosutinib, dasatinib, nilotinib, and ponatinib... ResearchGate. Available at: [Link].

• Efficacy of ponatinib against ABL tyrosine kinase inhibitor-resistant leukemia cells (Journal Article). ETDEWEB - OSTI.gov. Available at: [Link].

• BCR-ABL1 compound mutants display differential and dose-dependent responses to ponatinib. Haematologica. Available at: [Link].

• Schematic representation of the BCR-ABL1 signaling pathways targeted by... ResearchGate. Available at: [Link].

• Resistant mutations in CML and Ph+ALL – role of ponatinib. Taylor & Francis. Available at: [Link].

• Modelling ponatinib resistance in tyrosine kinase inhibitor-naïve and dasatinib resistant BCR-ABL1 + cell lines. Oncotarget. Available at: [Link].

• Overcoming resistance in chronic myeloid leukemia. Open Access Journals. Available at: [Link].

• MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. CLYTE Technologies. Available at: [Link].

• MTT Cell Assay Protocol. Available at: [Link].

• Signaling pathways involved in the signaling of BCR-ABL. A) Schematic... ResearchGate. Available at: [Link].

• Ponatinib for CML patients in routine clinical practice: the PONDEROSA study. PMC. Available at: [Link].

• Schematic diagrams of the mechanism of Abl and Bcr-Abl activation. ResearchGate. Available at: [Link].

• Structure, Regulation, Signaling, and Targeting of Abl Kinases in Cancer. PMC. Available at: [Link].

• Simplifying procedure for prediction of resistance risk in CML patients - Test of sensitivity to TKI ex vivo. PubMed. Available at: [Link].

• A Study Comparing Ponatinib and Nilotinib in Participants With Chronic Myeloid Leukemia (OPTIC-2L). Clinical Trials.gov. Available at: [Link].

• Modeling acquired TKI resistance and effective combination therapeutic strategies in murine RET+ lung adenocarcinoma. PMC. Available at: [Link].

• Characterization of imatinib-resistant K562 cell line displaying resistance mechanisms. Available at: [Link].

• Flowchart representing the experimental design of the study. ResearchGate. Available at: [Link].

• Resistance to Tyrosine Kinase Inhibitors in Chronic Myeloid Leukemia—From Molecular Mechanisms to Clinical Relevance. PMC. Available at: [Link].

• Mechanisms of resistance to tyrosine kinase inhibitor‐targeted therapy and overcoming strategies. PMC. Available at: [Link].

• Chronic Myeloid Leukemia (CML) Treatment Protocols. Medscape Reference. Available at: [Link].

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Benchmarking Ponatinib Mono-HCl Against Standard FGFR Inhibitors: A Comprehensive Technical Guide

Target Audience: Researchers, Assay Scientists, and Drug Development Professionals Objective: To objectively benchmark the biochemical and cellular efficacy of the multi-target tyrosine kinase inhibitor (TKI) Ponatinib mono-HCl against standard-of-care selective FGFR inhibitors (Pemigatinib and Erdafitinib), providing actionable experimental workflows and mechanistic insights.

Mechanistic Rationale: Why Benchmark Ponatinib?

The Fibroblast Growth Factor Receptor (FGFR) signaling axis is a critical driver of cellular proliferation, survival, and migration. Aberrant FGFR activation—driven by gene fusions, amplifications, or point mutations—is a recognized oncogenic driver in malignancies such as urothelial carcinoma and cholangiocarcinoma[1],[2].

Standard-of-care selective inhibitors, such as Pemigatinib and Erdafitinib , have revolutionized targeted therapy for these cancers. However, their clinical efficacy is frequently curtailed by acquired resistance, primarily via secondary gatekeeper mutations in the FGFR kinase domain[3].

Ponatinib mono-HCl , originally developed as a pan-BCR-ABL inhibitor to overcome the T315I mutation in leukemia, possesses a unique carbon-carbon triple bond (ethynyl linker) in its structural scaffold. This flexibility allows it to bypass the steric hindrance that blocks standard inhibitors. Consequently, Ponatinib exhibits potent pan-FGFR activity and retains extraordinary efficacy against severe resistance mutations, such as the FGFR2 N549H gatekeeper mutation[4].

Figure 1: FGFR signaling cascade and pharmacological intervention points of ATP-competitive TKIs.

Biochemical Benchmarking: Target Engagement Profiling

To establish a baseline for comparison, we must evaluate the cell-free biochemical half-maximal inhibitory concentration ( IC50​ ) of these compounds against isolated recombinant FGFR1-4 kinase domains.

Table 1: Comparative Biochemical IC50​ Profiling

Inhibitor	Target Profile	FGFR1 IC50​ (nM)	FGFR2 IC50​ (nM)	FGFR3 IC50​ (nM)	FGFR4 IC50​ (nM)
Ponatinib mono-HCl	Multi-target (Pan-FGFR, BCR-ABL)	2.0	2.0	18.0	8.0
Pemigatinib	Selective FGFR1-3	0.4	0.5	1.0	30.0
Erdafitinib	Selective Pan-FGFR	1.2	2.5	3.0	5.7

Data aggregated from authoritative biochemical assays[5],[3],[6].

Application Insights:

• FGFR4 Sparing vs. Targeting: Pemigatinib is highly selective for FGFR1-3 but spares FGFR4 ( IC50​ ~30 nM)[3]. This is clinically advantageous for mitigating hepatotoxicity driven by FGF19/FGFR4 blockade[1]. However, for research models explicitly driven by FGFR4 (e.g., specific rhabdomyosarcomas), Erdafitinib[6] or Ponatinib[5] are superior choices.

• Mutant Efficacy: While Pemigatinib dominates wild-type FGFR1-3, Ponatinib demonstrates an astonishing IC50​ of 0.5 nM against the FGFR2 N549H mutation, making it an essential tool for resistance modeling[4].

Self-Validating Experimental Protocols

As assay scientists, we must design protocols that eliminate confounding variables. The following methodologies are engineered to be self-validating systems, ensuring that the data you generate is an artifact-free reflection of true target engagement.

Protocol A: Time-Resolved FRET (TR-FRET) Biochemical Kinase Assay

The Causality (Why TR-FRET?): Standard luminescent ATP-depletion assays can yield false positives if the inhibitor acts as an ATP sink or exhibits auto-fluorescence. Ponatinib, with its complex multi-ring structure, can interfere with standard fluorescence readouts. TR-FRET utilizes a temporal delay before emission reading, neutralizing background compound fluorescence and ensuring the calculated IC50​ is purely driven by ATP-competitive target engagement.

Step-by-Step Methodology:

• Reagent Preparation: Prepare recombinant human FGFR1-4 kinase domains, a fluorescently labeled generic substrate (e.g., ULight-poly-GT), and a Europium (Eu)-labeled anti-phospho-substrate antibody in kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl2​ , 1 mM EGTA, 0.01% Tween-20).

• Compound Titration: Prepare a 10-point, 3-fold serial dilution of Ponatinib, Pemigatinib, and Erdafitinib in 100% DMSO. Transfer to a 384-well low-volume plate (final DMSO concentration ≤ 1%).

• Kinase Reaction: Add the kinase/substrate mixture to the compounds. Initiate the reaction by adding ATP at the specific Km​ for each FGFR isoform (crucial for normalizing IC50​ values across different kinases). Incubate at room temperature for 60 minutes.

• Termination & Detection: Stop the reaction by adding EDTA (to chelate Mg2+ ) alongside the Eu-labeled antibody. Incubate for 60 minutes.

• Readout: Read the plate on a TR-FRET compatible microplate reader. Calculate the FRET ratio (Emission at 665 nm / Emission at 615 nm).

• Self-Validation Check: Include a kinase-dead FGFR mutant well. The signal should match the baseline EDTA-quenched control, validating the assay's dynamic range.

Protocol B: Ba/F3 TEL-FGFR Engineered Cell Viability Assay

The Causality (Why Ba/F3?): Native human cancer cell lines possess intricate, overlapping Receptor Tyrosine Kinase (RTK) networks (e.g., concurrent EGFR or c-MET signaling). If an inhibitor fails to reduce viability, it is impossible to distinguish between poor FGFR target engagement and bypass signaling. Murine Ba/F3 cells are strictly dependent on Interleukin-3 (IL-3). By transducing them with TEL-FGFR fusion constructs and withdrawing IL-3, their survival becomes 100% addicted to FGFR signaling[5].

Figure 2: Self-validating Ba/F3 TEL-FGFR workflow for isolating on-target kinase inhibition.

Step-by-Step Methodology:

• Cell Engineering: Retrovirally transduce Ba/F3 cells with vectors expressing TEL-FGFR1, 2, 3, or 4 fusion proteins.

• Selection: Wash cells thoroughly and resuspend in RPMI-1640 medium lacking IL-3. Culture for 7-10 days. Only cells with constitutively active, integrated TEL-FGFR will survive.

• Plating: Seed the engineered Ba/F3 cells at 5×103 cells/well in a 96-well opaque plate.

• Treatment: Treat cells with a 10-point concentration gradient of Ponatinib, Pemigatinib, or Erdafitinib (range: 0.1 nM to 10 μ M).

• Viability Measurement: After 72 hours of incubation, add CellTiter-Glo reagent to lyse cells and measure ATP luminescence (a direct proxy for metabolically active cells).

• Self-Validation Check: Treat parental (non-transduced) Ba/F3 cells grown in the presence of IL-3 with the same drug gradients. If the inhibitor kills the engineered cells but spares the parental cells, you have definitively proven the toxicity is on-target against FGFR, not general cytotoxicity[5].

Conclusion

When benchmarking FGFR inhibitors, the choice of compound must be dictated by the specific molecular context of the model. Standard inhibitors like Pemigatinib and Erdafitinib provide exceptional potency against wild-type FGFR aberrations. However, Ponatinib mono-HCl serves as a critical, highly potent alternative in the drug discovery pipeline—specifically when modeling acquired resistance, overcoming kinase domain gatekeeper mutations, or requiring broad pan-FGFR/VEGFR/BCR-ABL polypharmacology.

References

• [1] Pemigatinib for adults with previously treated, locally advanced or metastatic cholangiocarcinoma with FGFR2 fusions/rearrangements - PMC - nih.gov:

• [5] Ponatinib (AP24534), a Multitargeted Pan-FGFR Inhibitor with Activity in Multiple FGFR-Amplified or Mutated Cancer Models - AACR Journals - aacrjournals.org:

• [2] BALVERSA - Mechanism of Action - J&J Medical Connect - jnjmedicalconnect.com:

• [3] FGFR1 Inhibition by Pemigatinib Enhances Radiosensitivity in Glioblastoma Stem Cells Through S100A4 Downregulation - MDPI - mdpi.com:

• [6] Discovery and Pharmacological Characterization of JNJ-42756493 (Erdafitinib), a Functionally Selective Small-Molecule FGFR Family Inhibitor - AACR Journals - aacrjournals.org:

• [4] Antitumor effects and molecular mechanisms of ponatinib on endometrial cancer cells harboring activating FGFR2 mutations - PMC - nih.gov:

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• 6. aacrjournals.org [aacrjournals.org]

Safety & Regulatory Compliance

Physicochemical Properties Dictating Disposal Logic

Operational Guide for the Safe Handling and Disposal of Ponatinib Mono-HCl

Ponatinib mono-hydrochloride (commercially known as Iclusig) is a highly potent, multi-targeted tyrosine kinase inhibitor (TKI) utilized primarily in the treatment of chronic myeloid leukemia (CML) and Philadelphia chromosome-positive acute lymphoblastic leukemia (Ph+ ALL)[1]. While highly effective in disrupting cellular kinase signaling in clinical and research applications, its mechanism of action renders it a hazardous antineoplastic agent that requires stringent lifecycle management.

Improper disposal of Ponatinib mono-HCl poses severe occupational and environmental risks. The compound is not readily biodegradable and exhibits significant lipophilicity, leading to potential bioaccumulation in aquatic ecosystems if discharged into standard wastewater systems[2]. This guide provides drug development professionals and laboratory personnel with a comprehensive, causality-driven framework for the segregation, containment, and ultimate destruction of Ponatinib mono-HCl waste, ensuring compliance with [3] and [4] standards.

To design an effective disposal strategy, one must first understand the molecular characteristics that necessitate specialized handling. The table below outlines the key properties of Ponatinib mono-HCl and how they directly inform our operational protocols.

Property	Value	Causality for Disposal Methodology
CAS Number	1114544-31-8	Required for precise hazardous waste manifesting and regulatory tracking[5].
Molecular Weight	569.02 g/mol	Complex, heavy structure requiring sustained high-temperature incineration for complete breakdown[5].
Partition Coefficient (log Pow)	4.5 at pH 7	High lipophilicity indicates a strong tendency to bioaccumulate; strictly prohibits sewer discharge[2].
Biodegradability	Not readily biodegradable	Environmental persistence mandates thermal destruction rather than landfilling or biological treatment[2].
Chemical Structure	Contains a trifluoromethyl group	C-F bonds are highly stable; requires specialized incineration with flue gas scrubbing to prevent toxic emissions[1].

Waste Segregation Workflow

The foundational principle of antineoplastic waste management is the strict segregation of "trace" versus "bulk" contamination[6]. Mixing these streams either leads to dangerous under-treatment of bulk active pharmaceutical ingredients (APIs) or unnecessary, exorbitant costs for over-treating trace waste.

Decision tree for the segregation and incineration routing of Ponatinib mono-HCl waste.

Standard Operating Procedures for Disposal

Pre-requisite: Containment and PPE Before initiating any disposal protocol, personnel must don appropriate Personal Protective Equipment (PPE), including double chemotherapy-rated gloves, a closed-front gown, and chemical splash goggles[7]. All manipulation of the API powder or concentrated solutions must occur within a Containment Primary Engineering Control (C-PEC), such as a Class II Biological Safety Cabinet (BSC), to prevent inhalation of aerosolized particles, which are highly toxic to dividing cells[7].

Protocol 1: Trace Contaminated Waste Disposal

Context: Trace waste includes empty vials, syringes, IV bags, and PPE that contain less than 3% of the original Ponatinib volume by weight[8]. Causality: These items hold minimal API but still pose an occupational contact hazard. They do not require full RCRA hazardous waste manifesting but must be destroyed via regulated medical incineration to prevent landfill leaching[8].

• Visual Verification: Inspect the vial or syringe. Confirm that all free-flowing liquid or loose powder has been expelled. If >3% remains, divert to Protocol 2.

• Immediate Segregation: Place the empty container directly into a rigid, puncture-proof "Yellow" trace chemotherapy waste receptacle located inside the C-PEC. Do not recap needles.

• PPE Doffing: Carefully remove the outer pair of chemotherapy gloves and place them in the yellow bin. Remove the gown and inner gloves, adding them to the same bin.

• Validation Step: Ensure the yellow bin is securely sealed and labeled "Trace Antineoplastic Waste." Log the bin's closure date for institutional environmental health and safety (EHS) pickup to maintain a self-validating chain of custody.

Protocol 2: Bulk Waste and Expired API Disposal

Context: Bulk waste includes expired Ponatinib powder, stock solutions, and any container holding >3% of its original contents[8]. Causality: High concentrations of this TKI represent a severe acute toxicity and environmental hazard. The EPA mandates that such bulk antineoplastic agents be treated as hazardous waste and subjected to high-temperature incineration at a licensed chemical destruction plant[9].

• Primary Containment: Seal the expired API or bulk solution in its original, chemically compatible container (e.g., amber glass or high-density polyethylene).

• Secondary Containment: Place the primary container into a leak-proof, sealable plastic bag to prevent exposure in the event of primary container failure.

• RCRA Segregation: Deposit the bagged waste into a rigid "Black" RCRA hazardous waste container[10].

• Labeling: Affix a hazardous waste label detailing the chemical name ("Ponatinib mono-hydrochloride"), CAS number (1114544-31-8), concentration, and the primary hazard ("Toxic/Antineoplastic")[2].

• Validation Step: Cross-reference the waste manifest with the lab's chemical inventory to ensure the exact mass of disposed API is accounted for, preventing diversion or unaccounted environmental release.

Protocol 3: Spill Decontamination and Recovery

Context: Accidental spills of Ponatinib solutions or powders on lab benches or floors. Causality: Spills bypass standard engineering controls. Immediate neutralization and recovery are required to prevent aerosolization (powder) or surface absorption (liquid), which could lead to secondary exposure[11].

• Isolate the Area: Evacuate unnecessary personnel. If a powder spill occurs outside a C-PEC, don an N95 or P100 respirator to prevent inhalation of TKI dust[11].

• Containment (Liquid): Gently cover the spill with absorbent, liquid-binding pads. Do not spray water directly on the spill, as this increases the contamination footprint[12].

• Containment (Powder): Carefully cover the powder with damp absorbent pads to suppress aerosolization before wiping[11].

• Chemical Decontamination: Clean the surface using a detergent solution, followed by a thorough wipe-down with 70% isopropyl alcohol or a validated deactivating agent.

• Disposal of Spill Materials: Treat all absorbent pads, wipes, and contaminated PPE as Bulk Waste . Place them in a Black RCRA container, as spill cleanup materials contain unknown, potentially high concentrations of the API[9].

• Validation Step: Perform a final visual inspection of the spill area using oblique lighting to ensure no powder residue remains. Document the spill and cleanup procedure in the laboratory's EHS incident log.

Conclusion

The disposal of Ponatinib mono-HCl is not merely a regulatory formality; it is a critical scientific protocol designed to contain a highly potent biological disruptor. By adhering to strict segregation, utilizing appropriate engineering controls, and ensuring ultimate destruction via high-temperature incineration, laboratories can maintain rigorous safety standards while preventing the environmental dissemination of recalcitrant antineoplastic agents.

References

• National Center for Biotechnology Information. "Ponatinib - PubChem Compound Summary." PubChem,[Link]

• Occupational Safety and Health Administration (OSHA). "Controlling Occupational Exposure to Hazardous Drugs." United States Department of Labor,[Link]

• U.S. Environmental Protection Agency (EPA). "Guidelines for safe disposal of unwanted pharmaceuticals in and after emergencies." EPA Archives,[Link]

• National Institutes of Health (NIH). "Disposal of antineoplastic wastes at the National Institutes of Health." PubMed,[Link]

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A Researcher's Guide to the Safe Handling of Ponatinib Mono-HCI

An In-Depth Guide to Personal Protective Equipment and Disposal

Ponatinib mono-hydrochloride, a potent tyrosine kinase inhibitor, is a valuable tool in cancer research. However, its cytotoxic nature necessitates meticulous handling to ensure the safety of laboratory personnel.[1][2] This guide provides a comprehensive overview of the essential personal protective equipment (PPE), operational procedures, and disposal protocols for working with Ponatinib mono-HCl, grounded in established safety standards and field-proven practices.

The primary routes of exposure to cytotoxic drugs like Ponatinib are inhalation of aerosolized particles, direct skin contact, and ingestion.[1][3] Therefore, a multi-faceted approach to safety, encompassing engineering controls, stringent work practices, and appropriate PPE, is paramount.

Core Principles of Ponatinib Handling

Before detailing specific PPE, it's crucial to understand the foundational safety principles. All manipulations of Ponatinib mono-HCl should ideally occur within a designated area and, whenever possible, inside a certified Class II Biological Safety Cabinet (BSC) or a chemical fume hood to minimize aerosol generation.[3][4] Eating, drinking, and applying cosmetics are strictly prohibited in areas where Ponatinib is handled.[5][6]

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection and proper use of PPE are critical to prevent exposure. The following table summarizes the recommended PPE for various laboratory activities involving Ponatinib mono-HCl.

Laboratory Activity	Recommended Personal Protective Equipment
Unpacking and Storage	Double gloves, disposable gown, safety glasses.[7]
Weighing and Aliquoting	Double gloves, disposable gown, safety glasses, and respiratory protection (N95 or higher) if not performed in a ventilated enclosure.[3]
Reconstitution and Dilution	Double gloves, disposable, low-permeability gown with tight-fitting cuffs, safety glasses or face shield, and work within a BSC or fume hood.[3][7]
Cell Culture and Animal Dosing	Double gloves, disposable gown, safety glasses. All manipulations should be performed in a BSC.[3]
Waste Disposal	Double gloves, disposable gown, safety glasses, and respiratory protection if handling powdered waste outside of a contained system.
Spill Cleanup	Two pairs of chemotherapy-rated gloves, disposable gown, safety goggles, and a respirator.[8]

Double gloving is a standard practice when handling cytotoxic agents.[3][8] The outer glove should be a chemotherapy-rated glove (ASTM D6978 certified) and the inner glove can be a standard nitrile glove.[7] Gloves should be changed regularly and immediately if they become contaminated or torn. Cuffs of the gown should be tucked into the outer glove.[3]

Disposable, low-permeability gowns with long sleeves and tight-fitting cuffs are essential to protect against splashes and spills.[3][7] These gowns should be changed at the end of each procedure or immediately if contaminated.[7]

Safety glasses with side shields are the minimum requirement for eye protection.[4] A face shield should be worn in conjunction with safety glasses when there is a significant risk of splashing.

When handling powdered Ponatinib mono-HCl outside of a primary engineering control like a BSC or fume hood, a NIOSH-approved respirator (e.g., N95) is necessary to prevent inhalation of aerosolized particles.[3]

Operational Plans: Step-by-Step Procedures

Adherence to standardized procedures for donning and doffing PPE is critical to prevent cross-contamination.

Caption: Workflow for donning Personal Protective Equipment.

Caption: Workflow for doffing Personal Protective Equipment.

Disposal Plan: Managing Contaminated Waste

All materials that come into contact with Ponatinib mono-HCl are considered cytotoxic waste and must be disposed of according to institutional and local regulations.[8]

• Sharps: Needles, syringes, and other sharp objects contaminated with Ponatinib should be placed in a designated, puncture-resistant sharps container labeled as "Cytotoxic Waste".[2]

• Solid Waste: Contaminated gloves, gowns, bench paper, and other solid materials should be placed in a clearly labeled, leak-proof container designated for cytotoxic waste.[8]

• Liquid Waste: Unused solutions containing Ponatinib should be collected in a sealed, labeled container for hazardous chemical waste disposal. Do not pour Ponatinib solutions down the drain.[9]

Caption: Waste disposal stream for Ponatinib mono-HCl.

Emergency Procedures: Spill and Exposure Management

In the event of a spill, immediately alert others in the area.[2] Small spills can be cleaned by trained personnel wearing appropriate PPE (double gloves, gown, eye protection, and respirator).[3] Use a spill kit with absorbent pads to contain the spill, then decontaminate the area with a suitable cleaning agent.[3] All materials used for cleanup must be disposed of as cytotoxic waste.[3]

In case of skin contact, immediately remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes.[1][4] For eye exposure, flush the eyes with copious amounts of water for at least 15 minutes and seek immediate medical attention.[1][4]

By adhering to these guidelines, researchers can safely handle Ponatinib mono-HCl, minimizing occupational exposure and ensuring a safe laboratory environment.

References

• Safe handling of cytotoxics: guideline recommendations - PMC. Available at: [Link]

• Cytotoxic or Chemotherapeutic Drug Guidelines - Environmental Health and Safety. Available at: [Link]

• Recommendations for the Safe Use of Handling of Cytotoxic Drugs Introduction Potential Routes of Exposure. Available at: [Link]

• SAFETY DATA SHEET - Takeda Pharmaceutical Company Limited. Available at: [Link]

• MATERIAL SAFETY DATA SHEETS PONATINIB - Cleanchem Laboratories. Available at: [Link]

• Controlling Occupational Exposure to Hazardous Drugs - OSHA. Available at: [Link]

• Managing Exposures to Hazardous Drugs: Information for Healthcare Settings | NIOSH. Available at: [Link]

• NIOSH safe handling of hazardous drugs guidelines becomes state law - PubMed. Available at: [Link]

• Hazardous Drugs Exposures in Healthcare - CDC. Available at: [Link]

• Safety Data Sheet - Amazon S3. Available at: [Link]

• Safe Medication Disposal | OncoLink. Available at: [Link]

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